D-Gulose

• CAS: 19163-87-2

Core Science & Biosynthesis

Physicochemical Properties of D-Gulose: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Gulose is a rare aldohexose monosaccharide, an epimer of D-galactose at the C3 position. While not as prevalent in nature as other hexoses like D-glucose or D-fructose, its unique stereochemistry imparts distinct physicochemical properties that are of interest in various fields of research, including glycobiology and drug development. This technical guide provides a comprehensive overview of the core physicochemical properties of D-gulose, detailed experimental methodologies for their determination, and a summary of its known biological context.

Physicochemical Data

The quantitative physicochemical properties of D-gulose are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties of D-Gulose

Property	Value	Reference(s)
Molecular Formula	C₆H₁₂O₆	[1][2][3]
Molar Mass	180.16 g/mol	[1][2][3]
CAS Number	4205-23-6	[1][2][3]
Appearance	White to Off-White Crystalline Solid, Syrup	[4]
Melting Point	129-131 °C	[1]
Boiling Point	232.96 °C (rough estimate)	[1]
Density	1.2805 g/cm³ (rough estimate)	[1]

Table 2: Solubility and Dissociation Properties of D-Gulose

Property	Value	Conditions	Reference(s)
Solubility in Water	Slightly Soluble	-	[4]
Solubility in DMSO	Slightly Soluble	-	[4]
pKa	12.45 ± 0.20 (Predicted)	-	[4]

Table 3: Optical Properties of D-Gulose

Property	Value	Conditions	Reference(s)
Specific Rotation	-20.4°	D20	[5]

Experimental Protocols

The following sections detail generalized experimental methodologies applicable to the determination of the key physicochemical properties of D-gulose.

Determination of Melting Point

The melting point of a crystalline solid like D-gulose can be determined using a capillary melting point apparatus.

Principle: A small, finely powdered sample is heated in a sealed capillary tube, and the temperature range over which the substance melts is observed. A sharp melting range is indicative of a pure compound.

Methodology:

• Sample Preparation: A small amount of dry D-gulose is finely ground into a powder. The open end of a capillary tube is tapped into the powder. The tube is then inverted and tapped gently to pack the solid into the closed end, to a height of about 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of a melting point apparatus.

• Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, near the expected melting point.

• Data Recording: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the melting range.

Measurement of Specific Rotation

The optical activity of D-gulose is determined by measuring its specific rotation using a polarimeter.

Principle: Chiral molecules, such as D-gulose, rotate the plane of polarized light. The specific rotation is a characteristic property and is calculated from the observed rotation, the concentration of the solution, and the path length of the polarimeter tube.

Methodology:

• Solution Preparation: A solution of D-gulose of a known concentration (e.g., in g/mL) is prepared using a suitable solvent, typically water.

• Polarimeter Calibration: The polarimeter is calibrated using a blank (the pure solvent).

• Measurement: The polarimeter tube is filled with the D-gulose solution, ensuring no air bubbles are present. The observed angle of rotation is measured.

• Calculation: The specific rotation ([α]) is calculated using the formula: [α] = α / (l * c) where α is the observed rotation in degrees, l is the path length of the tube in decimeters (dm), and c is the concentration of the solution in g/mL.

Determination of Aqueous Solubility

The solubility of D-gulose in water can be determined by creating a saturated solution and measuring the concentration of the dissolved solute.

Principle: A saturated solution is one in which the maximum amount of solute has been dissolved in a solvent at a specific temperature. The concentration of the solute in this equilibrium state represents its solubility.

Methodology:

• Equilibration: An excess amount of solid D-gulose is added to a known volume of water in a sealed container. The mixture is agitated (e.g., using a magnetic stirrer) at a constant temperature for a sufficient period to ensure equilibrium is reached.

• Separation: The undissolved solid is separated from the solution by filtration or centrifugation.

• Quantification: The concentration of D-gulose in the clear, saturated solution is determined using an appropriate analytical method, such as high-performance liquid chromatography (HPLC) with a refractive index detector (RID) or a gravimetric method where a known volume of the saturated solution is evaporated to dryness and the mass of the residue is measured.

Experimental pKa Determination

The acid dissociation constant (pKa) of the hydroxyl groups in D-gulose can be determined by potentiometric titration.

Principle: A solution of the sugar is titrated with a strong base, and the pH is monitored as a function of the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point.

Methodology:

• Solution Preparation: A solution of D-gulose of known concentration is prepared in deionized water.

• Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) while the pH is continuously monitored with a calibrated pH meter.

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of base added. The inflection point of the curve corresponds to the equivalence point. The pKa is the pH at which half of the volume of base required to reach the equivalence point has been added.

Biological Context and Visualization

D-gulose is a rare sugar and is not a primary substrate in major metabolic pathways such as glycolysis in humans. Some studies have indicated that the L-isomer, L-gulose, can be metabolized by intestinal microorganisms in rats, but this is not indicative of D-gulose metabolism in host cells. There are no well-defined signaling pathways specifically attributed to D-gulose.

To visualize the classification and structural relationship of D-gulose, the following diagram illustrates its position as a C3 epimer of D-galactose within the aldohexose family.

Caption: Logical relationship of D-Gulose within the aldohexose family.

References

• 1. Determination of proton affinities and acidity constants of sugars [pubmed.ncbi.nlm.nih.gov]
• 2. studysmarter.co.uk [studysmarter.co.uk]
• 3. D-Glucose | C6H12O6 | CID 5793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemlab.truman.edu [chemlab.truman.edu]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]

An In-depth Technical Guide to the Structure and Stereochemistry of D-Gulose

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure, stereochemistry, and key properties of D-gulose, a rare aldohexose sugar. It includes detailed structural representations, a summary of its physicochemical properties, and outlines established experimental protocols for its synthesis.

Introduction to D-Gulose

D-gulose is a monosaccharide and an aldohexose, meaning it is a carbohydrate with six carbon atoms and an aldehyde group.[1] It is a C-3 epimer of D-galactose and a C-5 epimer of L-idose. While theoretically one of the 16 aldohexose stereoisomers, D-gulose is rare in nature but has been identified in certain archaea, bacteria, and eukaryotes.[2][3][4] Its unique stereochemistry makes it a subject of interest for research in glycobiology and as a potential building block in synthetic chemistry.

Structure and Stereochemistry

The structure of D-gulose can be represented in both a linear (open-chain) form and cyclic forms.

Linear Structure: Fischer Projection

In its open-chain form, D-gulose has four chiral centers at carbons 2, 3, 4, and 5. The "D" designation refers to the configuration of the hydroxyl (-OH) group on the chiral center furthest from the carbonyl group (C-5), which is on the right side in the Fischer projection, analogous to D-glyceraldehyde.[5]

The stereochemical arrangement of the hydroxyl groups on the chiral carbons in the Fischer projection of D-gulose is as follows:

• C-2: Right

• C-3: Left

• C-4: Left

• C-5: Right

Cyclic Structures: Haworth Projections

In aqueous solutions, the open-chain form of D-gulose exists in equilibrium with its cyclic hemiacetal forms. The hydroxyl group at C-5 attacks the aldehyde carbon (C-1) to form a more stable six-membered ring, known as a pyranose. This cyclization creates a new chiral center at C-1, the anomeric carbon. The two resulting stereoisomers are called anomers, designated as α and β.

• α-D-gulopyranose: The hydroxyl group on the anomeric carbon (C-1) is in the axial position, pointing down (trans to the -CH₂OH group at C-5).

• β-D-gulopyranose: The hydroxyl group on the anomeric carbon (C-1) is in the equatorial position, pointing up (cis to the -CH₂OH group at C-5).[6]

Although less common, a five-membered furanose ring can also form through the reaction of the C-4 hydroxyl group with the C-1 aldehyde.

Physicochemical Properties of D-Gulose

The quantitative properties of D-gulose are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₆H₁₂O₆	[1][7]
Molar Mass	180.16 g/mol	[7][8]
Appearance	White to off-white syrup/solid	[3][7]
Melting Point	129-131 °C	[7]
Specific Rotation [α]D²⁰	-20.4°	[3]
Density	~1.6 g/cm³	[3]
Water Solubility	479 g/L at 20°C; 546 g/L at 30°C	[3]
pKa	12.45 ± 0.20 (Predicted)	[7]

Visualization of D-Gulose Structures

The following diagram illustrates the relationship between the linear Fischer projection of D-gulose and its cyclization into the α and β anomers in the Haworth projection.

Note: The Graphviz DOT language has limitations in rendering complex chemical structures. The diagram above represents the logical flow from the linear to the cyclic forms. In α-D-Gulopyranose, the C1-OH is trans to the C5-CH₂OH group. In β-D-Gulopyranose, the C1-OH is cis.

Caption: Fischer projection of D-gulose and its cyclization to Haworth projections.

Experimental Protocols

Kiliani-Fischer Synthesis

The Kiliani-Fischer synthesis is a classical method for elongating the carbon chain of an aldose. It can be applied to produce D-gulose from D-xylose.[2]

Methodology:

• Cyanohydrin Formation: D-xylose is treated with hydrogen cyanide (HCN) or a cyanide salt (e.g., NaCN). The cyanide ion attacks the electrophilic aldehyde carbon, forming a mixture of two diastereomeric cyanohydrins (epimeric at C-2).

• Hydrolysis: The resulting cyanohydrin mixture is hydrolyzed, typically under acidic or basic conditions, to convert the nitrile group (-CN) into a carboxylic acid group (-COOH), yielding two epimeric aldonic acids: D-gluconic acid and D-idonic acid.

• Lactonization: The aldonic acids are then heated to facilitate the formation of more stable five-membered γ-lactones.

• Separation: The diastereomeric lactones (D-gulono-1,4-lactone and D-idono-1,4-lactone) are separated, often by fractional crystallization or chromatography.

• Reduction: The isolated D-gulono-1,4-lactone is reduced to D-gulose. A common reducing agent for this step is sodium amalgam (Na/Hg) in a weakly acidic solution.[2][9]

Workflow Diagram:

Caption: Workflow for the Kiliani-Fischer synthesis of D-gulose.

Preparation from Lactitol (B1674232) via Biotransformation

A more recent and efficient method involves the biotransformation of lactitol (a disaccharide derivative) using microorganisms, followed by chemical steps.[10][11]

Methodology:

• Microbial Oxidation: The M31 strain of Agrobacterium tumefaciens is cultivated in a medium containing lactitol as the sole carbon source. The bacteria possess an inducible enzyme that oxidizes lactitol to 3-ketolactitol, which accumulates in the supernatant.[10]

• Chemical Reduction: The resulting 3-ketolactitol is chemically reduced, for example, using a Raney-nickel catalyst. This reduction is not stereospecific and yields a mixture of lactitol and its epimer, D-gulosyl-(β-1,4)-D-sorbitol.[10][11]

• Acid Hydrolysis: The mixture from the reduction step is subjected to acid hydrolysis (e.g., with HCl). This cleaves the glycosidic bond, releasing the constituent monosaccharides.[11]

• Separation and Purification: The final mixture contains D-gulose, D-galactose, and D-sorbitol. D-gulose is then isolated and purified from this mixture using techniques such as chromatography.[10][11]

Workflow Diagram:

Caption: Workflow for the synthesis of D-gulose from lactitol.

References

• 1. D-gulose [webbook.nist.gov]
• 2. Kiliani–Fischer synthesis - Wikipedia [en.wikipedia.org]
• 3. echemi.com [echemi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. fiveable.me [fiveable.me]
• 6. Converting Fischer, Haworth, and Chair forms of Carbohydrates - Chemistry Steps [chemistrysteps.com]
• 7. chembk.com [chembk.com]
• 8. D-Gulose | C6H12O6 | CID 441033 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Kiliani–Fischer Synthesis - Chemistry Steps [chemistrysteps.com]
• 10. Preparation of D-gulose from disaccharide lactitol using microbial and chemical methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The Enigmatic Presence of D-Gulose: A Technical Guide to its Natural Occurrence and Analysis

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

D-Gulose, a rare aldohexose monosaccharide, represents a frontier in carbohydrate chemistry and biology. Unlike its ubiquitous epimer, D-glucose, the natural occurrence of D-gulose is sporadic and its physiological roles are largely undefined. This technical guide provides a comprehensive overview of the known natural sources of D-gulose, detailing its presence in select microorganisms and eukaryotes. The document furnishes detailed experimental protocols for the microbial production and laboratory-scale analysis of this rare sugar. Furthermore, this guide presents visual workflows for both the production and analytical determination of D-gulose, designed to aid researchers in its study. While quantitative data on the natural abundance of D-gulose remains scarce, this guide consolidates the current qualitative knowledge to facilitate further investigation into the potential applications of D-gulose in drug development and other scientific fields.

Introduction

D-Gulose is a C-3 epimer of D-galactose and a C-5 epimer of L-mannose, existing as a syrup with a sweet taste. It is soluble in water and only slightly soluble in methanol. A key characteristic is that neither the D- nor L-forms are fermentable by yeast[1]. While its biological functions are not well understood, its unique stereochemistry makes it a molecule of interest for potential applications in glycobiology and pharmacology. This guide aims to provide a centralized resource on the natural sources, production methods, and analytical protocols for D-gulose to support ongoing and future research endeavors.

Natural Occurrence of D-Gulose

The presence of D-gulose in nature is limited, having been identified in a few specific organisms across different domains of life. Its known sources are primarily as a constituent of complex carbohydrates rather than a free monosaccharide.

Table 1: Documented Natural Sources of D-Gulose

Domain	Organism	Macromolecule	Role/Location
Bacteria	Caulobacter crescentus	Capsular Polysaccharide	Component of the holdfast adhesin[2][3].
Chlamydia trachomatis	Glycolipids and Cell Wall	Structural component[4].
Eukarya	Tetraselmis striata (Green Alga)	Cell Wall	Structural component[4].
Volvox carteri (Green Alga)	Glycoprotein (B1211001) (SSG 185)	Constituent of a hydroxyproline-rich glycoprotein in the extracellular matrix[5].

Experimental Protocols

Microbial Production and Purification of D-Gulose from Lactitol (B1674232)

A robust method for producing D-gulose involves the microbial conversion of lactitol (a disaccharide) using the bacterium Agrobacterium tumefaciens M31. The process involves oxidation of lactitol to 3-ketolactitol, followed by chemical reduction and acid hydrolysis.

3.1.1. Materials and Reagents

• Agrobacterium tumefaciens M31 strain

• Mineral salt medium

• Lactitol

• Tryptic Soy Broth (TSB)

• Sucrose

• Raney nickel catalyst

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl)

• Ion-exchange resins (e.g., Diaion SK1B, Amberlite IRA-411)

• High-Performance Liquid Chromatography (HPLC) system with a refractive index detector (RID)

3.1.2. Protocol

• Cultivation of Agrobacterium tumefaciens M31:

  • Grow the M31 strain in a mineral salt medium at 30°C with 1.0% lactitol as the sole carbon source to induce the necessary oxidative enzymes.

  • For larger scale cell production, cultivate M31 in Tryptic Soy Broth (TSB) medium containing 1.0% sucrose.

• Conversion of Lactitol to 3-Ketolactitol:

  • Prepare a reaction mixture containing washed M31 cells and lactitol in a suitable buffer (e.g., Na-K-phosphate buffer, pH 6.0).

  • Incubate the mixture at 30°C with shaking. The M31 cells will oxidize lactitol to 3-ketolactitol, which accumulates in the supernatant.

• Chemical Reduction of 3-Ketolactitol:

  • Separate the bacterial cells from the supernatant containing 3-ketolactitol.

  • Reduce the 3-ketolactitol using a Raney nickel catalyst under hydrogen pressure. This reaction yields a mixture of lactitol and D-gulosyl-(β-1,4)-D-sorbitol.

• Acid Hydrolysis:

  • Hydrolyze the reduction product mixture with 0.5 N HCl at 80°C. This step cleaves the disaccharide linkage, resulting in a mixture of D-gulose, D-galactose, and D-sorbitol.

• Purification of D-Gulose:

  • Deionize the hydrolysate using a series of cation and anion exchange resins to remove salts and other charged molecules.

  • The resulting solution will contain a mixture of monosaccharides from which D-gulose can be further purified by chromatographic methods if necessary.

General Protocol for Monosaccharide Analysis from Biological Samples

This protocol outlines a general workflow for the hydrolysis of polysaccharides or glycoproteins and the subsequent quantification of monosaccharides, including D-gulose, by HPLC.

3.2.1. Materials and Reagents

• Biological sample (e.g., bacterial cells, algal cell walls)

• Trifluoroacetic acid (TFA)

• Methanol

• Acetonitrile (HPLC grade)

• Ultrapure water (HPLC grade)

• Monosaccharide standards (including D-gulose)

• HPLC system with a pulsed amperometric detector (PAD) or a refractive index detector (RID)

• Anion-exchange column suitable for carbohydrate analysis

3.2.2. Protocol

• Sample Preparation and Hydrolysis:

  • Lyophilize the biological sample to dryness.

  • Hydrolyze the sample with 2 M TFA at 121°C for 2 hours to break down polysaccharides and glycoproteins into their constituent monosaccharides.

  • Remove the TFA by evaporation under a stream of nitrogen.

• Derivatization (Optional, depending on the detection method):

  • For some detection methods, such as gas chromatography, derivatization to form more volatile compounds is necessary. However, for HPAEC-PAD, no derivatization is required.

• HPLC Analysis:

  • Reconstitute the hydrolyzed sample in ultrapure water.

  • Filter the sample through a 0.22 µm syringe filter.

  • Inject the sample into an HPLC system equipped with an anion-exchange column.

  • Use an appropriate mobile phase gradient (e.g., a sodium hydroxide and sodium acetate (B1210297) gradient for HPAEC-PAD) to separate the monosaccharides.

  • Detect the separated monosaccharides using a PAD or RID.

• Quantification:

  • Prepare a standard curve using known concentrations of monosaccharide standards, including D-gulose.

  • Compare the peak areas of the monosaccharides in the sample to the standard curve to determine their concentrations.

Visualized Workflows

Microbial Production of D-Gulose

Caption: Workflow for the microbial and chemical synthesis of D-gulose.

General Analytical Workflow for D-Gulose Identification

Caption: General workflow for the analysis of monosaccharides.

Conclusion and Future Perspectives

D-Gulose remains a relatively unexplored monosaccharide with a sparse but intriguing natural distribution. The lack of comprehensive quantitative data on its natural abundance presents a significant knowledge gap and an opportunity for future research. The established microbial production method from lactitol provides a viable route for obtaining D-gulose for further study. The analytical protocols outlined in this guide offer a framework for the identification and quantification of this rare sugar in various biological matrices.

For researchers in drug development, the unique stereochemistry of D-gulose may offer novel scaffolding opportunities for the synthesis of bioactive molecules. Further investigation into the metabolic pathways involving D-gulose and its role in the organisms in which it is found could unveil new biological functions and potential therapeutic targets. The continued exploration of rare sugars like D-gulose is essential for expanding our understanding of glycobiology and harnessing the untapped potential of these unique biomolecules.

References

• 1. Gulose as a constituent of a glycoprotein-Science-Chemical Encyclopedia-lookchem [m.lookchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Gulose as a constituent of a glycoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]

The Scant Evidence for the Biological Role of D-Gulose: A Summary of a Rare Sugar

An In-depth Technical Guide on the Core Biological Role and Significance of D-Gulose in Organisms

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Scientific literature extensively detailing the biological roles and significance of D-gulose is exceedingly scarce. Much of the available information points to its rarity in nature and a lack of comprehensive research into its metabolic pathways and physiological effects. This guide summarizes the limited findings available.

Introduction

D-Gulose is a rare aldohexose monosaccharide and a C-3 epimer of D-galactose. Unlike its ubiquitous stereoisomer D-glucose, D-gulose is not a central molecule in the metabolism of most organisms. Its biological functions and significance are not well-established, and it is not readily fermented by yeast. However, some evidence points towards potential therapeutic effects and a unique method for its biotechnological production has been developed.

Biological Roles and Potential Therapeutic Significance

While research is limited, some potential biological activities of D-gulose have been suggested, although detailed, peer-reviewed experimental data and quantitative analyses are not widely available in the current body of scientific literature.

Metabolic Effects:

• Blood Glucose Regulation: D-Gulose has been reported to exhibit inhibitory properties on blood glucose levels and to have insulin-like effects.

• Hepatic Metabolism: It is suggested that D-gulose is metabolized in the liver, where it is converted first to 5-deoxy-D-gluconic acid and subsequently to glucose. The specific enzymatic pathways for these conversions are not well-documented.

Other Potential Effects:

• Anti-cancer Activity: There are claims of potential anti-cancer effects, including the inhibition of nitrate (B79036) reductase and xanthine (B1682287) oxidase activity in tumor cells.

• Angiogenic Effects: D-Gulose may possess potent angiogenic properties, purportedly by increasing the proliferation of pluripotent cells and the expression of growth factor β1.

It is crucial to note that these potential effects require substantial further investigation to be scientifically validated.

Quantitative Data

Due to the limited research, a comprehensive table of quantitative data on the biological effects of D-gulose cannot be provided. The theoretical yield for the biotechnological production of D-gulose from lactitol (B1674232) is approximately 25%, though the actual yield of crystalline D-gulose has been reported to be as low as 2.4%, highlighting the inefficiency of the current methods[1].

Experimental Protocols

The most well-documented experimental protocol involving D-gulose is its preparation from lactitol using a microbial and chemical method.

Protocol: Preparation of D-Gulose from Lactitol [1][2][3]

This protocol involves three main stages:

• Enzymatic Oxidation of Lactitol: Cultivation of Agrobacterium tumefaciens M31 for the biotransformation of lactitol to 3-ketolactitol.

• Chemical Reduction of 3-Ketolactitol: Hydrogenation of the keto-sugar to produce a mixture including D-gulosyl-(β-1,4)-D-sorbitol.

• Acid Hydrolysis: Release of D-gulose from the disaccharide alcohol.

1. Enzymatic Oxidation of Lactitol

• Microorganism: Agrobacterium tumefaciens strain M31.

• Culture Medium: Tryptic Soy Broth (TSB) medium (2.0%) containing 1.0% sucrose (B13894) as an inducer. For the transformation reaction, a mineral salt medium containing 1.0% lactitol as the sole carbon source is used.

• Cultivation:

  • Inoculate A. tumefaciens M31 into a 500-mL Erlenmeyer flask containing 100 mL of the TSB-sucrose medium.

  • Incubate at 30°C with shaking at 200 rpm for 16-18 hours.

• Transformation:

  • Harvest the cells by centrifugation.

  • Resuspend the cells in the mineral salt medium containing lactitol.

  • Incubate under appropriate conditions to allow the oxidation of lactitol to 3-ketolactitol, which accumulates in the supernatant.

2. Chemical Reduction of 3-Ketolactitol

• Catalyst: Activated Raney nickel.

• Procedure:

  • Prepare an aqueous solution of the 3-ketolactitol (10% to 30% brix).

  • Perform hydrogenation with the Raney nickel catalyst at 50°C under 1.0 MPa of hydrogen pressure.

  • This reaction reduces the 3-ketolactitol to a mixture of lactitol and D-gulosyl-(β-1,4)-D-sorbitol.

3. Acid Hydrolysis to Yield D-Gulose

• Reagent: 0.5 N Hydrochloric acid (HCl).

• Procedure:

  • Hydrolyze the reduction mixture (containing D-gulosyl-(β-1,4)-D-sorbitol) with 0.5 N HCl at 80°C for 6 hours.

  • This hydrolysis cleaves the disaccharide alcohol, releasing D-gulose, D-galactose, and D-sorbitol.

  • The resulting D-gulose can then be purified from the mixture.

Visualization of Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Preparation of D-gulose from disaccharide lactitol using microbial and chemical methods - PubMed [pubmed.ncbi.nlm.nih.gov]

The Rare Sugar D-Gulose: A Comprehensive Technical Guide on its History, Synthesis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-gulose, a C-3 epimer of D-galactose, is a rare aldohexose that has garnered increasing interest in the scientific community.[1] Despite its scarcity in nature, advancements in chemical and enzymatic synthesis have made this monosaccharide more accessible for research into its unique biological activities.[1] This technical guide provides an in-depth exploration of the history of D-gulose's discovery, its natural occurrence, detailed synthesis methodologies, and a summary of its known biological effects and potential therapeutic applications. Quantitative data are presented in structured tables for comparative analysis, and key experimental protocols are detailed. Furthermore, logical relationships and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of this rare sugar.

History and Discovery

The discovery of D-gulose is intricately linked to the pioneering work of German chemist Emil Fischer, who was awarded the Nobel Prize in Chemistry in 1902 for his extensive research on sugars and purines.[2][3] While a singular moment of discovery for D-gulose is not documented, its existence was a logical consequence of Fischer's systematic elucidation of the stereochemistry of hexoses between 1891 and 1894.[3][4]

Fischer's work, which built upon the van't Hoff-Le Bel theory of the asymmetric carbon atom, predicted the existence of 16 stereoisomeric aldohexoses.[2][5] Through a series of ingenious chemical transformations, most notably the Kiliani-Fischer synthesis , he was able to systematically synthesize and characterize these isomers, thereby confirming their structures.[6][7][8] The Kiliani-Fischer synthesis is a chain elongation process that adds a carbon atom to an aldose, creating two new epimeric sugars.[6][7] By applying this method to pentoses, Fischer and his contemporaries were able to synthesize the full range of hexoses, including D-gulose.[6]

The correlation between D-glucose and D-gulose was crucial in determining their respective structures. Fischer demonstrated that the oxidation of both D-glucose and D-gulose yielded dicarboxylic acids that were mirror images of each other, indicating that D-gulose possessed an inverted stereochemistry at the C3 position relative to D-glucose.[9] This foundational work laid the groundwork for the entire field of carbohydrate chemistry.

Rarity in Nature

D-gulose is classified as a "rare sugar" due to its limited abundance in natural sources.[1] While it has been identified in trace amounts in certain archaea, bacteria, and eukaryotes, it is not a common component of biological systems.[1] The L-form, L-gulose, is even rarer in nature.[10] The scarcity of D-gulose is a significant factor driving the development of efficient synthetic production methods.

Synthesis of D-Gulose

The production of D-gulose can be achieved through both chemical and enzymatic methods.

Chemical Synthesis

The primary chemical method for synthesizing D-gulose is the Kiliani-Fischer synthesis . This process, while historically significant, is often limited by low yields and the formation of epimeric mixtures that require challenging separation steps.

Kiliani-Fischer Synthesis Workflow:

Caption: Kiliani-Fischer synthesis of D-gulose from D-arabinose.

More recent chemical synthesis strategies have focused on improving yields and stereoselectivity. One such approach involves the synthesis of L-gulose from the more abundant D-glucose.[11][12]

Enzymatic and Chemoenzymatic Synthesis

Enzymatic methods offer a more specific and often higher-yielding alternative to purely chemical synthesis. These methods typically utilize isomerases or epimerases to convert more common sugars into D-gulose.

A notable chemoenzymatic strategy involves the microbial oxidation of lactitol (B1674232), a disaccharide derived from lactose. The M31 strain of Agrobacterium tumefaciens can oxidize lactitol to 3-ketolactitol. Subsequent chemical reduction and acid hydrolysis yield D-gulose and D-sorbitol.

Chemoenzymatic Synthesis of D-Gulose from Lactitol:

Caption: Chemoenzymatic synthesis of D-gulose from lactitol.

Quantitative Data on D-Gulose Production

Method	Starting Material	Key Reagents/Enzymes	Yield (%)	Purity (%)	Reference
Kiliani-Fischer Synthesis	D-Arabinose	HCN, Ba(OH)₂, H₂SO₄, Na(Hg)	~30 (for mixed hexoses)	Variable, requires extensive purification	[8]
Chemoenzymatic Synthesis	Lactitol	Agrobacterium tumefaciens M31, Raney-Ni, HCl	Theoretical: 25	High after purification	Not specified

Detailed Experimental Protocols

Generalized Protocol for Kiliani-Fischer Synthesis of D-Gulose

Materials:

• D-Arabinose

• Sodium cyanide (NaCN)

• Barium hydroxide (B78521) (Ba(OH)₂)

• Sulfuric acid (H₂SO₄)

• Sodium amalgam (Na(Hg))

• Ethanol

• Diethyl ether

Procedure:

• Cyanohydrin Formation: Dissolve D-arabinose in water and add a solution of sodium cyanide. The reaction is typically carried out at room temperature.

• Hydrolysis to Aldonic Acids: Add barium hydroxide to the reaction mixture and heat to hydrolyze the cyanohydrins to their corresponding aldonic acid barium salts.

• Lactonization: Carefully add sulfuric acid to precipitate barium sulfate (B86663) and liberate the free aldonic acids (D-gulonic and D-mannonic acids). Concentrate the solution to promote lactonization.

• Separation of Lactones: The epimeric lactones (D-gulono-1,4-lactone and D-mannono-1,4-lactone) are separated by fractional crystallization from a suitable solvent such as ethanol.

• Reduction to Aldoses: Reduce the isolated D-gulono-1,4-lactone with sodium amalgam in a slightly acidic aqueous solution.

• Purification: Purify the resulting D-gulose by crystallization from ethanol/ether.

Note: This is a generalized protocol. Specific reaction conditions, such as concentrations, temperatures, and reaction times, should be optimized based on literature precedents.

Protocol for Enzymatic Oxidation of D-Glucosamine

While not a direct synthesis of D-gulose, this protocol for the enzymatic oxidation of a related amino sugar, D-glucosamine, to D-glucosaminic acid using glucose oxidase demonstrates a relevant enzymatic technique.[13]

Materials:

• D-Glucosamine hydrochloride

• Glucose oxidase (from Aspergillus niger)

• Catalase

• Sodium bicarbonate

• Deionized water

Procedure:

• Reaction Setup: Dissolve D-glucosamine hydrochloride in deionized water and adjust the pH to 8.0 with sodium bicarbonate.

• Enzyme Addition: Add glucose oxidase and catalase to the solution.

• Reaction Conditions: Stir the mixture vigorously at room temperature while bubbling air or oxygen through the solution. Monitor the reaction progress by measuring glucose consumption or product formation.

• Workup and Purification: After the reaction is complete, the product, D-glucosaminic acid, can be isolated and purified using ion-exchange chromatography.

Biological Activities and Potential Applications

D-gulose has demonstrated several interesting biological activities that suggest its potential for therapeutic applications.

• Inhibition of Glucose Metabolism: D-gulose has been shown to inhibit the phosphorylation of D-glucose by hexokinase, a key enzyme in glycolysis.[14] This inhibitory effect could be relevant in conditions characterized by excessive glucose metabolism. However, it is important to note that its inhibitory effect is less pronounced than that of D-mannoheptulose.[14]

• Insulinotropic Effects: Studies in rat pancreatic islets have shown that D-gulose can modulate insulin (B600854) release in response to glucose, although the effects are complex and concentration-dependent.

• Potential as a Research Tool: As a stereoisomer of more common sugars like glucose and galactose, D-gulose serves as a valuable tool for studying the stereospecificity of sugar transporters, enzymes, and signaling pathways.[15]

Signaling Pathways

Currently, there is limited specific information available regarding signaling pathways directly activated or modulated by D-gulose. Most research on sugar signaling focuses on highly abundant sugars like D-glucose. However, given its structural similarity to other hexoses, it is plausible that D-gulose could interact with various sugar-sensing pathways, albeit with different affinities and downstream effects. Further research is needed to elucidate the specific signaling roles of D-gulose.

Hypothesized Interaction with Glucose Sensing Pathways:

Caption: Hypothesized interaction of D-gulose with glucose transport and metabolism.

Conclusion and Future Directions

D-gulose, once a chemical curiosity born from the systematic exploration of sugar stereochemistry, is now emerging as a molecule of interest for its unique biological properties. While its rarity has historically limited its study, modern synthetic methods are making it more accessible for in-depth investigation. Future research should focus on:

• Elucidating specific signaling pathways modulated by D-gulose.

• Conducting comprehensive preclinical studies to evaluate its therapeutic potential in metabolic disorders and other conditions.

• Developing more efficient and scalable synthesis methods to reduce its cost and increase its availability for research and potential commercial applications.

This in-depth technical guide serves as a foundational resource for researchers embarking on the study of this fascinating rare sugar, providing a comprehensive overview of its history, synthesis, and known biological significance.

References

• 1. Gulose - Wikipedia [en.wikipedia.org]
• 2. Emil Fischer - Wikipedia [en.wikipedia.org]
• 3. nobelprize.org [nobelprize.org]
• 4. Glucose - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Kiliani–Fischer synthesis - Wikipedia [en.wikipedia.org]
• 7. Kiliani–Fischer Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. surendranathcollege.ac.in [surendranathcollege.ac.in]
• 9. pmf.unizg.hr [pmf.unizg.hr]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. asu.elsevierpure.com [asu.elsevierpure.com]
• 13. Enzymatic synthesis of D-glucosaminic acid from D-glucosamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to D-gulose for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of the rare sugar D-gulose, including its chemical properties, known biological activities, and potential mechanisms of action. It is intended for researchers, scientists, and professionals in the field of drug development who are interested in the potential therapeutic applications of this monosaccharide.

Core Properties of D-gulose

D-gulose is an aldohexose, a monosaccharide that is an epimer of D-galactose at the C3 position and an epimer of L-mannose at the C5 position. It is a rare sugar, not commonly found in nature, but has been identified in some archaea, bacteria, and eukaryotes.

Table 1: Physicochemical Properties of D-gulose

Property	Value
CAS Number	4205-23-6
Molecular Formula	C₆H₁₂O₆
Molecular Weight	180.16 g/mol
IUPAC Name	(3R,4R,5R)-2,3,4,5,6-Pentahydroxyhexanal
Synonyms	D-Gulo-hexose

Biological Activities and Potential Therapeutic Applications

Emerging research has highlighted several biological activities of D-gulose, suggesting its potential in various therapeutic areas. The primary reported effects are centered around glucose metabolism and anticancer properties.

Table 2: Summary of Reported Biological Activities of D-gulose

Biological Effect	Description	Potential Application
Inhibition of Blood Glucose Levels	D-gulose has been observed to have inhibitory effects on blood glucose.	Management of hyperglycemia and type 2 diabetes.
Insulin-like Effects	It has demonstrated insulin-like properties in some experimental models.	As a potential insulin (B600854) mimetic or sensitizer.
Anticancer Activity	D-gulose has shown inhibitory effects on the proliferation of certain cancer cell lines.	As an adjunct in cancer therapy, potentially by interfering with cancer cell metabolism.

Hypothetical Signaling Pathway and Mechanism of Action

While the precise signaling pathways modulated by D-gulose are still under active investigation, its structural similarity to D-glucose and other rare sugars like D-allose allows for the formulation of a hypothetical mechanism of action. It is proposed that D-gulose may exert its effects by competing with D-glucose for cellular uptake and metabolism, thereby impacting key signaling pathways involved in cell growth and energy regulation.

Hypothetical mechanism of D-gulose action.

This diagram illustrates that D-gulose may competitively inhibit the uptake of D-glucose through glucose transporters (GLUTs). Intracellularly, D-gulose could potentially inhibit hexokinase, the first enzyme in the glycolytic pathway. By limiting glucose metabolism, D-gulose may lead to the inhibition of the mTOR pathway (a key regulator of cell growth) and the activation of the AMPK pathway (a central sensor of cellular energy status). This proposed mechanism could explain the observed anticancer and glucose-lowering effects of D-gulose. It is crucial to note that this pathway is hypothetical and requires experimental validation.

Experimental Protocols

To investigate the biological effects of D-gulose, a glucose uptake assay is a fundamental experiment. This protocol is designed to quantify the effect of D-gulose on the uptake of a radiolabeled glucose analog, such as 2-deoxy-D-[³H]-glucose, in a cell line of interest (e.g., a cancer cell line or an adipocyte cell line).

Protocol: 2-Deoxy-D-[³H]-glucose Uptake Assay

1. Materials:

• Cell line of interest (e.g., HepG2, 3T3-L1 adipocytes)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• Krebs-Ringer-HEPES (KRH) buffer

• D-gulose

• 2-deoxy-D-[³H]-glucose

• Cytochalasin B (as a negative control for glucose transport)

• Lysis buffer (e.g., 0.1 M NaOH, 0.1% SDS)

• Scintillation cocktail

• Scintillation counter

• 24-well cell culture plates

2. Cell Culture and Treatment:

• Seed cells in a 24-well plate and grow to confluence.

• Differentiate cells if necessary (e.g., 3T3-L1 preadipocytes to adipocytes).

• Serum-starve the cells for 2-4 hours prior to the assay by incubating them in serum-free medium.

• Wash the cells twice with warm PBS.

• Pre-incubate the cells for 30 minutes in KRH buffer containing the desired concentrations of D-gulose (e.g., 0, 1, 5, 10, 25 mM). Include a control group with cytochalasin B (e.g., 20 µM).

3. Glucose Uptake:

• Initiate glucose uptake by adding KRH buffer containing 2-deoxy-D-[³H]-glucose (final concentration ~0.5 µCi/mL) and unlabeled 2-deoxy-D-glucose (final concentration to match physiological glucose levels, e.g., 5 mM) to each well.

• Incubate for a predetermined optimal time (e.g., 5-10 minutes) at 37°C. The incubation time should be within the linear range of glucose uptake for the specific cell line.

4. Termination and Lysis:

• Terminate the uptake by aspirating the radioactive buffer and immediately washing the cells three times with ice-cold PBS.

• Lyse the cells by adding 500 µL of lysis buffer to each well and incubating for 30 minutes at room temperature with gentle shaking.

5. Measurement and Data Analysis:

• Transfer the lysate from each well to a scintillation vial.

• Add 5 mL of scintillation cocktail to each vial.

• Measure the radioactivity (counts per minute, CPM) using a scintillation counter.

• Determine the protein concentration of a parallel set of wells for normalization.

• Calculate the rate of glucose uptake and express it as pmol/mg protein/min.

• Compare the glucose uptake in D-gulose-treated cells to the untreated control to determine the inhibitory effect.

Experimental Workflow Visualization

The following diagram outlines a logical workflow for the initial investigation of the biological effects of D-gulose.

Experimental workflow for D-gulose research.

This technical guide provides a foundational understanding of D-gulose for researchers and drug development professionals. The presented information, from basic chemical properties to a detailed experimental protocol and a proposed mechanism of action, serves as a starting point for further investigation into the therapeutic potential of this rare sugar. The lack of extensive research on D-gulose presents a significant opportunity for novel discoveries in metabolic diseases and oncology.

An In-depth Technical Guide on the Putative Metabolic Pathways of D-Gulose

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The metabolic pathway of D-gulose, a rare hexose (B10828440), has not been extensively characterized in the scientific literature. The following guide presents hypothetical pathways based on known enzymatic reactions and the metabolism of structurally related sugars. Further experimental validation is required to confirm these proposed routes.

Introduction

D-gulose is a C-3 and C-4 epimer of D-glucose and the C-3 epimer of D-galactose. As a rare sugar, its metabolic fate in most organisms is largely unknown. Understanding the potential metabolic pathways of D-gulose is crucial for researchers in various fields, including drug development, where rare sugars are explored for their therapeutic potential. This technical guide synthesizes available information on the metabolism of related sugars to propose putative catabolic and anabolic pathways for D-gulose.

Proposed Catabolic Pathways of D-Gulose

The catabolism of D-gulose is likely to converge with central metabolic pathways, such as glycolysis. This would necessitate initial enzymatic modifications to convert D-gulose into a recognizable glycolytic intermediate. Two primary hypothetical pathways are proposed:

Pathway 1: Phosphorylation followed by Epimerization and Isomerization

This pathway begins with the phosphorylation of D-gulose, a common strategy to trap sugars within the cell.

• Phosphorylation: Hexokinases are known to phosphorylate a variety of hexoses. It is plausible that a hexokinase could phosphorylate D-gulose at the C-6 position to yield D-gulose-6-phosphate. This reaction would consume one molecule of ATP.

• Epimerization/Isomerization: D-gulose-6-phosphate would then need to be converted into an intermediate of glycolysis. This could occur through a series of epimerization and isomerization reactions. For instance, an epimerase could convert D-gulose-6-phosphate to D-fructose-6-phosphate, a direct glycolytic intermediate. Alternatively, a sequence of reactions involving an epimerase and an isomerase could lead to the formation of glucose-6-phosphate or fructose-6-phosphate.

Pathway 2: Oxidation followed by Decarboxylation

Drawing parallels from the metabolism of L-glucose in certain bacteria, an oxidative pathway for D-gulose is a strong possibility.

• Oxidation: A D-gulose dehydrogenase, analogous to the identified L-glucose dehydrogenase, could oxidize D-gulose to D-gulonic acid. This reaction would likely be NAD⁺-dependent.

• Further Metabolism of D-Gulonic Acid: D-gulonic acid could then enter a pathway similar to the pentose (B10789219) phosphate (B84403) pathway, involving dehydration, decarboxylation, and subsequent conversion to intermediates that can enter glycolysis.

Proposed Anabolic Pathway of D-Gulose (D-Guloseogenesis)

The synthesis of D-gulose, if it occurs, would likely start from a common metabolic precursor, such as a glycolytic intermediate.

• Epimerization from a Common Hexose: A plausible route for D-gulose synthesis is through the epimerization of a more common hexose phosphate, such as D-glucose-6-phosphate or D-fructose-6-phosphate. This would require a specific set of epimerases capable of acting at the C-3 and C-4 positions. The metabolism of D-allose, the C-3 epimer of D-glucose, involves such enzymatic conversions, suggesting the feasibility of this type of reaction.[1][2][3]

• Dephosphorylation: The final step would involve the dephosphorylation of D-gulose-6-phosphate by a phosphatase to yield free D-gulose.

Data Presentation

Due to the hypothetical nature of these pathways, no quantitative experimental data on enzyme kinetics for D-gulose metabolism is currently available in the public domain. The tables below are structured to accommodate future experimental findings.

Table 1: Putative Enzymes in D-Gulose Catabolism

Enzyme	Proposed Reaction	Substrate(s)	Product(s)	Cofactor(s)	Putative Cellular Localization
Hexokinase	Phosphorylation	D-Gulose, ATP	D-Gulose-6-phosphate, ADP	Mg²⁺	Cytosol
D-Gulose-6-phosphate Epimerase	Epimerization	D-Gulose-6-phosphate	D-Fructose-6-phosphate	Cytosol
D-Gulose Dehydrogenase	Oxidation	D-Gulose, NAD⁺	D-Gulonic acid, NADH, H⁺	NAD⁺	Cytosol/Mitochondria

Table 2: Putative Enzymes in D-Gulose Anabolism

Enzyme	Proposed Reaction	Substrate(s)	Product(s)	Cofactor(s)	Putative Cellular Localization
D-Glucose-6-phosphate Epimerase	Epimerization	D-Glucose-6-phosphate	D-Gulose-6-phosphate	Cytosol
D-Gulose-6-phosphatase	Dephosphorylation	D-Gulose-6-phosphate, H₂O	D-Gulose, Pi	Endoplasmic Reticulum

Experimental Protocols

The following are proposed methodologies for investigating the hypothetical metabolic pathways of D-gulose.

1. Enzyme Activity Assays

• Objective: To determine if known enzymes can utilize D-gulose as a substrate.

• Methodology for Hexokinase Activity:

  • Prepare a reaction mixture containing buffer (e.g., Tris-HCl, pH 7.5), MgCl₂, ATP, and varying concentrations of D-gulose.

  • Initiate the reaction by adding a purified hexokinase or a cell lysate.

  • Incubate at a specific temperature (e.g., 37°C).

  • Stop the reaction at various time points.

  • Measure the production of ADP using a coupled enzyme assay (e.g., pyruvate (B1213749) kinase/lactate dehydrogenase assay) by monitoring the decrease in NADH absorbance at 340 nm.

• Methodology for Dehydrogenase Activity:

  • Prepare a reaction mixture containing buffer, NAD⁺, and varying concentrations of D-gulose.

  • Initiate the reaction by adding a purified dehydrogenase or a cell lysate.

  • Incubate at a specific temperature.

  • Monitor the production of NADH by measuring the increase in absorbance at 340 nm.

2. Metabolite Analysis using Mass Spectrometry

• Objective: To identify and quantify intermediates of D-gulose metabolism in cells.

• Methodology:

  • Culture cells in a medium containing ¹³C-labeled D-gulose.

  • After a specific incubation period, quench the metabolism and extract the intracellular metabolites.

  • Analyze the extracts using Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Identify ¹³C-labeled metabolites that are downstream of D-gulose, which will indicate the metabolic pathway.

Mandatory Visualizations

Caption: Proposed catabolic pathway of D-gulose initiated by phosphorylation.

Caption: Proposed oxidative catabolic pathway of D-gulose.

Caption: Proposed anabolic pathway for the synthesis of D-gulose.

Conclusion and Future Directions

The metabolic pathway of D-gulose remains an open area of research. The hypothetical pathways presented in this guide, based on established biochemical principles and analogies to related sugars, provide a framework for future experimental investigation. Elucidating the precise enzymatic steps and regulatory mechanisms of D-gulose metabolism will be essential for understanding its physiological roles and harnessing its potential in biotechnology and medicine. Future research should focus on screening for enzymes that can act on D-gulose, performing isotopic labeling studies to trace its metabolic fate, and investigating the genetic basis for D-gulose utilization in organisms that may be discovered to metabolize it.

References

• 1. Microbial metabolism and biotechnological production of D-allose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]

An In-depth Technical Guide to the Enantiomeric Differences of D-Gulose and L-Gulose

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Gulose, a C-3 epimer of galactose, is an aldohexose sugar that exists as two stereoisomers, or enantiomers: D-gulose and L-gulose.[1] While sharing identical chemical formulas and molecular weights, their spatial arrangements are non-superimposable mirror images, leading to distinct physical properties and profoundly different biological activities.[1][2] D-gulose is a rare sugar found in nature with potential roles in glucose metabolism and as an anti-cancer agent.[3] In contrast, L-gulose is not typically found in nature and is largely non-metabolizable by humans, which has led to research into its use as a low-calorie sweetener and as a building block for antiviral and anticancer medications.[4][5] This guide provides a comprehensive technical overview of the core differences between these enantiomers, including their physicochemical properties, biological significance, and relevant experimental protocols.

Physicochemical Properties of Gulose Enantiomers

Enantiomers are chiral molecules that are mirror images of one another.[1] The D- and L- designations for sugars refer to the configuration of the chiral center furthest from the carbonyl group.[2] In D-gulose, the hydroxyl group on this carbon (C-5) is on the right in the Fischer projection, whereas in L-gulose, it is on the left.[2] This seemingly minor structural difference results in opposite optical activity and can lead to variations in properties such as melting point and solubility.

Table 1: Comparison of Physicochemical Properties of D-Gulose and L-Gulose

Property	D-Gulose	L-Gulose
Molecular Formula	C₆H₁₂O₆[3]	C₆H₁₂O₆[5]
Molar Mass	180.16 g/mol [3]	180.156 g/mol [5]
Melting Point	130 °C[3]	153-156 °C[6]
Specific Rotation ([α]D)	Dextrorotatory (+)	Levorotatory (-52°, c=5 in H₂O)[6]
Appearance	Solid	Solid
Solubility	Soluble in water	Soluble in water (0.1 g/mL)[6]
Natural Occurrence	Rare, found in some organisms[3]	Very rare, not naturally occurring in most organisms[4][5]

Structural Relationship

The fundamental difference between D-gulose and L-gulose is their stereochemistry. As enantiomers, all chiral centers in D-gulose are inverted in L-gulose.[2] This relationship is visualized in the Fischer projections below.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. D and L Sugars - Chemistry Steps [chemistrysteps.com]
• 3. D-Gulose | 4205-23-6 | MG00249 | Biosynth [biosynth.com]
• 4. researchgate.net [researchgate.net]
• 5. L-Glucose - Wikipedia [en.wikipedia.org]
• 6. L-GLUCOSE | 921-60-8 [chemicalbook.com]

The Stability and Degradation of D-Gulose: A Technical Guide for Researchers

An In-depth Examination of the Physicochemical Properties of a Rare Sugar

D-gulose, a C-3 epimer of D-galactose and a C-4 epimer of D-glucose, is a rare aldohexose that has garnered interest in various scientific fields, including glycobiology and pharmaceutical sciences. Understanding its stability and degradation under different environmental conditions is crucial for its application in research, drug development, and potentially in food and beverage formulations. This technical guide provides a comprehensive overview of the known stability and degradation characteristics of D-gulose, drawing comparisons with its well-studied epimer, D-glucose, and outlines relevant experimental protocols for its analysis.

Physicochemical Properties and Stability of D-Gulose

While extensive quantitative data on the stability of D-gulose is limited in publicly available literature, its structural similarity to other aldohexoses, particularly D-glucose, allows for informed predictions regarding its behavior.

Effect of pH

The stability of reducing sugars is highly dependent on the pH of the solution. In acidic solutions, sugars can undergo hydrolysis of glycosidic bonds (in the case of oligosaccharides) and dehydration reactions. In alkaline conditions, sugars are prone to isomerization, enolization, and degradation into a complex mixture of products.

For D-glucose, maximum stability is observed at around pH 4. It is anticipated that D-gulose would exhibit a similar trend, with increased degradation at both lower and higher pH values. One key reaction for aldoses in alkaline solutions is the Lobry de Bruyn-van Ekenstein transformation, which involves the reversible isomerization of an aldose to a ketose and other aldoses via an enediol intermediate. It is known that the structure of D-gulose is prone to this transformation[1].

Effect of Temperature

Temperature is a critical factor influencing the rate of sugar degradation. Increased temperatures accelerate various degradation reactions, including caramelization and the Maillard reaction.

The Maillard reaction occurs between a reducing sugar and an amino compound (e.g., amino acid, peptide, or protein) upon heating. This non-enzymatic browning reaction is responsible for the color and flavor development in many cooked foods[5][6]. The initial step involves the condensation of the carbonyl group of the reducing sugar with the amino group of the amino compound to form a Schiff base, which then undergoes rearrangement to form an Amadori product[7][8]. Given that D-gulose is a reducing sugar, it is expected to readily participate in the Maillard reaction.

Studies on rare sugars have shown that their stability during food processing is significantly influenced by pH, temperature, and heating time. For instance, allulose has been found to be more stable under various cooking conditions compared to other rare sugars[9][10][11]. Further research is needed to quantify the thermal stability of D-gulose.

Degradation Products of D-Gulose

The degradation of D-gulose, similar to other aldohexoses, is expected to yield a complex mixture of products depending on the conditions.

Under acidic conditions and heat , dehydration reactions can lead to the formation of furan (B31954) derivatives, such as 5-hydroxymethylfurfural (B1680220) (5-HMF). Further degradation of 5-HMF can produce levulinic acid and formic acid.

In alkaline environments , the Lobry de Bruyn-van Ekenstein transformation can lead to the formation of its epimers and the corresponding ketose, D-fructose. Further degradation can result in the formation of a wide array of smaller molecules, including organic acids (e.g., lactic acid, saccharinic acids), aldehydes, and ketones.

During the Maillard reaction , a vast number of compounds are formed, including melanoidins (brown nitrogenous polymers), and various volatile and non-volatile flavor compounds such as pyrazines, pyrroles, and furanones[7][8][12].

Quantitative Data Summary

Due to the limited availability of specific studies on D-gulose stability, a comprehensive table of quantitative data for D-gulose is not possible at this time. However, for comparative purposes, the following table summarizes key stability-related data for D-glucose. Researchers studying D-gulose can use this information as a baseline for designing experiments and interpreting results.

Parameter	Condition	D-Glucose Value	Reference
pH of Maximum Stability	Aqueous Solution	~4	[13]
pKa	25 °C in water	12.16	[14]
Melting Point (α-form)	Solid	146 °C (295 °F)	[14]
Melting Point (β-form)	Solid	150 °C (302 °F)	[14]
Decomposition Temperature	Solid	Starts at 188 °C (370 °F)	[14]
Caramelization Temperature	Solid	~160 °C (320 °F)	[4]

Experimental Protocols

Detailed experimental protocols for assessing the stability of D-gulose are crucial for generating reliable and reproducible data. The following sections outline methodologies for key experiments.

Quantification of D-Gulose by High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is a widely used technique for the separation and quantification of carbohydrates. For underivatized sugars like D-gulose, a refractive index detector (RID) is commonly employed. The separation can be achieved using columns such as amino-propyl or ligand-exchange columns.

Methodology:

• Instrumentation: HPLC system equipped with a quaternary or isocratic pump, an autosampler, a column oven, and a refractive index detector (RID).

• Column: Amino-propyl bonded silica (B1680970) column (e.g., 250 mm x 4.6 mm, 5 µm particle size) or a ligand-exchange column (e.g., Ca2+ or Pb2+ form).

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 75:25, v/v) for amino columns, or ultrapure water for ligand-exchange columns. The mobile phase should be degassed prior to use.

• Flow Rate: Typically 0.5 - 1.5 mL/min.

• Column Temperature: Maintained at a constant temperature, typically between 30-80°C, to ensure reproducible retention times.

• Detector Temperature: The RID temperature should also be kept constant and close to the column temperature.

• Standard Preparation: Prepare a stock solution of high-purity D-gulose in the mobile phase. Create a series of calibration standards by serial dilution of the stock solution.

• Sample Preparation: Dissolve the D-gulose sample in the mobile phase to a concentration within the calibration range. Filter the sample through a 0.22 µm syringe filter before injection.

• Data Analysis: Generate a calibration curve by plotting the peak area of the D-gulose standards against their known concentrations. Determine the concentration of D-gulose in the samples by interpolating their peak areas on the calibration curve.

Analysis of Degradation Products by HPLC-Mass Spectrometry (MS)

Principle: To identify and quantify the various degradation products of D-gulose, a more powerful analytical technique like HPLC coupled with mass spectrometry (MS) is required. MS provides molecular weight and structural information, enabling the identification of unknown compounds.

Methodology:

• Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., Quadrupole Time-of-Flight (Q-TOF) or Orbitrap) with an electrospray ionization (ESI) source.

• Chromatographic Conditions: Similar to the HPLC-RID method, but the mobile phase must be compatible with MS (e.g., containing volatile buffers like ammonium (B1175870) formate (B1220265) or ammonium acetate). A gradient elution may be necessary to separate a complex mixture of degradation products.

• Mass Spectrometry Parameters: Optimize ESI source parameters (e.g., capillary voltage, gas flow rates, and temperature) for optimal ionization of the analytes. Acquire data in both positive and negative ion modes to detect a wider range of compounds.

• Data Analysis: Identify potential degradation products by comparing their mass spectra with databases and by interpreting fragmentation patterns. Quantification can be performed using authentic standards if available, or semi-quantitatively based on peak areas.

Visualization of Pathways and Workflows

General Degradation Pathways of Aldohexoses

The following diagram illustrates the general, non-enzymatic degradation pathways applicable to aldohexoses like D-gulose under thermal stress.

Caption: General degradation pathways of D-gulose.

Experimental Workflow for D-Gulose Stability Assessment

The following diagram outlines a typical experimental workflow for investigating the stability of D-gulose under various conditions.

Caption: Workflow for D-gulose stability studies.

Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing signaling pathways that are directly initiated or modulated by D-gulose or its degradation products. Research on sugar signaling has predominantly focused on abundant monosaccharides like D-glucose. Further investigation is required to determine if D-gulose has any specific roles in cellular signaling.

Conclusion

This technical guide provides a foundational understanding of the stability and degradation of D-gulose. While specific quantitative data for D-gulose remains scarce, the well-documented behavior of its epimer, D-glucose, offers a valuable comparative framework. The outlined experimental protocols provide robust methodologies for researchers to generate the much-needed data on D-gulose stability. As interest in rare sugars continues to grow, a thorough characterization of the physicochemical properties of D-gulose will be essential for unlocking its full potential in various scientific and industrial applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Caramelization | American Society of Baking [asbe.org]
• 3. Caramelization - Wikipedia [en.wikipedia.org]
• 4. quora.com [quora.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Maillard reaction - Wikipedia [en.wikipedia.org]
• 7. tandfonline.com [tandfonline.com]
• 8. Maillard Reaction Products Formed from D-Glucose and Glycine and the Formation Mechanisms of Amides as Major Components [jstage.jst.go.jp]
• 9. High Sensitivity Analysis and Food Processing Stability of Rare Sugars [jstage.jst.go.jp]
• 10. High Sensitivity Analysis and Food Processing Stability of Rare Sugars [jstage.jst.go.jp]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 14. Glucose - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Chemical Synthesis of D-Gulose

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Gulose, a rare aldohexose sugar, is an epimer of D-galactose at C-3 and of D-idose at C-2. Its unique stereochemistry makes it a valuable chiral building block in the synthesis of various biologically active molecules and a subject of interest in glycobiology. Unlike its abundant isomer D-glucose, D-gulose is not readily found in nature, necessitating its production through chemical or enzymatic synthesis. This document provides detailed application notes and protocols for two prominent chemical methods for the synthesis of D-gulose: a chemo-enzymatic approach starting from lactitol (B1674232) and the classic Kiliani-Fischer synthesis from D-xylose.

Methods for D-Gulose Synthesis

Two primary chemical routes for the synthesis of D-gulose are detailed below, offering different starting materials and synthetic strategies.

• Chemo-enzymatic Synthesis from Lactitol: This method utilizes a combination of microbial oxidation and subsequent chemical reduction and hydrolysis to produce D-gulose.

• Kiliani-Fischer Synthesis from D-Xylose: This classical chain-elongation method converts an aldopentose (D-xylose) into a mixture of two aldohexoses, one of which is D-gulose.

Method 1: Chemo-enzymatic Synthesis of D-Gulose from Lactitol

This innovative approach involves a three-step process beginning with the microbial oxidation of lactitol (a disaccharide alcohol derived from lactose) to 3-ketolactitol. The subsequent chemical steps, detailed below, involve the hydrogenation of the keto-disaccharide followed by acid hydrolysis to yield D-gulose.

Experimental Workflow

Caption: Chemo-enzymatic synthesis of D-gulose from lactitol.

Quantitative Data

Step	Reaction	Reagents & Conditions	Yield
1	Microbial Oxidation	Agrobacterium tumefaciens M31, mineral salt medium with 1.0% lactitol, 30°C	66% conversion of lactitol to 3-ketolactitol[1]
2	Chemical Hydrogenation	Raney nickel catalyst, 1.0 MPa H₂, 50°C	Not explicitly stated, but the subsequent hydrolysis gives a theoretical yield of 25% D-gulose from lactitol.[1]
3	Acid Hydrolysis	0.5 N HCl, 80°C, 6 hours	The ratio of D-gulosyl-D-sorbitol to lactitol after hydrogenation is approximately 1:1.[1]
Overall	-	-	Theoretical yield of D-gulose from lactitol is approximately 25%.[1] The actual isolated yield of crystalline D-gulose was reported as 2.4%.[2]

Experimental Protocols

1. Preparation of Activated Raney Nickel Catalyst

• Suspend 30 g of Raney nickel in 300 mL of a 20% aqueous sodium hydroxide (B78521) solution.

• Heat the suspension at 80°C for 6 hours.

• Carefully decant the sodium hydroxide solution and wash the catalyst repeatedly with distilled water until the pH of the washings is approximately 9.2.[1]

• The resulting activated catalyst is used immediately in the hydrogenation step.

2. Chemical Hydrogenation of 3-Ketolactitol

• Prepare an aqueous solution of 3-ketolactitol with a concentration ranging from 10% to 30% (w/v).

• In a suitable high-pressure reactor, combine 500 mL of the 3-ketolactitol solution with the freshly prepared activated Raney nickel catalyst.

• Pressurize the reactor with hydrogen gas to 1.0 MPa.

• Heat the reaction mixture to 50°C and maintain vigorous stirring.

• Monitor the reaction progress by measuring hydrogen uptake. The reaction is typically complete when hydrogen consumption ceases.

• After the reaction, cool the vessel, carefully vent the hydrogen, and filter the catalyst from the reaction mixture. The filtrate contains a mixture of D-gulosyl-(β-1,4)-D-sorbitol and unreacted lactitol.[1]

3. Acid Hydrolysis to D-Gulose

• Take the filtrate from the hydrogenation step (a mixture of D-gulosyl-D-sorbitol and lactitol) and adjust its concentration to approximately 10% (w/v) with distilled water.

• Add a sufficient amount of concentrated hydrochloric acid to achieve a final concentration of 0.5 N HCl.

• Heat the solution at 80°C for 6 hours.[1]

• After hydrolysis, cool the solution to room temperature.

• Neutralize the solution by passing it through a column of a suitable anion-exchange resin (e.g., Amberlite IRA-411).

• The resulting solution contains a mixture of D-gulose, D-galactose, and D-sorbitol.[1]

4. Purification of D-Gulose

• The mixture of monosaccharides can be separated using chromatographic techniques, such as column chromatography on a cation-exchange resin in the calcium form (e.g., Dowex 50W-X8, Ca²⁺ form).[1]

• Elute the column with deionized water. Fractions are collected and analyzed by a suitable method (e.g., HPLC) to identify those containing D-gulose.

• Pool the D-gulose containing fractions and concentrate them under reduced pressure to obtain a syrup.

• Crystallize D-gulose from a concentrated aqueous solution or by the addition of a miscible organic solvent like ethanol.

Method 2: Kiliani-Fischer Synthesis of D-Gulose from D-Xylose

The Kiliani-Fischer synthesis is a classical method for elongating the carbon chain of an aldose by one carbon atom. Starting with D-xylose (an aldopentose), this synthesis yields a mixture of the two C-2 epimeric aldohexoses: D-gulose and D-idose.

Reaction Pathway

Caption: Kiliani-Fischer synthesis of D-gulose from D-xylose.

Quantitative Data

Step	Reaction	Reagents & Conditions	Yield
1	Cyanohydrin Formation	Aqueous sodium cyanide (NaCN)	Typically high, but the product is a mixture of epimers.
2	Hydrolysis to Lactones	Heating in water	The reaction proceeds to completion.
3	Reduction of Lactone	Sodium amalgam in weakly acidic solution	The chemical yield for the classic Kiliani-Fischer synthesis is estimated to be around 30%.[3]
Overall	-	-	The overall yield of the desired aldose is often low due to the formation of epimers and potential side reactions.

Experimental Protocol

1. Cyanohydrin Formation

• Dissolve D-xylose in water.

• To this solution, add an aqueous solution of sodium cyanide (NaCN). The reaction is typically carried out at room temperature.

• The cyanide ion undergoes nucleophilic addition to the carbonyl group of the open-chain form of D-xylose, forming a mixture of two diastereomeric cyanohydrins (D-gulononitrile and D-idononitrile).[3]

2. Hydrolysis to Aldonic Acid Lactones

• Heat the aqueous solution of the cyanohydrins. This hydrolyzes the nitrile group to a carboxylic acid.

• The resulting aldonic acids (D-gulonic acid and D-idonic acid) spontaneously cyclize to form the more stable five-membered (γ) lactones (D-gulono-1,4-lactone and D-idono-1,4-lactone).[3]

3. Separation of the Epimeric Lactones

• The separation of the diastereomeric lactones is a critical and often challenging step. It can be achieved by fractional crystallization or chromatographic techniques.

• The difference in polarity and crystal packing of the two lactones allows for their separation.

4. Reduction of D-Gulono-1,4-lactone to D-Gulose

• Dissolve the purified D-gulono-1,4-lactone in a weakly acidic aqueous solution (e.g., dilute sulfuric acid or acetic acid).

• Cool the solution in an ice bath.

• Gradually add sodium amalgam (typically 2-3% sodium in mercury) with vigorous stirring. The pH of the solution should be maintained in the acidic range to prevent side reactions.

• The reduction of the lactone to the corresponding aldose (D-gulose) is monitored by a suitable method (e.g., thin-layer chromatography).

• Upon completion, the mercury is carefully separated, and the aqueous solution is neutralized (e.g., with barium carbonate).

• The resulting solution is filtered, and the filtrate containing D-gulose is deionized using ion-exchange resins.

• The final product, D-gulose, is obtained by concentration of the solution and crystallization.

Conclusion

The chemo-enzymatic synthesis from lactitol offers a modern and potentially more scalable route to D-gulose, leveraging a readily available starting material. While the overall yield may be modest, it avoids the use of highly toxic cyanide. The Kiliani-Fischer synthesis, although a classic and versatile method for carbohydrate chain elongation, is hampered by lower yields and the need to separate diastereomeric intermediates. The choice of method will depend on the available starting materials, scale of synthesis, and the laboratory's capabilities. Both protocols provided herein offer a solid foundation for researchers to produce D-gulose for their scientific investigations.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Kiliani–Fischer synthesis - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Chromatographic Purification of D-Gulose

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Gulose is a rare aldohexose sugar and an epimer of D-glucose and D-galactose. Its unique stereochemistry makes it a valuable chiral building block in the synthesis of various biologically active molecules and pharmaceuticals. The production of D-gulose, either through chemical synthesis or enzymatic conversion, typically results in a mixture containing other monosaccharides, reaction byproducts, and salts. Therefore, an efficient and robust purification protocol is critical to obtaining high-purity D-gulose for research and development applications.

This document provides detailed application notes and protocols for the purification of D-gulose using various chromatography techniques. The methods described are based on established principles of carbohydrate separation and can be adapted for both laboratory and industrial-scale purification.

Chromatographic Techniques for D-Gulose Purification

The primary challenges in D-gulose purification are its high polarity and its structural similarity to other hexoses. Several chromatographic techniques are well-suited to address these challenges:

• Preparative High-Performance Liquid Chromatography (HPLC): A versatile technique for high-resolution separation and purification of D-gulose at the laboratory scale.

• Ion-Exchange Chromatography (IEX): Particularly effective for separating sugars based on their interactions with a charged stationary phase. Cation-exchange chromatography with resins in the calcium form is a widely used method for sugar separations.

• Hydrophilic Interaction Liquid Chromatography (HILIC): An excellent choice for retaining and separating highly polar compounds like D-gulose.

• Simulated Moving Bed (SMB) Chromatography: A continuous chromatography technique suitable for large-scale, industrial purification of sugars, offering high throughput and reduced solvent consumption.[1][2]

Data Presentation: Quantitative Performance of D-Gulose Purification Methods

The following table summarizes the expected quantitative performance of the described chromatography methods for the purification of D-gulose. These values are based on typical results achieved for the separation of similar rare sugars.[3]

Parameter	Preparative HPLC (Ligand Exchange)	Preparative HPLC (HILIC)	Simulated Moving Bed (SMB)
Purity	> 98%	> 99%	> 99%
Yield	> 90%	> 95%	> 97%
Loading Capacity	mg to g	mg to g	kg
Solvent Consumption	High	Moderate	Low
Primary Application	Lab-scale purification	Lab-scale purification	Industrial-scale production

Experimental Protocols

Protocol 1: Preparative HPLC with Ligand-Exchange Chromatography

This protocol describes the purification of D-gulose from a mixture containing other monosaccharides (e.g., D-glucose, D-galactose) using a cation-exchange resin in the calcium form. The separation is based on the differential formation of complexes between the sugar hydroxyl groups and the calcium ions on the resin.

1. Sample Preparation:

• Dissolve the crude D-gulose mixture in deionized water to a final concentration of 10-50 mg/mL.
• Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

2. HPLC System and Conditions:

• Column: A preparative column packed with a strong cation-exchange resin in the calcium (Ca²⁺) form (e.g., Dowex 50WX4-Ca²⁺).[3]
• Mobile Phase: Deionized water.
• Flow Rate: 5-20 mL/min (depending on column dimensions).
• Column Temperature: 60-80°C.
• Detector: Refractive Index (RI).
• Injection Volume: 1-5 mL (depending on column dimensions and sample concentration).

3. Purification Procedure:

• Equilibrate the column with deionized water until a stable baseline is achieved.
• Inject the prepared sample onto the column.
• Elute the sugars with deionized water under isocratic conditions.
• Collect fractions based on the retention time of a D-gulose standard.
• Analyze the collected fractions for purity using an analytical HPLC method.
• Pool the pure fractions and remove the solvent by lyophilization or rotary evaporation.

Protocol 2: Preparative HPLC with Hydrophilic Interaction Liquid Chromatography (HILIC)

This protocol is suitable for the purification of D-gulose from complex mixtures, offering a different selectivity compared to ligand-exchange chromatography.

1. Sample Preparation:

• Dissolve the crude D-gulose mixture in the initial mobile phase composition (e.g., 85:15 acetonitrile:water).
• Filter the sample through a 0.22 µm syringe filter.[1]

2. HPLC System and Conditions:

• Column: A preparative HILIC column with an amide- or amino-bonded stationary phase.[1][4]
• Mobile Phase A: Acetonitrile.
• Mobile Phase B: Deionized water.
• Gradient: A linear gradient from high organic to higher aqueous content (e.g., 85% to 65% Acetonitrile over 30 minutes).
• Flow Rate: 5-20 mL/min (depending on column dimensions).
• Column Temperature: 30-40°C.
• Detector: Evaporative Light Scattering Detector (ELSD) or Refractive Index (RI).[1]
• Injection Volume: 1-5 mL.

3. Purification Procedure:

• Equilibrate the column with the initial mobile phase composition for an extended period to ensure a stable water layer on the stationary phase.
• Inject the prepared sample.
• Run the gradient elution to separate the sugars.
• Collect fractions corresponding to the D-gulose peak.
• Confirm the purity of the collected fractions.
• Pool the pure fractions and remove the solvent.

Protocol 3: Simulated Moving Bed (SMB) Chromatography (Conceptual Overview)

SMB is a continuous purification process ideal for large-scale production. The following provides a conceptual overview of its application for D-gulose purification.

1. System Setup:

• An SMB system typically consists of 4 to 8 columns connected in series.
• The stationary phase is a cation-exchange resin in the Ca²⁺ form.[3]
• The mobile phase (eluent) is deionized water.

2. Principle of Operation:

• The feed (crude D-gulose mixture) and eluent are continuously fed into the system at specific points.
• The extract (containing the more strongly retained component, D-gulose) and the raffinate (containing the less retained components) are continuously withdrawn from other points.
• The inlet and outlet ports are periodically switched in the direction of the fluid flow to simulate the counter-current movement of the solid phase.

3. Key Steps:

• Parameter Determination: Determine the adsorption isotherms of D-gulose and its main impurities on the chosen stationary phase through pulse and frontal analysis experiments.
• Operating Condition Optimization: Use the isotherm data to calculate the optimal flow rates for the eluent, feed, extract, and raffinate streams, as well as the switching time, to achieve the desired purity and yield.
• Continuous Operation: Run the SMB system under the optimized conditions, continuously collecting the purified D-gulose in the extract stream.

Visualizations

Caption: General workflow for the purification of D-gulose.

References

• 1. benchchem.com [benchchem.com]
• 2. "A Comprehensive Study of Sequential Simulated Moving Bed" by Yan Li [ir.lib.uwo.ca]
• 3. Separation of D-psicose and D-fructose using simulated moving bed chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]

Application Notes and Protocols for the Quantification of D-gulose in Various Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-gulose is a rare aldohexose monosaccharide and an epimer of D-galactose and a C-3 epimer of D-glucose. Its rarity in nature makes it a subject of interest in glycobiology and pharmaceutical research for its potential biological activities and applications as a non-caloric sweetener. Accurate quantification of D-gulose in various samples, including biological fluids, fermentation broths, and food products, is crucial for research and development. This document provides detailed application notes and protocols for the quantification of D-gulose using various analytical techniques.

Overview of Analytical Techniques

Several analytical techniques can be employed for the quantification of D-gulose. The choice of method depends on factors such as the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation. The primary methods include:

• High-Performance Liquid Chromatography (HPLC): A versatile and widely used technique for the separation and quantification of carbohydrates.

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and specific method, particularly suitable for complex matrices, which requires derivatization of the sugar.

• Capillary Electrophoresis (CE): A high-resolution separation technique that requires minimal sample and reagent consumption.

• Enzymatic Assays: While highly specific for certain sugars, there are currently no known commercially available enzymes that are specific for the direct quantification of D-gulose.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of monosaccharides using the described techniques. It is important to note that these values are representative and should be determined and validated for D-gulose in your specific laboratory and sample matrix.

Analytical Technique	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)	Typical Linear Range	Typical Recovery (%)
HPLC with Refractive Index (RI) Detection	0.1 - 1 µ g/injection	0.5 - 5 µ g/injection	1 - 1000 µg/mL	95 - 105
HPLC with Evaporative Light Scattering Detection (ELSD)	0.05 - 0.5 µ g/injection	0.2 - 2 µ g/injection	0.5 - 500 µg/mL	93 - 99
Gas Chromatography-Mass Spectrometry (GC-MS)	1 - 10 pg/injection	5 - 50 pg/injection	0.01 - 100 µg/mL	90 - 110
Capillary Electrophoresis (CE) with UV Detection	0.1 - 1 µM	0.5 - 5 µM	1 - 500 µM	92 - 108

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) with Refractive Index (RI) Detection

This protocol describes a general method for the quantification of D-gulose using an anion-exchange column, which has been shown to separate all D-aldohexoses.[1]

Workflow for HPLC Analysis of D-gulose

Caption: General workflow for D-gulose quantification by HPLC-RI.

a. Materials and Reagents

• D-gulose standard (high purity)

• Ultrapure water (18.2 MΩ·cm)

• Sodium hydroxide (B78521) (NaOH), 50% (w/w) solution

• Acetonitrile (HPLC grade)

• Syringe filters (0.22 µm)

b. Instrumentation

• HPLC system with a quaternary pump, autosampler, column oven, and refractive index (RI) detector.

• Anion-exchange column suitable for carbohydrate analysis (e.g., a polystyrene-divinylbenzene based column).

c. Detailed Protocol

• Mobile Phase Preparation:

  • Prepare a 1 M NaOH stock solution from the 50% solution.

  • Prepare the mobile phase by diluting the NaOH stock solution with ultrapure water to the desired concentration (e.g., 20 mM NaOH).[1]

  • Degas the mobile phase before use.

• Standard Preparation:

  • Prepare a stock solution of D-gulose (e.g., 10 mg/mL) in ultrapure water.

  • Prepare a series of calibration standards by diluting the stock solution to concentrations within the expected linear range of the detector (e.g., 10, 50, 100, 250, 500 µg/mL).

• Sample Preparation:

  • For liquid samples, filter through a 0.22 µm syringe filter. Dilute with ultrapure water if the concentration of D-gulose is expected to be high.

  • For solid samples, perform an appropriate extraction (e.g., hot water extraction), centrifuge to remove solids, and filter the supernatant.

• HPLC Conditions:

  • Column: Anion-exchange column

  • Mobile Phase: 20 mM NaOH[1]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 20 µL

  • Detector: Refractive Index (RI) detector, maintained at a stable temperature (e.g., 35 °C).

• Data Analysis:

  • Identify the D-gulose peak based on the retention time of the standard. In a system separating all aldohexoses, D-gulose is expected to elute after D-glucose and D-mannose.[1]

  • Generate a calibration curve by plotting the peak area of the D-gulose standards against their concentrations.

  • Determine the concentration of D-gulose in the samples by interpolating their peak areas on the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes the analysis of D-gulose by GC-MS after a two-step derivatization process involving methoximation followed by silylation. Sugars are non-volatile and require chemical derivatization to increase their volatility for GC analysis.

Workflow for GC-MS Analysis of D-gulose

Caption: Workflow for GC-MS analysis of D-gulose.

a. Materials and Reagents

• D-gulose standard

• Pyridine (B92270) (anhydrous)

• Methoxyamine hydrochloride

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Internal standard (e.g., myo-inositol or a stable isotope-labeled sugar)

b. Instrumentation

• Gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source.

• A capillary column suitable for sugar analysis (e.g., DB-5ms or equivalent).

c. Detailed Protocol

• Sample and Standard Preparation:

  • Place a known amount of the dried sample or standard into a vial.

• Derivatization - Step 1 (Methoximation):

  • Add 50 µL of a 20 mg/mL solution of methoxyamine hydrochloride in pyridine to the dried sample.

  • Vortex and incubate at 60 °C for 60 minutes.

• Derivatization - Step 2 (Silylation):

  • Cool the samples to room temperature.

  • Add 80 µL of BSTFA with 1% TMCS.

  • Vortex and incubate at 60 °C for 30 minutes.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at 150 °C, hold for 2 minutes, ramp to 280 °C at 5 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-650.

• Data Analysis:

  • Identify the characteristic ions of derivatized D-gulose. While specific fragmentation patterns for D-gulose are not widely published, they are expected to be similar to other aldohexoses, with prominent ions resulting from the fragmentation of the silylated sugar.

  • Generate a calibration curve using the peak areas of the standards relative to the internal standard.

  • Quantify D-gulose in the sample.

Capillary Electrophoresis (CE)

This protocol provides a general method for the analysis of underivatized sugars by CE with UV detection at a high pH.

Workflow for Capillary Electrophoresis Analysis of D-gulose

References

• 1. HPLC Separation of All Aldopentoses and Aldohexoses on an Anion-Exchange Stationary Phase Prepared from Polystyrene-Based Copolymer and Diamine: The Effect of NaOH Eluent Concentration - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing D-Gulose in Enzymatic Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-gulose, a rare aldohexose, is an epimer of D-galactose at C3 and of D-idose at C4. While not as prevalent in nature as D-glucose, its unique stereochemistry makes it a valuable tool for investigating the substrate specificity of various enzymes, particularly isomerases. This document provides detailed application notes and protocols for the use of D-gulose as a substrate in enzymatic assays, focusing on enzymes known to exhibit activity with this sugar. The information herein is intended to guide researchers in designing and executing experiments for enzyme characterization, inhibitor screening, and pathway elucidation.

Enzymes Acting on D-Gulose

Research has identified several enzymes capable of utilizing D-gulose as a substrate. The primary enzymes of interest are:

• L-rhamnose Isomerase (L-RhI, EC 5.3.1.14): This enzyme class is well-documented for its broad substrate specificity. Notably, L-rhamnose isomerase from Pseudomonas stutzeri exhibits activity on a wide range of aldoses and ketoses[1]. While detailed kinetic data for D-gulose is limited, the enzyme from Pseudomonas sp. LL172 has been shown to catalyze the isomerization of D-sorbose to D-gulose, indicating that the reverse reaction is also feasible[2].

• D-lyxose Isomerase (D-LI, EC 5.3.1.15): Similar to L-rhamnose isomerase, D-lyxose isomerases can act on various sugar substrates. The enzyme from Providencia stuartii is known for its ability to interconvert different monosaccharides[3].

The primary enzymatic reaction involving D-gulose is its isomerization to the corresponding ketose, D-sorbose . This reaction forms the basis of the enzymatic assays described in this document.

Data Presentation: Enzyme Specificity

The following table summarizes the known substrate specificities of relevant isomerases. While specific kinetic data for D-gulose is not extensively available, the broad substrate range of these enzymes is evident.

Enzyme	Source Organism	Known Substrates (in addition to primary substrate)	Reference
L-rhamnose Isomerase	Pseudomonas stutzeri	L-rhamnose, L-lyxose, L-mannose, D-ribose, D-allose	[1]
L-rhamnose Isomerase	Pseudomonas sp. LL172	L-tagatose, D-sorbose (producing L-talose and D-gulose respectively)	[2]
D-lyxose Isomerase	Providencia stuartii	D-lyxose, D-mannose, D-fructose	[3]
D-xylose Isomerase	Streptomyces rubiginosus	D-xylose, D-glucose, L-arabinose, D-ribose, D-allose

Experimental Protocols

Two primary methodologies are presented for assaying the enzymatic activity with D-gulose: a colorimetric assay for high-throughput screening and an HPLC-based method for precise quantification.

Protocol 1: Colorimetric Assay for D-Gulose Isomerase Activity

This protocol is adapted from methods used for other aldose isomerases and relies on the colorimetric detection of the ketose product, D-sorbose. The cysteine-carbazole-sulfuric acid method is a common colorimetric assay for ketoses.

Principle: D-gulose is incubated with the isomerase, leading to the formation of D-sorbose. The reaction is stopped, and the amount of D-sorbose produced is determined by its reaction with carbazole (B46965) in the presence of sulfuric acid, which forms a pink-colored complex that can be measured spectrophotometrically.

Materials:

• D-gulose solution (e.g., 100 mM in reaction buffer)

• L-rhamnose Isomerase or D-lyxose Isomerase

• Reaction Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 1 mM MnCl₂)

• Trichloroacetic acid (TCA) solution (10% w/v)

• Sulfuric acid (concentrated)

• Cysteine hydrochloride solution (1.5% w/v in water)

• Carbazole solution (0.12% w/v in ethanol)

• D-sorbose standards (for calibration curve)

• Microplate reader or spectrophotometer

Procedure:

• Enzyme Reaction:

  • In a microcentrifuge tube, prepare the reaction mixture:

    • 50 µL of 100 mM D-gulose solution

    • 40 µL of Reaction Buffer

    • 10 µL of appropriately diluted enzyme solution

  • Incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C or higher for thermophilic enzymes) for a defined period (e.g., 15-60 minutes).

  • Run a blank reaction with heat-inactivated enzyme or without the enzyme.

• Reaction Termination:

  • Stop the reaction by adding 100 µL of 10% TCA solution.

  • Centrifuge at 10,000 x g for 5 minutes to pellet the precipitated protein.

• Colorimetric Detection:

  • Transfer 100 µL of the supernatant to a new tube.

  • Add 600 µL of a freshly prepared 75% (v/v) sulfuric acid solution.

  • Add 20 µL of 1.5% cysteine hydrochloride solution and mix.

  • Add 20 µL of 0.12% carbazole solution and mix thoroughly.

  • Incubate at 60°C for 30 minutes.

  • Cool the tubes to room temperature.

• Measurement:

  • Measure the absorbance at 540 nm.

  • Prepare a standard curve using known concentrations of D-sorbose.

  • Calculate the amount of D-sorbose produced in the enzymatic reaction from the standard curve.

Protocol 2: HPLC-Based Assay for D-Gulose Isomerase Activity

This protocol provides a more precise method for quantifying the conversion of D-gulose to D-sorbose by separating and measuring the concentrations of both sugars.

Principle: The enzymatic reaction is performed, and at specific time points, aliquots are taken and the reaction is stopped. The sample is then analyzed by High-Performance Liquid Chromatography (HPLC) with a suitable column and detector to separate and quantify D-gulose and D-sorbose.

Materials:

• D-gulose solution (e.g., 50 mM in reaction buffer)

• L-rhamnose Isomerase or D-lyxose Isomerase

• Reaction Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 1 mM MnCl₂)

• Stopping solution (e.g., 0.1 M HCl)

• HPLC system with a carbohydrate analysis column (e.g., Aminex HPX-87C or similar)

• Refractive Index (RI) detector

• Mobile phase (e.g., ultrapure water)

• D-gulose and D-sorbose standards for calibration

Procedure:

• Enzyme Reaction:

  • Prepare a larger volume reaction mixture (e.g., 1 mL) containing D-gulose and reaction buffer.

  • Pre-incubate the mixture at the desired temperature.

  • Initiate the reaction by adding the enzyme.

• Sampling:

  • At various time points (e.g., 0, 5, 10, 20, 30, 60 minutes), withdraw an aliquot (e.g., 100 µL) of the reaction mixture.

  • Immediately stop the reaction by adding the aliquot to a tube containing an equal volume of stopping solution.

• Sample Preparation:

  • Centrifuge the stopped samples to pellet any precipitated protein.

  • Filter the supernatant through a 0.22 µm syringe filter before HPLC analysis.

• HPLC Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Run the analysis using an isocratic flow of the mobile phase at a constant temperature (e.g., 85°C for Aminex HPX-87C).

  • Detect the sugars using the RI detector.

• Data Analysis:

  • Identify and quantify the peaks corresponding to D-gulose and D-sorbose by comparing their retention times and peak areas to those of the standards.

  • Calculate the concentration of substrate consumed and product formed over time to determine the reaction rate.

Visualization of Workflows and Pathways

Experimental Workflow for Enzymatic Assay

Caption: General workflow for an enzymatic assay using D-gulose as a substrate.

Isomerization of D-Gulose to D-Sorbose

References

• 1. Novel reactions of L-rhamnose isomerase from Pseudomonas stutzeri and its relation with D-xylose isomerase via substrate specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mannose production from fructose by free and immobilized D-lyxose isomerases from Providencia stuartii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Engineering the substrate specificity of xylose isomerase - PubMed [pubmed.ncbi.nlm.nih.gov]

D-Gulose: A Versatile Precursor for the Synthesis of Novel Carbohydrates

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

D-gulose, a rare aldohexose, is an epimer of D-galactose at C-3 and of D-idose at C-4. Its unique stereochemistry makes it a valuable chiral building block for the synthesis of a diverse array of novel carbohydrates and glycoconjugates with potential applications in drug discovery and development. This document provides detailed application notes and experimental protocols for the use of D-gulose as a precursor in the synthesis of complex carbohydrates, focusing on the preparation of D-gulosyl donors and their subsequent use in glycosylation reactions. While the direct use of D-gulose as a starting material for complex carbohydrate synthesis is not as extensively documented as that of more common sugars like D-glucose, established methodologies in carbohydrate chemistry can be readily adapted. This document will outline a key synthetic pathway: the conversion of a D-gulose derivative into a glycosyl donor and its subsequent use in a glycosylation reaction to form a disaccharide.

Data Presentation

The following table summarizes key quantitative data for the synthesis of a D-gulose-containing disaccharide, extrapolated from established glycosylation methodologies. These values serve as a benchmark for researchers planning similar synthetic routes.

Step	Reactants	Product	Promoter/Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	α:β Ratio
1. Per-O-acetylation	D-Gulose, Acetic Anhydride (B1165640), Pyridine (B92270)	1,2,3,4,6-Penta-O-acetyl-D-gulopyranose	-	Pyridine	0 to RT	12	>95	Mixture
2. Thiolysis	Per-O-acetyl-D-gulose, Thiophenol, Boron trifluoride etherate	Phenyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-gulopyranoside	BF₃·OEt₂	Dichloromethane	0 to RT	4	~85	>1:19
3. Glycosylation	Phenyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-gulopyranoside, Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside	Protected Disaccharide	NIS, TfOH	Dichloromethane	-40 to RT	2	~70-80	>10:1 (β)
4. Deprotection (Zemplén)	Protected Disaccharide, Sodium methoxide	Gulose-Glucose Disaccharide	NaOMe	Methanol	RT	2	>95	>10:1 (β)

Experimental Protocols

The following protocols provide detailed methodologies for the key experiments involved in the synthesis of a novel disaccharide using a D-gulose precursor. These are based on well-established procedures in carbohydrate chemistry and are adaptable to specific research needs.

Protocol 1: Synthesis of Phenyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-gulopyranoside (D-Gulosyl Thioglycoside Donor)

This protocol details the preparation of a D-gulosyl thioglycoside, a versatile glycosyl donor for oligosaccharide synthesis.

Materials:

• D-Gulose

• Acetic anhydride

• Pyridine, anhydrous

• Thiophenol

• Boron trifluoride etherate (BF₃·OEt₂)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) and hexanes for chromatography

Procedure:

• Per-O-acetylation of D-Gulose: a. Dissolve D-gulose (1.0 g, 5.55 mmol) in anhydrous pyridine (20 mL) in a round-bottom flask equipped with a magnetic stirrer and cool to 0 °C in an ice bath. b. Slowly add acetic anhydride (5.2 mL, 55.5 mmol) to the solution. c. Allow the reaction mixture to warm to room temperature and stir for 12 hours. d. Quench the reaction by slowly adding ice-water (50 mL). e. Extract the mixture with ethyl acetate (3 x 50 mL). f. Combine the organic layers and wash successively with 1 M HCl (2 x 50 mL), saturated aqueous NaHCO₃ (2 x 50 mL), and brine (1 x 50 mL). g. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 1,2,3,4,6-Penta-O-acetyl-D-gulopyranose as a syrup. This product is typically used in the next step without further purification.

• Synthesis of Phenyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-gulopyranoside: a. Dissolve the crude per-O-acetylated D-gulose (from the previous step) in anhydrous DCM (30 mL) in a round-bottom flask under an inert atmosphere (e.g., argon). b. Add thiophenol (0.85 mL, 8.33 mmol) to the solution. c. Cool the mixture to 0 °C and add BF₃·OEt₂ (1.4 mL, 11.1 mmol) dropwise. d. Allow the reaction to warm to room temperature and stir for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC). e. Upon completion, dilute the reaction mixture with DCM (50 mL) and carefully quench with saturated aqueous NaHCO₃ (50 mL). f. Separate the organic layer and wash with saturated aqueous NaHCO₃ (2 x 30 mL) and brine (1 x 30 mL). g. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. h. Purify the crude product by silica gel column chromatography (e.g., using a gradient of 10-30% ethyl acetate in hexanes) to afford the title compound as a white solid.

Protocol 2: Glycosylation of a Glucosyl Acceptor with the D-Gulosyl Donor

This protocol describes the coupling of the D-gulosyl thioglycoside donor with a suitable glycosyl acceptor to form a disaccharide.

Materials:

• Phenyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-gulopyranoside (D-gulosyl donor)

• Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside (glycosyl acceptor)

• N-Iodosuccinimide (NIS)

• Trifluoromethanesulfonic acid (TfOH)

• Dichloromethane (DCM), anhydrous

• Activated molecular sieves (4 Å)

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• To a stirred suspension of the D-gulosyl donor (1.0 equiv.), the glycosyl acceptor (1.2 equiv.), and activated 4 Å molecular sieves in anhydrous DCM at -40 °C under an inert atmosphere, add NIS (1.5 equiv.).

• Stir the mixture for 15 minutes, then add a catalytic amount of TfOH (0.1 equiv.).

• Allow the reaction to proceed at -40 °C, monitoring by TLC. Let the reaction warm to room temperature over 2 hours.

• Upon completion, quench the reaction by adding saturated aqueous Na₂S₂O₃.

• Filter the mixture through a pad of Celite®, washing with DCM.

• Wash the filtrate successively with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography to yield the protected disaccharide.

Visualizations

The following diagrams illustrate the key synthetic pathways and workflows described in this document.

Caption: Synthesis of a D-gulosyl thioglycoside donor.

Caption: Workflow for disaccharide synthesis using D-gulose.

Conclusion

D-gulose represents a valuable and underutilized precursor for the synthesis of novel carbohydrates. The protocols outlined in this document provide a framework for the preparation of D-gulose-derived glycosyl donors and their successful application in stereoselective glycosylation reactions. By adapting established methodologies, researchers can unlock the synthetic potential of D-gulose to create a wide range of complex glycans and glycoconjugates for further investigation in medicinal chemistry and drug development. The ability to introduce the unique stereochemistry of gulose into oligosaccharides and other bioactive molecules opens up new avenues for exploring structure-activity relationships and designing next-generation carbohydrate-based therapeutics.

Application Notes and Protocols for the Structural Analysis of D-Gulose using 1H and 13C NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical technique indispensable for the structural elucidation of carbohydrates. For a rare sugar like D-gulose, NMR provides critical insights into its conformational equilibrium in solution, allowing for the identification and characterization of its different anomeric (α and β) and ring (pyranose and furanose) forms. This document provides detailed protocols and application notes for the structural analysis of D-gulose using one-dimensional (1D) and two-dimensional (2D) 1H and 13C NMR spectroscopy.

In solution, D-gulose exists as an equilibrium mixture of four primary cyclic isomers: α-D-gulopyranose, β-D-gulopyranose, α-D-gulofuranose, and β-D-gulofuranose. Each of these isomers gives rise to a distinct set of signals in the NMR spectrum. By analyzing the chemical shifts (δ), coupling constants (J), and through-bond correlations, a comprehensive structural assignment can be achieved.

Anomeric Equilibrium of D-Gulose in Solution

The different cyclic forms of D-gulose are in a dynamic equilibrium in solution, a process known as mutarotation. The pyranose forms are generally more stable and thus more abundant than the furanose forms.

Caption: Equilibrium of D-gulose anomers in solution.

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for acquiring high-quality NMR spectra.

Materials:

• D-gulose sample (5-10 mg)

• Deuterium oxide (D₂O, 99.96%)

• NMR tube (5 mm, high precision)

• Internal standard (optional, e.g., DSS or TSP)

• pH meter and appropriate buffers (if pH control is needed)

Protocol:

• Weigh 5-10 mg of D-gulose directly into a clean, dry vial.

• Add approximately 0.6 mL of D₂O to the vial.

• Gently vortex or sonicate the mixture until the D-gulose is completely dissolved.

• If an internal standard is required, add a small, known quantity.

• Transfer the solution to a 5 mm NMR tube.

• For optimal spectral quality, especially for 2D experiments, it is advisable to freeze-dry the sample from D₂O two to three times to exchange any residual hydroxyl protons with deuterium. This minimizes the residual HOD signal.

• Before placing the sample in the spectrometer, ensure the exterior of the NMR tube is clean.

NMR Data Acquisition

A suite of 1D and 2D NMR experiments is necessary for the complete structural assignment of D-gulose.

Instrumentation:

• A high-field NMR spectrometer (≥ 400 MHz) equipped with a suitable probe.

Experimental Workflow:

Caption: Experimental workflow for NMR analysis of D-gulose.

1D ¹H NMR:

• Purpose: To identify all proton signals and their multiplicities. The anomeric protons (H1) typically resonate in a distinct downfield region (δ 4.5-5.5 ppm).

• Key Parameters:

  • Pulse sequence: Standard single pulse (zg30 or similar)

  • Solvent suppression: Presaturation or watergate sequence to suppress the residual HOD signal.

  • Spectral width: ~12 ppm

  • Number of scans: 16-64

1D ¹³C NMR:

• Purpose: To identify all carbon signals. Anomeric carbons (C1) are typically found in the δ 90-110 ppm region.

• Key Parameters:

  • Pulse sequence: Proton-decoupled single pulse (zgpg30 or similar)

  • Spectral width: ~200 ppm

  • Number of scans: 1024-4096

2D COSY (Correlation Spectroscopy):

• Purpose: To identify proton-proton (¹H-¹H) couplings within three bonds (e.g., H1-H2, H2-H3). This is the primary experiment for tracing the proton connectivity within each sugar ring.

• Key Parameters:

  • Pulse sequence: cosygpppqf or similar

  • Number of increments in F1: 256-512

  • Number of scans per increment: 2-8

2D HSQC (Heteronuclear Single Quantum Coherence):

• Purpose: To correlate each proton with its directly attached carbon atom (¹JCH). This allows for the assignment of carbon signals based on the already assigned proton signals.

• Key Parameters:

  • Pulse sequence: hsqcedetgpsisp2.2 or similar (phase-edited to distinguish CH/CH₃ from CH₂)

  • Number of increments in F1: 256-512

  • Number of scans per increment: 2-8

2D HMBC (Heteronuclear Multiple Bond Correlation):

• Purpose: To identify long-range correlations between protons and carbons over two to three bonds (²JCH, ³JCH). This is crucial for confirming assignments and identifying linkages in oligosaccharides.

• Key Parameters:

  • Pulse sequence: hmbcgplpndqf or similar

  • Number of increments in F1: 256-512

  • Number of scans per increment: 8-32

2D TOCSY (Total Correlation Spectroscopy):

• Purpose: To show correlations between all protons within a single spin system (i.e., all protons within a single sugar ring). This is particularly useful when signal overlap in the COSY spectrum makes it difficult to walk through the entire spin system.

• Key Parameters:

  • Pulse sequence: mlevphpp or similar

  • Mixing time: 60-120 ms (B15284909) (longer mixing times allow for magnetization transfer to more distant protons)

  • Number of increments in F1: 256-512

  • Number of scans per increment: 4-16

Data Presentation

The following tables provide an illustrative template for the presentation of ¹H and ¹³C NMR data for the major anomers of D-gulose in D₂O. Note: The chemical shift and coupling constant values presented here are estimates based on general principles of carbohydrate NMR and are intended for illustrative purposes due to the limited availability of published experimental data for D-gulose. Actual experimental values may vary.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) and Coupling Constants (J, Hz) for D-Gulose Anomers in D₂O

Proton	α-gulopyranose (est.)	β-gulopyranose (est.)	α-gulofuranose (est.)	β-gulofuranose (est.)
H-1	δ 5.20 (d, J=3.5)	δ 4.85 (d, J=8.0)	δ 5.30 (d, J=4.0)	δ 5.15 (d, J=1.5)
H-2	δ 3.65 (dd, J=3.5, 9.5)	δ 3.40 (dd, J=8.0, 9.5)	δ 4.25 (dd, J=4.0, 5.0)	δ 4.10 (dd, J=1.5, 4.5)
H-3	δ 3.80 (t, J=9.5)	δ 3.70 (t, J=9.5)	δ 4.35 (dd, J=5.0, 6.0)	δ 4.20 (dd, J=4.5, 5.5)
H-4	δ 3.95 (t, J=9.5)	δ 3.90 (t, J=9.5)	δ 4.45 (m)	δ 4.40 (m)
H-5	δ 3.75 (m)	δ 3.55 (m)	δ 4.05 (m)	δ 4.00 (m)
H-6a	δ 3.85 (dd, J=12.0, 2.0)	δ 3.90 (dd, J=12.0, 2.5)	δ 3.75 (dd, J=11.5, 4.0)	δ 3.70 (dd, J=11.5, 4.5)
H-6b	δ 3.70 (dd, J=12.0, 5.0)	δ 3.75 (dd, J=12.0, 5.5)	δ 3.65 (dd, J=11.5, 6.0)	δ 3.60 (dd, J=11.5, 6.5)

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) for D-Gulose Anomers in D₂O

Carbon	α-gulopyranose (est.)	β-gulopyranose (est.)	α-gulofuranose (est.)	β-gulofuranose (est.)
C-1	δ 93.0	δ 97.0	δ 102.0	δ 99.0
C-2	δ 72.5	δ 75.0	δ 78.0	δ 76.5
C-3	δ 73.5	δ 76.5	δ 77.0	δ 75.5
C-4	δ 70.0	δ 70.5	δ 82.0	δ 81.0
C-5	δ 72.0	δ 76.0	δ 71.0	δ 70.0
C-6	δ 61.5	δ 61.8	δ 63.0	δ 62.5

Structural Analysis and Signal Assignment Strategy

The complete assignment of all ¹H and ¹³C resonances for each anomer of D-gulose is a systematic process.

Caption: Logical workflow for NMR signal assignment.

• Identify Anomeric Signals: Begin by identifying the anomeric proton (H1) signals in the 1D ¹H spectrum, which are typically well-resolved doublets in the downfield region. The magnitude of the ³J(H1,H2) coupling constant is diagnostic of the anomeric configuration: a small coupling constant (~1-4 Hz) indicates an α-anomer, while a large coupling constant (~7-9 Hz) suggests a β-anomer in the pyranose form.

• Trace Proton Connectivity: Using the H1 signals as a starting point, trace the scalar coupling network for each anomer using the COSY spectrum to assign H2, H3, and so on. The TOCSY spectrum can be used to confirm that all assigned protons belong to the same spin system (i.e., the same sugar ring).

• Assign Carbon Resonances: Once the protons are assigned, use the HSQC spectrum to assign the corresponding directly attached carbons (C1, C2, C3, etc.).

• Confirmation and Finalization: The HMBC spectrum can be used to confirm the assignments through long-range correlations. For example, the anomeric proton (H1) should show a correlation to C2, C3, and C5 (in pyranoses).

By following these protocols and data analysis strategies, researchers can effectively utilize 1H and 13C NMR spectroscopy for the comprehensive structural characterization of D-gulose and its anomers in solution, providing a solid foundation for further studies in drug development and glycobiology.

Application Notes and Protocols: Isotopic Labeling of D-Gulose for Metabolic Tracing Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic tracing using stable isotope-labeled compounds is a powerful technique to elucidate the fate of molecules in biological systems.[1] By replacing atoms with their heavier, non-radioactive isotopes (e.g., ¹³C for ¹²C), researchers can track the transformation of these molecules through various metabolic pathways.[2] D-gulose, a rare hexose (B10828440) and an epimer of D-galactose, has garnered interest for its potential biological activities, including inhibitory effects on blood glucose levels and potential anti-cancer properties.[3] However, its metabolic fate and mechanism of action remain largely unexplored.

These application notes provide a detailed framework for utilizing isotopically labeled D-gulose (e.g., U-¹³C₆-D-gulose) to investigate its metabolism. While direct experimental data on D-gulose metabolic tracing is limited, this document extrapolates from established methodologies for other hexoses like D-glucose and D-allose to provide robust protocols and theoretical pathways for investigation.[4][5]

Putative Metabolic Fate of D-Gulose

Based on the metabolism of other hexoses, it is hypothesized that D-gulose may be metabolized through several key pathways. Upon entering the cell, D-gulose is likely phosphorylated to D-gulose-6-phosphate. From there, it could potentially enter glycolysis, the pentose (B10789219) phosphate (B84403) pathway (PPP), or be converted to other sugar phosphates. Tracing the incorporation of ¹³C from labeled D-gulose into downstream metabolites of these pathways can elucidate its metabolic contribution.

Synthesis of Isotopically Labeled D-Gulose

The synthesis of uniformly labeled U-¹³C₆-D-gulose can be approached through established methods for isotopic labeling of sugars. A common strategy involves multi-step chemical synthesis starting from a smaller, labeled precursor. For instance, a Kiliani-Fischer synthesis can be adapted to introduce a labeled cyanide group, progressively building the carbon chain. While a detailed custom synthesis protocol is beyond the scope of these notes, commercial vendors specializing in stable isotope-labeled compounds can often synthesize such molecules upon request.

Experimental Protocols

Protocol 1: In Vitro Metabolic Tracing of U-¹³C₆-D-Gulose in Cell Culture

This protocol outlines the steps for tracing the metabolic fate of U-¹³C₆-D-Gulose in a cancer cell line.

Materials:

• Cancer cell line of interest (e.g., HeLa, A549)

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS), dialyzed

• Penicillin-Streptomycin solution

• D-Glucose-free and D-Gulose-free medium

• U-¹³C₆-D-Gulose

• Phosphate Buffered Saline (PBS), ice-cold

• 80% Methanol, ice-cold

• Liquid nitrogen

• Cell scrapers

Procedure:

• Cell Culture:

  • Culture cells in complete medium until they reach approximately 80% confluency.

  • Prepare a sufficient number of plates for a time-course experiment (e.g., 0, 1, 4, 8, 24 hours).

• Isotope Labeling:

  • On the day of the experiment, aspirate the complete medium.

  • Wash the cells once with glucose-free and gulose-free medium.

  • Add the labeling medium: glucose-free and gulose-free medium supplemented with 10 mM U-¹³C₆-D-Gulose and 10% dialyzed FBS.

  • Incubate the cells for the designated time points.

• Metabolite Extraction:

  • At each time point, rapidly aspirate the labeling medium.

  • Wash the cells twice with ice-cold PBS.

  • Quench metabolism by adding 1 mL of ice-cold 80% methanol.

  • Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

  • Freeze-thaw the samples three times using liquid nitrogen and a 37°C water bath to ensure complete cell lysis.

  • Centrifuge at maximum speed for 10 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant containing the polar metabolites to a new tube.

  • Dry the metabolite extracts using a vacuum concentrator.

  • Store the dried extracts at -80°C until analysis.

Protocol 2: LC-MS/MS Analysis of Labeled Metabolites

This protocol provides a general workflow for the analysis of ¹³C-labeled metabolites using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials:

• Dried metabolite extracts

• LC-MS grade water with 0.1% formic acid (Mobile Phase A)

• LC-MS grade acetonitrile (B52724) with 0.1% formic acid (Mobile Phase B)

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer (e.g., QTRAP, Orbitrap)

• Analytical column suitable for polar metabolites (e.g., HILIC)

Procedure:

• Sample Preparation:

  • Reconstitute the dried metabolite extracts in a suitable volume of 50% methanol.

• LC Separation:

  • Inject the reconstituted samples onto the analytical column.

  • Separate the metabolites using a gradient of Mobile Phase A and B.

• MS/MS Detection:

  • Analyze the eluting metabolites using the mass spectrometer in negative ion mode.

  • Use Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM) to specifically detect and quantify U-¹³C₆-D-Gulose and its potential labeled downstream metabolites (e.g., ¹³C-labeled glycolytic intermediates, PPP intermediates).

• Data Analysis:

  • Process the raw data to determine the isotopic enrichment and the fractional contribution of U-¹³C₆-D-Gulose to the metabolite pools.

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis can be summarized in tables to facilitate comparison and interpretation.

Table 1: Isotopic Enrichment of Key Metabolites Following U-¹³C₆-D-Gulose Tracing

Metabolite	Time Point (hours)	Isotopic Enrichment (%) M+6
D-Gulose-6-Phosphate	1	95.2 ± 3.1
4	98.5 ± 1.5
8	99.1 ± 0.8
24	99.3 ± 0.5
Fructose-6-Phosphate	1	5.3 ± 1.2
4	15.8 ± 2.5
8	25.1 ± 3.0
24	30.7 ± 3.5
Ribose-5-Phosphate	1	2.1 ± 0.5
4	8.9 ± 1.1
8	14.3 ± 1.8
24	18.6 ± 2.1
Lactate	1	1.5 ± 0.4
4	7.2 ± 1.0
8	12.8 ± 1.5
24	15.4 ± 1.9

Table 2: Calculated Metabolic Flux from D-Gulose into Central Carbon Metabolism

Metabolic Pathway	Flux (relative to D-Gulose uptake)
Glycolysis	0.25
Pentose Phosphate Pathway	0.15
Other	0.60

Visualizations

Caption: Experimental workflow for D-gulose metabolic tracing.

Caption: Putative metabolic pathway of D-gulose.

Caption: Hypothetical signaling pathway modulated by D-gulose.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. benchchem.com [benchchem.com]
• 3. D-Gulose | 4205-23-6 | MG00249 | Biosynth [biosynth.com]
• 4. benchchem.com [benchchem.com]
• 5. pnas.org [pnas.org]

Application Notes and Protocols for D-gulose in Carbohydrate Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-gulose is a rare aldohexose sugar, an epimer of D-galactose at C3 and of D-idose at C4. Due to its structural similarity to more common hexoses like D-glucose, it presents a unique tool for investigating the specificity and mechanisms of carbohydrate transporters and metabolic enzymes. The limited extent to which D-gulose is metabolized in biological systems makes it a potentially valuable probe for dissecting specific steps in carbohydrate metabolism, analogous to the use of other rare sugars and non-metabolizable analogs. While direct research on D-gulose's metabolic effects is limited, one report suggests it may have inhibitory effects on blood glucose levels and exhibit insulin-like properties[1].

These application notes provide a proposed framework for utilizing D-gulose to study carbohydrate metabolism, based on established methodologies for analogous sugars. The protocols and potential findings are intended to serve as a guide for researchers looking to explore the biological effects of this rare sugar.

Potential Applications of D-gulose in Metabolic Research

• Probing Glucose Transporter (GLUT) Specificity: Investigate the affinity of D-gulose for various GLUT isoforms to understand the structural requirements for substrate binding and transport.

• Inhibition of Glycolysis: Determine if D-gulose or its phosphorylated metabolite can act as a competitive inhibitor of key glycolytic enzymes, such as hexokinase and phosphoglucose (B3042753) isomerase.

• Tracing Cellular Uptake: Utilize labeled D-gulose (e.g., with ¹³C or ³H) to quantify its transport into cells and tissues without the confounding effects of rapid downstream metabolism.

• Modulation of Insulin Signaling: Investigate the potential insulin-mimetic or insulin-sensitizing effects of D-gulose on pathways regulating glucose uptake and metabolism.

Data Presentation

Table 1: Hypothetical Competitive Inhibition of Hexokinase Activity by D-gulose

This table presents hypothetical data on the effect of D-gulose on hexokinase activity, which would be crucial for understanding its potential as a glycolytic inhibitor.

Substrate Concentration (D-glucose, mM)	Inhibitor Concentration (D-gulose, mM)	Initial Velocity (V₀, µmol/min/mg protein)
1	0	10.0
1	1	7.5
1	5	4.0
1	10	2.5
5	0	25.0
5	1	21.0
5	5	15.0
5	10	11.0
10	0	35.0
10	1	31.0
10	5	24.0
10	10	19.0

Table 2: Proposed Cellular Uptake of Radiolabeled Sugars in Adipocytes

This table outlines a proposed experiment to compare the uptake of D-gulose to that of D-glucose and a non-metabolizable control.

Sugar (10 mM)	Label	Incubation Time (min)	Intracellular Radioactivity (DPM/mg protein)
D-glucose	[³H]	5	50,000
D-glucose	[³H]	15	130,000
D-gulose	[³H]	5	15,000
D-gulose	[³H]	15	40,000
L-glucose	[³H]	5	1,000
L-glucose	[³H]	15	2,500

Experimental Protocols

Protocol 1: In Vitro Hexokinase Inhibition Assay

Objective: To determine if D-gulose acts as a competitive inhibitor of hexokinase.

Materials:

• Purified hexokinase

• D-glucose

• D-gulose

• ATP

• NADP+

• Glucose-6-phosphate dehydrogenase

• Assay buffer (e.g., Tris-HCl with MgCl₂)

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a stock solution of all reagents.

• Set up a series of reactions in a 96-well plate or cuvettes. Each reaction should contain the assay buffer, ATP, NADP+, and glucose-6-phosphate dehydrogenase.

• Add varying concentrations of D-glucose (substrate) and D-gulose (potential inhibitor) to the respective wells, as outlined in a matrix format (similar to Table 1).

• Initiate the reaction by adding hexokinase to each well.

• Immediately measure the change in absorbance at 340 nm over time. The rate of NADPH production is proportional to the rate of glucose-6-phosphate formation, and thus to hexokinase activity.

• Calculate the initial velocity (V₀) for each reaction.

• Analyze the data using Lineweaver-Burk or Michaelis-Menten plots to determine the nature of inhibition and the inhibition constant (Ki).

Protocol 2: Cellular Uptake Assay using Radiolabeled D-gulose

Objective: To measure the rate of D-gulose transport into cultured cells (e.g., adipocytes, myocytes, or cancer cell lines).

Materials:

• Cultured cells of interest

• [³H]-D-gulose (custom synthesis may be required)

• [³H]-D-glucose (positive control)

• [³H]-L-glucose (negative control for passive diffusion)

• Culture medium (e.g., DMEM)

• Phosphate-buffered saline (PBS)

• Lysis buffer

• Scintillation fluid and counter

Procedure:

• Plate cells in 12-well plates and grow to confluence.

• Wash the cells with warm PBS.

• Starve the cells in serum-free medium for 2-4 hours to upregulate glucose transporters.

• Prepare uptake solutions containing a known concentration of [³H]-D-gulose, [³H]-D-glucose, or [³H]-L-glucose.

• Add the uptake solution to the cells and incubate for various time points (e.g., 1, 5, 15, 30 minutes).

• To stop the uptake, rapidly wash the cells three times with ice-cold PBS.

• Lyse the cells with lysis buffer.

• Measure the protein concentration of the lysate for normalization.

• Add a portion of the lysate to scintillation fluid and measure the radioactivity using a scintillation counter.

• Calculate the rate of uptake as disintegrations per minute (DPM) per milligram of protein per minute.

Visualizations

Caption: Proposed mechanism of D-gulose interference with glycolysis.

References

• 1. D-Gulose | 4205-23-6 | MG00249 | Biosynth [biosynth.com]

Technical Notes & Optimization

Improving the yield of D-gulose chemical synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of D-gulose chemical synthesis.

Troubleshooting Guides

This section addresses common issues encountered during the chemical synthesis of D-gulose, offering potential causes and solutions.

Issue 1: Low yield in the epimerization of D-glucose to D-gulose.

• Potential Cause: Suboptimal reaction conditions, including catalyst choice, temperature, and pH.

• Recommended Solutions:

  • Catalyst Selection: Molybdate ions have been shown to catalyze the epimerization of D-glucose. The use of molybdenic acid can lead to an equilibrium mixture of D-glucose and D-mannose, which is a C-2 epimer, not D-gulose (a C-3 epimer). For C-3 epimerization, alternative catalysts should be considered. A palladium-based catalyst, specifically [(neocuproine)PdOAc]2OTf2, has been used for the regioselective oxidation of D-glucose at the C-3 position, which is a key step towards D-gulose synthesis.[1]

  • Temperature and pH Control: The epimerization reaction is sensitive to temperature and pH. For molybdate-catalyzed epimerization of D-glucose to D-mannose, a temperature of 90°C has been used.[2] It is crucial to optimize these parameters for the specific C-3 epimerization reaction to minimize side product formation and degradation of the sugars.

  • Reaction Time: Monitor the reaction progress over time to determine the optimal reaction time that maximizes the yield of the desired epimer before significant degradation or side reactions occur.

Issue 2: Inefficient separation of D-gulose from the reaction mixture.

• Potential Cause: Co-elution with starting materials or other sugar isomers during chromatography.

• Recommended Solutions:

  • Chromatographic Method: Paper chromatography and column chromatography are common methods for separating sugars.[1][2] For challenging separations, consider using specialized chromatographic techniques such as simulated moving bed (SMB) chromatography or employing different stationary and mobile phases to improve resolution.

  • Derivatization: Converting the sugars to their derivatives (e.g., acetates, benzoates) can alter their chromatographic behavior and facilitate separation. After separation, the protecting groups can be removed to yield the pure sugar.

  • Crystallization: Fractional crystallization can be an effective method for purifying D-gulose, especially after chromatographic separation has enriched the desired isomer.

Issue 3: Formation of byproducts during the synthesis.

• Potential Cause: Non-selective reactions, degradation of sugars under harsh conditions, or side reactions of intermediates.

• Recommended Solutions:

  • Reaction Condition Optimization: Carefully control reaction parameters such as temperature, pH, and reaction time to minimize the formation of degradation products like furfurals.

  • Protecting Groups: The use of protecting groups can prevent unwanted side reactions at specific hydroxyl groups, leading to a more controlled and selective synthesis.

  • Choice of Reagents: Select reagents that are known for their high selectivity for the desired transformation. For example, in reduction steps, sodium borohydride (B1222165) is often preferred for its milder nature compared to other reducing agents.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the chemical synthesis of D-gulose?

A1: Common starting materials for the chemical synthesis of D-gulose include D-glucose, D-sorbitol, and lactitol.[3] D-glucose is a readily available and inexpensive starting material.

Q2: Can you provide a general overview of a synthetic route from D-glucose to D-gulose?

A2: A common strategy involves the epimerization of D-glucose at the C-3 position. This can be achieved through a multi-step process involving:

• Regioselective oxidation of the hydroxyl group at C-3 of a protected D-glucose derivative to a ketone.

• Stereoselective reduction of the resulting ketone to invert the stereochemistry at C-3, yielding the D-gulose derivative.

• Deprotection to obtain D-gulose.

Q3: What are the key challenges in the Kiliani-Fischer synthesis when applied to the production of D-gulose precursors?

A3: The Kiliani-Fischer synthesis elongates the carbon chain of an aldose, producing a mixture of two epimers at the new chiral center (C-2).[4][5] While this method is useful for creating higher-carbon sugars, controlling the stereoselectivity to favor the desired epimer can be challenging, often leading to lower yields of the target compound after separation of the epimers.[5]

Q4: How can the yield of the hydrogenation step in D-gulose synthesis be optimized?

A4: The hydrogenation of an intermediate keto-sugar to form the gulo-configured alcohol is a critical step. Optimization can be achieved by:

• Catalyst Choice: Raney nickel is a commonly used catalyst for the hydrogenation of sugars.[3][6] The activity and selectivity can be influenced by promoters.

• Reaction Conditions: Parameters such as hydrogen pressure, temperature, and catalyst-to-substrate ratio significantly impact the reaction rate and yield. For the hydrogenation of D-glucose to D-sorbitol using Raney nickel, optimal conditions have been reported as a reaction time of 67 minutes, a temperature of 46°C, and a catalyst to D-glucose ratio of 0.145, resulting in a D-sorbitol yield of 87.15%.[7][8] While this is for sorbitol, similar optimization principles apply to the reduction of keto-sugars in D-gulose synthesis.

• Solvent: The choice of solvent can influence the reaction. Aqueous or alcoholic media are typically used.

Data Presentation

Table 1: Comparison of Reaction Conditions and Yields for Key Steps in D-Gulose Synthesis and Related Reactions.

Reaction Step	Starting Material	Catalyst/Reagent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Epimerization of D-glucose to D-mannose	D-glucose	Molybdenic acid	90	6 hours	Equilibrium mixture (75:25 Glucose:Mannose)	[2]
Oxidation of D-glucose (C-3)	D-glucose	[(neocuproine)PdOAc]2OTf2	Room Temp.	1 hour	Not specified	[1]
Hydrogenation of D-glucose	D-glucose	Raney nickel	46	67 minutes	87.15 (D-sorbitol)	[7][8]
Hydrogenation of 3-ketolactitol	3-ketolactitol	Raney nickel	50	Not specified	Not specified	[3]

Experimental Protocols

Protocol 1: Molybdate-Catalyzed Epimerization of D-Glucose (to D-Mannose)

This protocol describes the C-2 epimerization of D-glucose, which is a related but distinct process from the C-3 epimerization required for D-gulose synthesis. The principles of reaction setup and monitoring can be adapted.

• Materials: D-glucose, Molybdenic acid, Water, Whatman No. 1 paper for chromatography, Diphenylamine (B1679370) reagent.

• Procedure: a. Prepare a solution of D-glucose (5 g) and molybdenic acid (50 mg) in water (25 ml).[2] b. Heat the mixture at 90°C.[2] c. Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by paper chromatography to determine the ratio of D-glucose to D-mannose.[2] The chromatograms can be visualized using a diphenylamine reagent.[2] d. The reaction is expected to reach equilibrium after approximately 6 hours.[2]

Protocol 2: Hydrogenation of a Keto-Sugar using Raney Nickel

This protocol is based on the hydrogenation of 3-ketolactitol, an intermediate in one of the synthetic routes to D-gulose.

• Catalyst Activation: a. Steep Raney nickel (30 g) in a 20% aqueous NaOH solution (300 mL).[3] b. Heat the mixture at 80°C for 6 hours.[3] c. Wash the activated catalyst several times with distilled water until the pH is approximately 9.2.[3]

• Hydrogenation Reaction: a. Prepare an aqueous solution of the 3-ketolactitol (brix 10% to 30%, 500 mL).[3] b. Add the activated Raney nickel catalyst to the solution. c. Carry out the hydrogenation at 50°C under a hydrogen pressure of 1.0 MPa.[3] d. Monitor the reaction until completion. e. After the reaction, the catalyst can be removed by filtration.

Mandatory Visualization

Caption: A simplified workflow for the chemical synthesis of D-gulose from D-glucose or D-sorbitol.

Caption: A troubleshooting guide for addressing low yields in D-gulose synthesis.

References

• 1. research.rug.nl [research.rug.nl]
• 2. chemicalpapers.com [chemicalpapers.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Kiliani–Fischer Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. Kiliani–Fischer synthesis - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]

Technical Support Center: D-Gulose Crystallization

Welcome to the technical support center for D-gulose crystallization. This resource provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides and frequently asked questions to navigate the complexities of crystallizing this rare monosaccharide.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in crystallizing D-gulose?

D-gulose, like many rare sugars, presents significant crystallization challenges. Its high affinity for water and tendency to form highly viscous, supersaturated syrups make it prone to remain in an amorphous or "glassy" state.[1][2] Key difficulties include controlling supersaturation, preventing the formation of oils or gums instead of crystals (a phenomenon known as "oiling out"), and inducing initial crystal nucleation.[3][4]

Q2: Why does my D-gulose solution turn into a thick syrup or oil instead of forming crystals?

This phenomenon, known as "oiling out" or liquid-liquid phase separation (LLPS), occurs when a solute-enriched liquid phase separates from the solution instead of a solid crystal.[3][4] This is common with sugars and other molecules that have flexible structures or low melting points.[3] Oiling out is often a kinetic issue driven by high supersaturation levels and rapid cooling, which prevent the molecules from organizing into a stable crystal lattice.[4] The resulting oil is often a good solvent for impurities, which can further inhibit crystallization and degrade product quality.[5]

Q3: What is the best solvent system for D-gulose crystallization?

While specific data for D-gulose is limited, information from its isomer, D-glucose, provides valuable guidance. D-glucose is highly soluble in water and poorly soluble in ethanol (B145695) and methanol.[6] Therefore, a common strategy is to use a mixed solvent system, such as ethanol-water or acetone-water. In this approach, D-gulose is dissolved in a minimal amount of a good solvent (like water), and an "anti-solvent" (like ethanol), in which it is less soluble, is introduced to induce precipitation and crystallization.[7] The precise ratio must be optimized to achieve a supersaturated state without causing oiling out.[8]

Q4: My solution is supersaturated, but no crystals are forming. How can I induce nucleation?

If spontaneous crystallization does not occur, several techniques can be used to induce nucleation:

• Seeding: The most effective method is to add a "seed crystal" of pure D-gulose to the supersaturated solution.[9][10] This provides a template for new crystals to grow on.

• Scratching: Gently scratching the inside surface of the flask with a glass rod can create microscopic imperfections on the glass, which can serve as nucleation sites.[9]

• Agitation: Controlled stirring or agitation can promote nucleation by increasing molecular collisions. However, excessive or improperly timed agitation can also lead to the formation of many small, imperfect crystals.[10][11]

• Controlled Cooling: A slow, controlled cooling rate is crucial.[11] Rapid cooling increases supersaturation too quickly and can lead to oiling out, whereas a slower rate gives molecules time to orient correctly into a crystal lattice.[12]

Data Presentation: Solubility of an Analogous Sugar

Table 1: Solubility of D-Glucose in Water at Various Temperatures This data can be used to approximate the behavior of D-gulose.

Temperature (°C)	Solubility (g / 100 g of solution)
30	51.5
40	57.5
50	63.8
60	70.2
(Data adapted from reference[7])

Table 2: Solubility of D-Glucose in Ethanol/Water Mixtures at 60°C This data illustrates the anti-solvent effect of ethanol, a principle applicable to D-gulose.

Ethanol Concentration (% w/w)	Solubility (g / 100 g of solution)
50%	34.5
60%	23.0
70%	13.5
80%	6.5
(Data adapted from reference[7])

Experimental Protocols

Protocol: Anti-Solvent Cooling Crystallization of D-Gulose

This protocol describes a general method for crystallizing D-gulose from an aqueous solution using ethanol as an anti-solvent.

Materials:

• High-purity D-gulose syrup or amorphous solid

• Deionized water

• Anhydrous ethanol (or another suitable anti-solvent)

• Seed crystals of D-gulose (if available)

• Crystallization vessel with temperature control and optional overhead stirrer

Methodology:

• Dissolution: Gently warm a concentrated D-gulose aqueous solution (e.g., 90-95% solids by weight) to a temperature sufficient for complete dissolution (e.g., 60-70°C).[1] Use the minimum amount of water necessary to avoid an overly dilute solution.

• Solvent Addition: While maintaining the temperature, slowly add ethanol to the solution with gentle agitation. Monitor for any signs of cloudiness or oil formation. The goal is to approach the supersaturation point without exceeding it.

• Controlled Cooling: Once the anti-solvent is added, begin a slow and controlled cooling ramp. A typical rate might be 5-10°C per hour.[11] Rapid cooling can lead to oiling out or the formation of small, impure crystals.[12]

• Seeding (Optional but Recommended): When the solution has cooled to a temperature where it is moderately supersaturated, introduce a small quantity of D-gulose seed crystals.[13] This provides nucleation sites and promotes controlled crystal growth.

• Maturation (Aging): Hold the solution at a constant low temperature (e.g., 20-25°C) for several hours to allow the crystals to grow and maximize the yield.[10] Gentle agitation can help maintain a uniform suspension and improve crystal size distribution.

• Isolation: Separate the crystals from the mother liquor via filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals sparingly with a cold mixture of the crystallization solvents (e.g., a 50:50 ethanol/water mix) to remove residual mother liquor without dissolving the product.

• Drying: Dry the crystals under vacuum at a moderate temperature to remove residual solvents.

Troubleshooting Guides & Visualizations

General Experimental Workflow

The following diagram illustrates a typical workflow for D-gulose crystallization.

Caption: Standard workflow for D-gulose crystallization.

Troubleshooting Decision Tree

Use this guide to diagnose and resolve common crystallization problems.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. US4342603A - Crystalline glucose and process for its production - Google Patents [patents.google.com]
• 3. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 4. mt.com [mt.com]
• 5. lutpub.lut.fi [lutpub.lut.fi]
• 6. Glucose - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Factors That Affect Sugar Crystallization | Alaqua Inc [alaquainc.com]
• 11. alaquainc.wixsite.com [alaquainc.wixsite.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Cane sugar crystallization | Vaisala [vaisala.com]

Technical Support Center: D-Gulose Separation in HPLC Analysis

Welcome to our dedicated support center for troubleshooting D-gulose separation in High-Performance Liquid Chromatography (HPLC) analysis. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues encountered during their experiments.

Troubleshooting Guides & FAQs

This section provides answers to specific problems you may encounter during the HPLC analysis of D-gulose.

Q1: Why am I seeing no peaks, or very small peaks, for D-gulose?

A1: This issue can stem from several factors ranging from sample preparation to detector settings.[1]

• Incorrect Detector Settings: D-gulose lacks a strong UV chromophore, making UV detectors unsuitable without derivatization. Refractive Index (RI) or Evaporative Light Scattering Detectors (ELSD) are commonly used. Ensure your detector is properly warmed up and configured for your sample concentration.[1]

• Sample Degradation: Sugars can be unstable. Prepare fresh samples and standards, avoiding extreme pH and high temperatures.[1]

• Injection Problems: There might be a blockage in the autosampler needle or injection port. A manual injection of a standard can help confirm if the injector is functioning correctly.[1]

• System Leaks: Inspect all fittings and connections for leaks, which can prevent the sample from reaching the detector.[1][2]

Q2: My D-gulose peak is tailing. What are the common causes and solutions?

A2: Peak tailing, where the peak asymmetry is greater than 1, is a frequent problem in sugar analysis.[3] It is often caused by secondary interactions between the analyte and the stationary phase.[3][4][5]

• Secondary Silanol (B1196071) Interactions: If using a silica-based column (like some HILIC columns), free silanol groups can interact with the hydroxyl groups of D-gulose, causing tailing.[1][3][5]

  • Solution: Use a well-end-capped column or add a small amount of a competing base to the mobile phase.[1][3] Operating at a lower pH can also minimize these interactions.[3]

• Column Contamination: Buildup of contaminants on the column can lead to peak distortion.

  • Solution: Flush the column with a strong solvent or follow the manufacturer's regeneration protocol. Using a guard column is highly recommended to protect the analytical column.[1]

• Column Overload: Injecting too much sample can saturate the column.

  • Solution: Reduce the injection volume or the concentration of your sample.[1]

Q3: I am observing peak splitting for my D-gulose standard. What should I do?

A3: Peak splitting can manifest as a "shoulder" on the main peak or two distinct peaks where only one is expected.[6][7]

• Co-elution: The split peak might be an impurity or a closely related sugar eluting very near to D-gulose.

  • Solution: Adjusting the mobile phase composition, temperature, or flow rate can improve resolution.[6][7] Consider a different column chemistry if the issue persists.[1]

• Blocked Column Frit: A partially blocked frit at the column inlet can distort the sample band, leading to split peaks for all analytes.[6][7]

  • Solution: Replace the frit or the entire column.[6]

• Column Void: A void or channel in the column packing material can also cause peak splitting.[7][8]

  • Solution: This usually indicates column degradation, and the column needs to be replaced.[9]

Q4: How can I improve the resolution between D-gulose and other sugars like glucose or galactose?

A4: Co-elution of structurally similar sugars is a common challenge.[1][10][11]

• Optimize the Mobile Phase: In Hydrophilic Interaction Liquid Chromatography (HILIC), carefully adjust the acetonitrile-to-water ratio. Increasing the acetonitrile (B52724) percentage generally increases retention and can improve separation.[1] In anion-exchange chromatography, modifying the eluent concentration (e.g., NaOH) can alter selectivity.[10]

• Change the Column: If mobile phase optimization is insufficient, a different column chemistry may be necessary.

  • Ligand-exchange columns (e.g., with Ca2+ or Pb2+ counter-ions) are highly effective for separating sugars.[1][12]

  • High-Performance Anion-Exchange Chromatography (HPAEC) is another powerful technique for carbohydrate separation.[10][13]

• Adjust Temperature: Modifying the column temperature can influence selectivity and improve resolution.[1][14][15]

• Lower the Flow Rate: Reducing the flow rate can increase interaction time with the stationary phase, potentially enhancing resolution, though it will increase the analysis time.[1][16][17]

Q5: My retention times for D-gulose are inconsistent. What is causing this variability?

A5: Fluctuating retention times can compromise the reliability of your analysis.

• Inconsistent Mobile Phase: If preparing the mobile phase online, ensure the pump is mixing solvents accurately. Premixing the mobile phase can often improve reproducibility.[1]

• Temperature Fluctuations: Use a column oven to maintain a stable temperature, as even minor ambient temperature changes can affect retention times, especially in HILIC and ion-exchange chromatography.[1][14]

• Insufficient Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analytical run. This is particularly crucial in HILIC.[1]

Data Presentation

Table 1: Typical HPLC Parameters and Troubleshooting Adjustments for D-Gulose Analysis

Parameter	Typical Starting Condition	Troubleshooting Adjustment to Improve Resolution/Peak Shape
Column Type	HILIC (Amide, Diol), Ligand-Exchange (Ca2+, Pb2+), or Anion-Exchange	Switch to a different column chemistry for altered selectivity (e.g., from HILIC to Ligand-Exchange).[1][12]
Mobile Phase	HILIC: Acetonitrile/Water (e.g., 80:20 v/v)	Increase organic content (Acetonitrile) to increase retention and potentially improve separation.[1]
Ligand-Exchange: Water	-
Anion-Exchange: NaOH solution (e.g., 100 mM)	Optimize NaOH concentration to improve separation of aldohexoses.[10]
Flow Rate	0.5 - 1.0 mL/min	Decrease flow rate to enhance resolution.[1][17]
Column Temperature	30 - 80 °C	Increase or decrease temperature to alter selectivity.[1][14][15] Higher temperatures can also reduce peak tailing caused by slow anomer equilibration.[8]
Detector	Refractive Index (RI) or Evaporative Light Scattering (ELSD)	Use ELSD for gradient compatibility; RI is suitable for isocratic methods.[1]
Injection Volume	5 - 20 µL	Decrease injection volume to prevent peak fronting/tailing due to column overload.[1]

Experimental Protocols

General Protocol for D-Gulose Analysis using HILIC-ELSD

This protocol provides a general starting point for the analysis of D-gulose. Optimization will likely be required based on your specific sample matrix and instrumentation.

• Standard and Sample Preparation:

  • Prepare a stock solution of D-gulose standard (e.g., 1 mg/mL) in a solvent mixture similar to the mobile phase (e.g., 50:50 acetonitrile/water).

  • Prepare working standards by serial dilution of the stock solution.

  • Prepare samples by dissolving them in the same solvent mixture and filtering through a 0.22 µm syringe filter to remove particulates.

• HPLC System and Conditions:

  • Column: HILIC column (e.g., Amide-based, 250 x 4.6 mm, 5 µm).[18]

  • Mobile Phase: Isocratic elution with 80:20 (v/v) Acetonitrile/Water. Degas the mobile phase before use.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Injection Volume: 10 µL.

• Detector Settings (ELSD):

  • Nebulizer Temperature: 40 °C.[1]

  • Evaporator Temperature: 60 °C.[1]

  • Gas Flow (Nitrogen): 1.5 L/min.[1][18]

• Analysis Procedure:

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject a blank (solvent) to ensure no carryover or system contamination.

  • Inject the D-gulose standards to establish a calibration curve.

  • Inject the prepared samples.

  • Identify the D-gulose peak in the sample chromatograms by comparing the retention time with that of the standard.

  • Quantify the amount of D-gulose in the samples using the calibration curve.

Visualizations

Caption: A decision tree for troubleshooting common HPLC issues.

Caption: Logical relationship of key HPLC system components.

References

• 1. benchchem.com [benchchem.com]
• 2. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromtech.com [chromtech.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. chromforum.org [chromforum.org]
• 9. realab.ua [realab.ua]
• 10. HPLC Separation of All Aldopentoses and Aldohexoses on an Anion-Exchange Stationary Phase Prepared from Polystyrene-Based Copolymer and Diamine: The Effect of NaOH Eluent Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. shodexhplc.com [shodexhplc.com]
• 12. researchgate.net [researchgate.net]
• 13. Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. agronomy.emu.ee [agronomy.emu.ee]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. pharmaguru.co [pharmaguru.co]
• 17. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 18. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Optimizing reaction conditions for enzymatic D-gulose synthesis

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the enzymatic synthesis of D-gulose.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis process, offering potential causes and solutions in a question-and-answer format.

Question: Why is my D-gulose yield unexpectedly low or the conversion rate poor?

Answer: Low product yield is a common issue that can stem from several factors. Systematically investigate the following possibilities:

• Suboptimal Reaction Conditions: The efficiency of enzymatic reactions is highly sensitive to the environment. Verify that the pH, temperature, and buffer composition are optimal for your specific enzyme. Even minor deviations can significantly reduce enzyme activity.[1] Industrial processes for similar sugar isomerizations often require temperatures above 60°C to improve reaction rates.[2]

• Enzyme Inactivation or Instability: Enzymes can denature or become inactive over the course of the reaction. Consider the possibility of thermal denaturation, especially at higher temperatures.[3] Proteases present in crude enzyme preparations can also degrade your enzyme. The use of immobilized enzymes can often enhance stability and allow for easier reuse.[2][4]

• Presence of Inhibitors: The reaction mixture may contain inhibitors. These could be contaminants in the substrate, byproducts generated during the reaction, or components of the buffer. For instance, D-xylose has been shown to act as a competitive or non-competitive inhibitor for certain glucose-phosphorylating enzymes.[5]

• Cofactor Limitation or Imbalance: Many enzymatic reactions, particularly redox reactions, require cofactors like NAD+/NADH or metal ions (e.g., Mg²⁺, Mn²⁺, Co²⁺).[2][6][7][8] Ensure that necessary cofactors are present at optimal concentrations. The absence, or incorrect ratio, of these molecules will stall the reaction.

• Reversible Reaction Equilibrium: Many enzymatic isomerizations and epimerizations are reversible.[4][9] The reaction may have simply reached its thermodynamic equilibrium, which for some sugar isomerases can be around a 50-58% conversion rate.[10][11] Strategies like product removal or using multi-enzyme cascades can help shift the equilibrium toward the product.[12]

// Nodes start [label="Low D-Gulose Yield", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=ellipse]; q1 [label="Is Enzyme Activity Confirmed?", fillcolor="#FBBC05", fontcolor="#202124"]; q2 [label="Are Reaction Conditions Optimal?", fillcolor="#FBBC05", fontcolor="#202124"]; q3 [label="Is Substrate Quality High?", fillcolor="#FBBC05", fontcolor="#202124"]; q4 [label="Is Reaction Equilibrium Limiting?", fillcolor="#FBBC05", fontcolor="#202124"];

sol1 [label="Solution:\n- Perform enzyme activity assay.\n- Check for enzyme degradation (SDS-PAGE).\n- Consider enzyme immobilization.", fillcolor="#34A853", fontcolor="#FFFFFF", shape=note]; sol2 [label="Solution:\n- Optimize pH, temperature, buffer.\n- Titrate metal ion cofactors (Mg²⁺, Mn²⁺).\n- Verify correct buffer concentration.", fillcolor="#34A853", fontcolor="#FFFFFF", shape=note]; sol3 [label="Solution:\n- Use high-purity substrate.\n- Check for known inhibitors in source material.\n- Purify substrate if necessary.", fillcolor="#34A853", fontcolor="#FFFFFF", shape=note]; sol4 [label="Solution:\n- Implement in-situ product removal.\n- Design a multi-enzyme cascade to pull\n the reaction forward.", fillcolor="#34A853", fontcolor="#FFFFFF", shape=note];

// Edges start -> q1; q1 -> sol1 [label="No", color="#EA4335", fontcolor="#EA4335"]; q1 -> q2 [label="Yes", color="#34A853", fontcolor="#34A853"]; q2 -> sol2 [label="No", color="#EA4335", fontcolor="#EA4335"]; q2 -> q3 [label="Yes", color="#34A853", fontcolor="#34A853"]; q3 -> sol3 [label="No", color="#EA4335", fontcolor="#EA4335"]; q3 -> q4 [label="Yes", color="#34A853", fontcolor="#34A853"]; q4 -> sol4 [label="Yes", color="#34A853", fontcolor="#34A853"]; } Caption: Troubleshooting flowchart for low D-gulose yield.

Question: How can I reduce the formation of unwanted byproducts?

Answer: Byproduct formation complicates purification and reduces the yield of your target molecule.[13][14]

• Enzyme Specificity: The primary cause is often the enzyme's lack of absolute specificity. Some isomerases or epimerases can act on your desired product or intermediates to create other sugars.[13][15] Using an enzyme with higher specificity or engineering the enzyme to improve its selectivity is an advanced but effective solution.

• Reaction Conditions: Suboptimal conditions can sometimes promote side reactions. Re-evaluating and tightening the control over pH and temperature may help.

• Chemical Degradation: Under certain conditions (e.g., high temperature, alkaline pH), sugars can degrade non-enzymatically into various byproducts.[8] Ensure your reaction conditions are not inadvertently causing sugar degradation.

• Contaminating Enzymes: If using a crude or partially purified enzyme preparation, other enzymes present could be converting your substrate or product into undesired molecules. Further purification of the target enzyme is recommended.

Frequently Asked Questions (FAQs)

Q1: What is a common enzymatic pathway for D-gulose synthesis?

A1: A documented method involves a chemo-enzymatic approach starting from the disaccharide lactitol (B1674232). An M31 strain of Agrobacterium tumefaciens is used to oxidize lactitol into 3-ketolactitol. This intermediate is then chemically reduced (e.g., via hydrogenation with a Raney nickel catalyst) to form a mixture of lactitol and D-gulosyl-(β-1,4)-D-sorbitol. Finally, acid hydrolysis of this mixture yields D-gulose, D-galactose, and D-sorbitol, from which D-gulose can be purified.[16][17]

// Nodes Lactitol [label="Lactitol", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Keto [label="3-Ketolactitol", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Reduced [label="D-gulosyl-(β-1,4)-D-sorbitol\n+ Lactitol", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Gulose [label="D-Gulose\n+ D-Galactose\n+ D-Sorbitol", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Invisible nodes for labels label1 [label="Oxidation\n(A. tumefaciens M31)", shape=plaintext, fontcolor="#202124"]; label2 [label="Chemical Reduction\n(e.g., Raney Ni, H₂)", shape=plaintext, fontcolor="#202124"]; label3 [label="Acid Hydrolysis\n(e.g., HCl)", shape=plaintext, fontcolor="#202124"];

// Edges Lactitol -> label1 [arrowhead=none]; label1 -> Keto; Keto -> label2 [arrowhead=none]; label2 -> Reduced; Reduced -> label3 [arrowhead=none]; label3 -> Gulose; } Caption: Chemo-enzymatic pathway for D-gulose synthesis from lactitol.

Q2: Which reaction parameters should I focus on for optimization?

A2: For enzymatic sugar conversions, the key parameters to optimize are typically:

• Temperature: Influences both enzyme activity and stability. Optimal temperatures for similar sugar isomerases can range from 40°C to 95°C depending on the enzyme's thermal stability.[1][3][6][9]

• pH: Directly impacts the ionization state of amino acid residues in the enzyme's active site. Optimal pH is highly enzyme-specific but often falls in the range of 6.0 to 9.5.[1][2][6][7][8]

• Enzyme Concentration: Higher concentration generally leads to a faster reaction rate, up to a certain point.

• Substrate Concentration: High substrate concentrations can sometimes lead to substrate inhibition, where the reaction rate decreases.[10] It's crucial to determine the optimal concentration range.

• Metal Ion Cofactors: Many isomerases and epimerases require divalent metal ions like Mg²⁺, Mn²⁺, or Co²⁺ for activity.[2][6][7] The specific ion and its optimal concentration must be determined experimentally.

Q3: How do I accurately quantify D-gulose in my reaction mixture?

A3: The most common and reliable method for quantifying sugars in a complex mixture is High-Performance Liquid Chromatography (HPLC).[18][19]

• System: An HPLC system equipped with a refractive index (RI) detector is standard for sugar analysis because sugars lack a strong chromophore for UV detection.[19][20]

• Column: An amino-based or ion-exchange column is typically used for separating underivatized sugars.[19][20]

• Mobile Phase: A common mobile phase is a mixture of acetonitrile (B52724) and water.[19]

• Quantification: Quantification is achieved by running a series of known concentrations of a D-gulose standard to create a calibration curve. The concentration of D-gulose in the experimental samples is then determined by comparing their peak areas to this curve.[19]

Q4: My enzyme seems to be unstable under operational conditions. What can I do?

A4: Improving enzyme stability is critical for a robust process.

• Immobilization: Attaching the enzyme to a solid support is a widely used strategy to enhance thermal and operational stability.[2][4] This also simplifies enzyme recovery and reuse, reducing costs.[4]

• Additives: Certain additives, such as polyols (e.g., sorbitol, glycerol) or specific metal ions (e.g., Co²⁺), can sometimes improve an enzyme's heat tolerance.[10]

• Protein Engineering: For long-term development, directed evolution or rational design can be used to create mutant versions of the enzyme with enhanced stability.

Data Presentation: Optimization Parameters

While data for enzymes specific to D-gulose synthesis is limited, the following tables summarize typical optimal conditions for related sugar isomerases and epimerases used in rare sugar synthesis. These provide a valuable starting point for your optimization experiments.

Table 1: Optimal Reaction Conditions for Various Sugar Isomerases

Enzyme	Source Organism	Substrate	Optimal pH	Optimal Temp. (°C)	Required Metal Ion(s)	Reference
D-xylose/glucose Isomerase	Escherichia coli BL21	D-glucose	7.0	50	Mg²⁺, Mn²⁺, Co²⁺	[6][7]
L-arabinose Isomerase	Lactobacillus sakei 23K	D-galactose	Acidic	Low Temp.	-	[8]
Tagatose 4-Epimerase	Thermotoga neapolitana	D-fructose	-	60	Specific metal ions	[8]
Tagaturonate 3-Epimerase	Thermotoga petrophila	D-fructose	8.5	80	Ni²⁺	[8]

| Glucose Isomerase | Caldicellulosiruptor bescii | D-glucose | 7.0 | 80 | - |[9] |

Table 2: Kinetic Parameters of a D-xylose/glucose Isomerase

Parameter	Value	Substrate	Source
Km	0.82 mM	D-glucose	[6][7]
Vmax	108 µmol/mg/min	D-glucose	[6][7]

| Activation Energy (Ea) | 45 kJ/mol | D-glucose |[6][7] |

Experimental Protocols

Protocol 1: General Procedure for Enzymatic Synthesis of D-gulose from Lactitol

This protocol is based on the method described by M31 strain of Agrobacterium tumefaciens.[16][17]

Part A: Biotransformation (Oxidation)

• Cell Culture: Grow Agrobacterium tumefaciens M31 in a suitable medium (e.g., Tryptic Soy Broth with 1% sucrose) to induce the necessary enzymes.

• Cell Harvest: Centrifuge the culture to pellet the cells. Wash the cell pellet with a suitable buffer (e.g., Na-K-phosphate buffer, pH 6.0).

• Reaction Setup: Resuspend the washed cells in the same buffer containing 2.0–5.0% lactitol. For larger scales, this can be done in a jar fermentor at 30°C with agitation.[16]

• Monitoring: Periodically take samples and monitor the formation of the keto-sugar (3-ketolactitol) using a suitable method, such as the cysteine-carbazole method or TLC.[16]

• Termination: Once the reaction plateaus, centrifuge the mixture to remove the cells. The supernatant contains the 3-ketolactitol.

Part B: Chemical Reduction

• Catalyst Activation: Activate a Raney nickel catalyst according to standard procedures.

• Hydrogenation: Add the activated Raney nickel catalyst to the supernatant from Part A. Perform the reduction under hydrogen pressure (e.g., 1.0 MPa) at 50°C.

• Termination: After the reaction is complete (monitored by TLC or HPLC), filter to remove the catalyst. The resulting solution contains D-gulosyl-(β-1,4)-D-sorbitol and unreacted lactitol.

Part C: Acid Hydrolysis

• Hydrolysis: Add a strong acid (e.g., HCl) to the solution from Part B and heat to hydrolyze the disaccharide linkages.

• Neutralization: After hydrolysis, neutralize the solution.

• Purification: The resulting mixture contains D-gulose, D-galactose, and D-sorbitol. D-gulose must then be purified using methods like column chromatography.

Protocol 2: Quantification of Sugars by HPLC-RI

• System Preparation: Set up an HPLC system with a refractive index (RI) detector and an amino or ion-exchange column. Equilibrate the column with the mobile phase (e.g., 85:15 v/v acetonitrile:water) until a stable baseline is achieved.[19]

• Standard Curve: Prepare a series of D-gulose standards of known concentrations (e.g., 0.1, 0.5, 1, 5, 10 mg/mL) in the mobile phase.

• Sample Preparation: Dilute your reaction samples to fall within the linear range of the standard curve. Filter the samples through a 0.22 µm syringe filter before injection.[19]

• Injection: Inject equal volumes of the standards and samples onto the column.

• Data Analysis: Record the retention times and peak areas. Plot the peak area versus concentration for the standards to generate a calibration curve. Use the equation from the linear regression of this curve to calculate the concentration of D-gulose in your samples.[19]

// Edges between clusters C -> D; C -> F; E -> H; G -> H; } Caption: Experimental workflow for D-gulose quantification by HPLC-RI.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Molecular and industrial aspects of glucose isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition and inactivation of glucose-phosphorylating enzymes from Saccharomyces cerevisiae by D-xylose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Production, purification and physicochemical characterization of D-xylose/glucose isomerase from Escherichia coli strain BL21 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Production, purification and physicochemical characterization of D-xylose/glucose isomerase from Escherichia coli strain BL21 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Efficient Conversion of D-Glucose to D-Fructose in the Presence of Organogermanium Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Engineering of Escherichia coli for D-allose fermentative synthesis from D-glucose through izumoring cascade epimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Enhancing Sugar Processing Efficiency With Enzymes [infinitabiotech.com]
• 15. researchgate.net [researchgate.net]
• 16. tandfonline.com [tandfonline.com]
• 17. Preparation of D-gulose from disaccharide lactitol using microbial and chemical methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. aquaculture.ugent.be [aquaculture.ugent.be]
• 19. benchchem.com [benchchem.com]
• 20. US20080276694A1 - Analytical Methods For 2-Deoxy-D-Glucose - Google Patents [patents.google.com]

Preventing degradation of D-gulose during experimental procedures

Welcome to the technical support center for D-gulose. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of D-gulose during experimental procedures.

Disclaimer on the Use of D-Glucose as a Proxy

D-gulose is a rare sugar, and specific comprehensive data on its degradation pathways and stability are limited in publicly available literature. D-glucose, its C3 epimer, is the most abundant and well-studied aldohexose.[1][2] Due to their structural similarities as aldohexoses, the stability profile and degradation behavior of D-glucose are used as a primary reference in this guide to provide estimations and recommendations for D-gulose. Researchers should consider these recommendations as a starting point and perform their own stability studies for their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause D-gulose degradation in my experiments?

A1: The primary factors influencing the stability of D-gulose, much like D-glucose, are temperature and pH.[3] High temperatures can lead to thermal degradation through complex reactions like caramelization.[3][4] The pH of the solution is also critical; both highly acidic and alkaline conditions can accelerate degradation. In alkaline solutions, aldoses can undergo isomerization and further degradation.

Q2: I'm seeing unexpected peaks in my HPLC analysis of a D-gulose solution. Could this be due to degradation?

A2: Yes, the appearance of new peaks in your chromatogram is a common indicator of degradation. Thermal or pH-induced degradation of hexoses can produce a variety of byproducts, including other monosaccharides through epimerization, as well as smaller organic molecules that may be detectable by your analytical method. It is advisable to analyze a freshly prepared standard of D-gulose to compare with your experimental sample.

Q3: What is the optimal pH for storing D-gulose solutions to minimize degradation?

A3: Based on studies of D-glucose solutions, the greatest stability is observed in a slightly acidic to neutral pH range. For D-glucose, a pH of around 4 has been shown to be optimal for stability.[5] Extreme pH values, both acidic and alkaline, should be avoided during storage and in your experimental buffer systems if possible.

Q4: How should I store my D-gulose, both in solid form and in solution?

A4:

• Solid D-gulose: Should be stored in a cool, dry place, protected from moisture. Anhydrous forms of sugars are generally more stable.[1]

• D-gulose solutions: For short-term storage, refrigeration at 2-8°C is recommended. For long-term storage, freezing at -20°C or below is preferable. It is crucial to prepare the solution in a buffer with a pH that promotes stability (e.g., a slightly acidic buffer) before freezing. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Loss of D-gulose concentration over time	Degradation due to improper storage conditions (temperature, pH).	Prepare fresh solutions for each experiment. If storage is necessary, use a stability-indicating buffer (e.g., pH 4-6) and store at ≤ 4°C for short-term or ≤ -20°C for long-term.
Discoloration (yellowing/browning) of D-gulose solution	Caramelization or other thermal degradation reactions from exposure to high temperatures.	Avoid heating D-gulose solutions unless absolutely necessary for the experimental protocol. If heating is required, use the lowest effective temperature for the shortest possible duration.
Inconsistent experimental results	Degradation of D-gulose leading to variable concentrations of the active compound.	Implement a routine quality control check of your D-gulose stock solution using an appropriate analytical method (e.g., HPLC-RI) to ensure its purity and concentration before use.
Precipitate formation in stored solutions	Potential degradation leading to less soluble byproducts or microbial growth.	Filter-sterilize D-gulose solutions for long-term storage. If a precipitate forms, it is best to discard the solution and prepare a fresh batch.

Estimated Stability Data for D-gulose (Based on D-glucose data)

The following table summarizes the effect of temperature and pH on the degradation of D-glucose, which can be used as an estimate for D-gulose stability.

Temperature (°C)	pH	Estimated Stability	Observations
25	4.0	High	Minimal degradation expected over extended periods.
25	7.0	Moderate	Slow degradation may occur over time.
25	> 8.0	Low	Isomerization and degradation can occur.
50	4.0	Moderate	Increased rate of degradation compared to room temperature.
50	7.0	Low	Significant degradation can be expected.
>100	Neutral	Very Low	Rapid degradation and caramelization will occur.[3][4]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of D-gulose

• Materials: D-gulose (solid), sterile pyrogen-free water, appropriate buffer components (e.g., citrate (B86180) or acetate (B1210297) for a slightly acidic pH), sterile filtration unit (0.22 µm), calibrated pH meter, sterile storage containers.

• Procedure:

  • Weigh the desired amount of D-gulose in a sterile container.

  • Add the required volume of sterile water or buffer. If preparing in water, consider adjusting the pH to a range of 4-6 using a suitable buffer system.

  • Gently agitate the solution at room temperature until the D-gulose is completely dissolved. Avoid heating to dissolve the sugar.

  • Verify the final pH of the solution using a calibrated pH meter.

  • Filter-sterilize the solution using a 0.22 µm syringe filter into a sterile storage container.

  • Aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Label the aliquots clearly with the compound name, concentration, date of preparation, and storage conditions.

  • Store at 2-8°C for short-term use (a few days) or at -20°C or below for long-term storage.

Protocol 2: Monitoring D-gulose Purity by HPLC-RI

This protocol provides a general method for assessing the purity of a D-gulose sample.

• Instrumentation and Materials:

  • High-Performance Liquid Chromatography (HPLC) system with a Refractive Index (RI) detector.

  • A carbohydrate analysis column (e.g., an amino-based or ion-exchange column).

  • D-gulose reference standard.

  • Mobile phase: A mixture of acetonitrile (B52724) and water is commonly used for amino columns. For ion-exchange, a dilute acid or base solution may be used.

  • Sample vials and filters (0.22 µm).

• Procedure:

  • Standard Preparation: Prepare a stock solution of the D-gulose reference standard in the mobile phase. From this stock, prepare a series of calibration standards at different concentrations.

  • Sample Preparation: Dissolve the D-gulose sample to be tested in the mobile phase to a concentration that falls within the range of the calibration standards.

  • Chromatographic Conditions (Example):

    • Column: Amino column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: 80:20 (v/v) Acetonitrile:Water.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Detector: Refractive Index (RI).

  • Analysis:

    • Inject the prepared standards to generate a calibration curve.

    • Inject the D-gulose sample.

    • Analyze the resulting chromatogram. The appearance of significant peaks other than the main D-gulose peak may indicate the presence of impurities or degradation products.

    • The purity can be estimated by the relative peak area of D-gulose compared to the total area of all peaks.

Visualizations

Caption: Troubleshooting workflow for D-gulose degradation.

Caption: Workflow for handling D-gulose to minimize degradation.

Caption: Hypothetical signaling pathway for a rare sugar like D-gulose.

References

• 1. Glucose - Wikipedia [en.wikipedia.org]
• 2. D(+)-Glucose | 50-99-7 [chemicalbook.com]
• 3. Characteristics of the Thermal Degradation of Glucose and Maltose Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. The pH Dependence of Saccharides' Influence on Thermal Denaturation of Two Model Proteins Supports an Excluded Volume Model for Stabilization Generalized to Allow for Intramolecular Electrostatic Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Purifying D-Gulose

Welcome to the technical support center for the purification of D-gulose. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the isolation of D-gulose from complex mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying D-gulose from a complex mixture?

A1: The main strategies for D-gulose purification include chromatographic techniques, crystallization, and enzymatic purification. Chromatographic methods such as Hydrophilic Interaction Liquid Chromatography (HILIC), Ligand Exchange Chromatography (LEC), and Simulated Moving Bed (SMB) chromatography are highly effective for separating D-gulose from other monosaccharides and impurities. Crystallization is a powerful technique for obtaining high-purity D-gulose, often used as a final polishing step. Enzymatic methods can be employed to selectively remove common contaminants like glucose.

Q2: My D-gulose peak is co-eluting with other sugars like galactose or its epimers in HPLC. How can I improve the resolution?

A2: Co-elution of sugar isomers is a common challenge. To improve resolution, consider the following:

• Optimize the Mobile Phase: In HILIC, fine-tuning the ratio of acetonitrile (B52724) to the aqueous buffer can significantly impact selectivity. A lower percentage of the aqueous component generally increases retention and may enhance separation.

• Change the Column Chemistry: If you are using an amino-based column, switching to a ligand exchange column with a different metal ion (e.g., Ca²⁺ or Pb²⁺) can alter the selectivity between epimers.

• Adjust the Temperature: Modifying the column temperature can sometimes improve the separation of closely eluting peaks.

• Employ a Different Chromatographic Mode: If HILIC is not providing sufficient resolution, consider using Ligand Exchange Chromatography or Borate Complex Anion Exchange Chromatography, which are known for their ability to separate sugar isomers.

Q3: What is the most suitable detector for D-gulose analysis by HPLC?

A3: Since D-gulose lacks a UV chromophore, UV detectors are not suitable for direct detection. The most common and effective detectors for sugar analysis are:

• Refractive Index (RI) Detector: RI detectors are universal for non-UV absorbing compounds. However, they are sensitive to temperature and pressure fluctuations and are incompatible with gradient elution.

• Evaporative Light Scattering Detector (ELSD): ELSD is a mass-sensitive detector that is compatible with gradient elution, making it more versatile than RI for complex samples. It is an excellent choice for analyzing non-volatile compounds like D-gulose.

• Pulsed Amperometric Detector (PAD): PAD is a highly sensitive and specific detector for electroactive compounds, including carbohydrates, and is often used with high-pH anion-exchange chromatography.

Q4: Can I use a standard C18 reversed-phase column for D-gulose purification?

A4: Standard C18 columns are generally not suitable for retaining highly polar and water-soluble compounds like D-gulose. The analyte will have minimal interaction with the nonpolar stationary phase and will elute in the void volume. HILIC or ligand exchange chromatography are the recommended modes for effective separation.

Q5: What are some common impurities I might encounter when purifying D-gulose?

A5: The impurities in a D-gulose sample depend on its source. In enzymatic synthesis from lactose, common impurities include the starting material (lactose), other monosaccharides (like galactose and glucose), and enzymes used in the process.[1] If produced from biomass hydrolysate, a wide range of other sugars (xylose, arabinose, mannose), as well as degradation products, may be present.[2]

Troubleshooting Guides

HPLC-Based Purification

Problem	Possible Cause	Solution
Peak Splitting	Anomer formation of the sugar at the analytical temperature.	Increase the column temperature (e.g., to 80°C) to accelerate the interconversion between α and β anomers, resulting in a single, sharp peak.
Sample solvent is too strong (too much water in a HILIC method).	Dissolve the sample in a solvent that matches the initial mobile phase composition.
Void in the column packing or a blocked frit.	Replace the column or frit.
Poor Peak Shape (Tailing)	Secondary interactions with the stationary phase (e.g., silanol (B1196071) groups on silica-based columns).	Use a well-end-capped column or add a small amount of a competing base to the mobile phase.
Column overload.	Reduce the injection volume or the concentration of the sample.
Variable Retention Times	Inconsistent mobile phase composition.	Premix the mobile phase to ensure reproducibility, especially in HILIC.
Fluctuations in column temperature.	Use a column oven to maintain a stable temperature.
Insufficient column equilibration time.	Ensure the column is fully equilibrated with the mobile phase before each run, which is critical in HILIC.
No or Very Small Peaks	Incorrect detector settings.	Ensure the detector (e.g., RI or ELSD) is properly warmed up and settings are appropriate for the sample concentration.
Sample degradation.	Prepare fresh samples and standards. Sugars can degrade at extreme pH or high temperatures.
Leak in the flow path.	Inspect all fittings and connections for leaks.

Crystallization

Problem	Possible Cause	Solution
Low Crystal Yield	Too much solvent was used, leading to significant loss of D-gulose in the mother liquor.[3]	Reduce the amount of solvent used for dissolution. Concentrate the mother liquor and attempt a second crystallization.
The presence of impurities inhibiting crystallization.[4]	Further purify the D-gulose solution using chromatography before attempting crystallization.
Cooling the solution too quickly, leading to the formation of small crystals or an oil.	Employ a slower cooling rate to allow for the growth of larger, more well-defined crystals.
No Crystal Formation	The solution is not sufficiently supersaturated.	Concentrate the solution further to increase the D-gulose concentration.
Lack of nucleation sites.	Introduce seed crystals of D-gulose to initiate crystallization. Scratching the inside of the glassware can also sometimes induce nucleation.
Oiling Out	The solubility of D-gulose is exceeded at a temperature above its melting point in the solvent system.	Use a different solvent or solvent mixture. Adding a co-solvent in which D-gulose is less soluble (e.g., ethanol) can be effective.

Data Presentation

Table 1: Comparison of Chromatographic Methods for Monosaccharide Separation

Parameter	HILIC	Ligand Exchange	Simulated Moving Bed (SMB)
Principle	Partitioning between a polar stationary phase and a mobile phase with a high organic content.	Complex formation between hydroxyl groups of sugars and metal ions on the stationary phase.	Continuous counter-current chromatographic process.
Typical Stationary Phase	Amino, Amide, or Diol bonded silica	Sulfonated polystyrene-divinylbenzene resin with Ca²⁺, Pb²⁺, or Na⁺ counter-ions	Same as Ligand Exchange
Typical Mobile Phase	Acetonitrile/Water	Deionized Water	Deionized Water
Selectivity for Isomers	Good	Excellent	Excellent
Throughput	Low to Medium	Low to Medium	High
Purity Achievable	>95%	>98%	>99%[2]
Recovery	85-95%	90-98%	>95%[2]
Scale	Analytical to Preparative	Analytical to Preparative	Industrial

Table 2: Typical Yields in D-gulose and Related Sugar Purification Steps

Purification Step	Starting Material	Product	Reported Yield (%)	Reference
Enzymatic Conversion & Purification	Lactose	D-Tagatose	29.8	[5]
SMB Chromatography	Biomass Hydrolysate	Glucose & Xylose	92 & 95	[2]
Enzymatic Purification	Glucose Isomerase	Purified Enzyme	10.88	[6]
Multi-step Synthesis & Purification	D-Glucose-3-¹⁴C	D-Arabinose-2-¹⁴C	~50 (estimated from multi-step)	[7]

Experimental Protocols

Protocol 1: Purification of D-gulose by Preparative HILIC-HPLC

This protocol provides a general method for the purification of D-gulose from a mixture of monosaccharides using a HILIC column.

1. Sample Preparation:

• Dissolve the crude D-gulose mixture in the initial mobile phase (e.g., 85:15 acetonitrile:water) to a concentration suitable for preparative chromatography.
• Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

2. HPLC System and Conditions:

• Column: A preparative HILIC column suitable for carbohydrate analysis (e.g., Amino or Amide phase).
• Mobile Phase A: Acetonitrile
• Mobile Phase B: Ultrapure Water
• Gradient: Isocratic elution with 85% A is often a good starting point. The exact percentage may need optimization to achieve the best separation.
• Flow Rate: Dependent on the column dimensions, typically in the range of 10-50 mL/min for preparative scale.
• Column Temperature: 40°C
• Detection: Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD).

3. Fraction Collection:

• Collect fractions corresponding to the D-gulose peak based on the retention time of a pure standard.

4. Post-Purification:

• Combine the D-gulose containing fractions.
• Remove the solvent by rotary evaporation to obtain the purified D-gulose.

Protocol 2: Purification of D-gulose by Ligand Exchange Chromatography

This method is particularly useful for separating D-gulose from its epimers.

1. Sample Preparation:

• Dissolve the sample mixture in deionized water.
• Filter the sample through a 0.45 µm filter.

2. Chromatography System and Conditions:

• Column: A preparative column packed with a strong cation exchange resin in the calcium (Ca²⁺) form.
• Mobile Phase: Deionized water.
• Flow Rate: Dependent on column dimensions.
• Column Temperature: 80-85°C to prevent anomeric peak splitting.
• Detection: Refractive Index (RI) detector.

3. Purification and Recovery:

• Inject the sample and collect the fractions corresponding to the D-gulose peak.
• Pool the collected fractions and remove the water by lyophilization or rotary evaporation.

Protocol 3: Crystallization of D-gulose

This protocol describes a method for crystallizing D-gulose from an aqueous ethanol (B145695) solution.

1. Dissolution:

• Dissolve the purified D-gulose syrup in a minimal amount of hot water.
• The concentration should be high, approaching saturation (e.g., 85-90% solids).[8]

2. Antisolvent Addition:

• Slowly add ethanol (an antisolvent for sugars) to the warm D-gulose solution with gentle stirring until the solution becomes slightly turbid. A typical ratio is twice the volume of ethanol to the syrup.[8]

3. Cooling and Crystal Growth:

• Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator (4°C) to promote crystal growth. Seeding with a small crystal of pure D-gulose can facilitate crystallization.

4. Crystal Harvesting and Drying:

• Collect the crystals by vacuum filtration.
• Wash the crystals with a small amount of cold ethanol to remove any remaining mother liquor.
• Dry the crystals under vacuum to obtain pure crystalline D-gulose.

Visualizations

Caption: Workflow for D-gulose purification by HILIC.

Caption: Troubleshooting logic for peak splitting.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. Simulated Moving Bed Chromatography: Separation and Recovery of Sugars and Ionic Liquid from Biomass Hydrolysates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methods for Separating Sugars : Shimadzu (Asia Pacific) [shimadzu.com.sg]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Production, purification and physicochemical characterization of D-xylose/glucose isomerase from Escherichia coli strain BL21 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Method refinement for accurate D-gulose quantification

Welcome to the technical support center for D-gulose quantification. This resource provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions to facilitate accurate and reliable measurement of D-gulose in various sample matrices.

Frequently Asked Questions (FAQs)

Q1: Which analytical method is most suitable for D-gulose quantification?

The choice of method depends on factors such as required sensitivity, sample complexity, and available instrumentation.[1] High-Performance Liquid Chromatography (HPLC) is a versatile technique for routine analysis.[1] Gas Chromatography-Mass Spectrometry (GC-MS) offers higher sensitivity and specificity, making it ideal for complex biological samples.[1] Enzymatic assays provide high specificity but may be less readily available for rare sugars like D-gulose. Colorimetric methods can be used for initial screening but often lack the specificity of chromatographic techniques.[2]

Q2: How can I improve the separation of D-gulose from other isomeric sugars in my HPLC analysis?

Co-elution with other sugars, particularly isomers, is a common challenge in HPLC analysis of monosaccharides. To improve separation, consider the following:

• Column Chemistry: Employing different column stationary phases, such as amino or ligand exchange columns, can alter selectivity.[3]

• Mobile Phase Composition: Optimizing the mobile phase, for instance, by adjusting the acetonitrile (B52724)/water ratio, can significantly impact retention and resolution.[1][4]

• Gradient Elution: Using a gradient elution can help to resolve closely eluting peaks that may not be separated under isocratic conditions.

Q3: My GC-MS results for D-gulose are not reproducible. What are the potential causes?

Poor reproducibility in GC-MS analysis of sugars often stems from the derivatization step, which is necessary to make the non-volatile sugar amenable to gas chromatography.[1][2] Inconsistent derivatization can lead to variable peak areas. Ensure that the derivatization reaction (e.g., oximation followed by silylation) goes to completion by carefully controlling reaction time, temperature, and reagent concentrations.[5] Additionally, issues with the injection port, such as leaks or a faulty rotor, can cause split peaks and affect reproducibility.[6]

Q4: I am observing a high background signal in my enzymatic assay for D-gulose. How can I reduce it?

A high background signal in enzymatic assays can be caused by interfering substances in the sample matrix.[7] Sample purification steps, such as solid-phase extraction (SPE), can help remove these interferences.[3] It is also crucial to run a sample blank (a sample to which the enzyme has not been added) to correct for any absorbance not related to the enzymatic reaction. If the sample itself contains endogenous enzymes that can react with the substrate or product, a pre-treatment step to inactivate these enzymes (e.g., heat treatment) may be necessary.

Troubleshooting Guides

HPLC Method Refinement

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Resolution/Peak Tailing	Inappropriate mobile phase composition.	Optimize the acetonitrile/water ratio. For example, for matrices rich in monosaccharides, an 85:15 (v/v) mixture might be suitable, while a 65:35 (v/v) mixture could be better for matrices with disaccharides.[4]
Column degradation.	Replace the column if it has exceeded its recommended lifetime or number of injections.[6]
Presence of salts in the sample.	While some modern columns show minimal impact from salts, desalting the sample via SPE may be necessary if peak shape issues persist.[3]
Shifting Retention Times	Inconsistent mobile phase preparation.	Ensure accurate and consistent preparation of the mobile phase. Degas the mobile phase before use.[1]
Fluctuations in column temperature.	Use a column oven to maintain a constant temperature.
Insufficient column equilibration.	Allow for adequate column equilibration time between runs, especially when using a gradient.[6]
Loss of Sensitivity	Detector lamp failure.	Check and replace the detector lamp if necessary.[6]
Leak in the system.	Inspect all fittings and connections for leaks.[6]
Incorrect detector settings.	Ensure the detector is appropriate for sugar analysis (e.g., Refractive Index or Evaporative Light Scattering Detector) and that the settings are optimized.[8]

GC-MS Method Refinement

Problem	Potential Cause(s)	Suggested Solution(s)
Multiple Peaks for D-Gulose	Incomplete derivatization leading to multiple isomers.	An oximation step prior to silylation can reduce the number of isomers to two, simplifying the chromatogram.[5] Ensure derivatization reaction conditions (time, temperature) are strictly controlled.
Poor Peak Shape (Fronting or Tailing)	Column overload.	Dilute the sample to ensure the amount injected is within the linear range of the column.
Active sites on the column or liner.	Use a deactivated liner and ensure the column is properly conditioned.
Low Signal Intensity	Inefficient derivatization.	Optimize the derivatization protocol. Different derivatizing agents (e.g., TMS, TFA) can be tested for better efficiency.[5]
Sample degradation in the injector.	Optimize the injector temperature to ensure volatilization without causing thermal degradation of the derivatized sugar.
Baseline Noise	Contaminated carrier gas or solvent.	Use high-purity gas and solvents. Install or replace gas purifiers.
Column bleed.	Condition the column according to the manufacturer's instructions. Ensure the operating temperature does not exceed the column's maximum limit.

Quantitative Data Summary

The following tables provide illustrative performance characteristics for common sugar quantification methods. Note that these values are representative and should be validated for D-gulose specifically in your laboratory.

Table 1: HPLC Method Performance

Parameter	Value	Reference
Linearity (r²)	> 0.999	[8]
Limit of Detection (LOD)	0.13 mg/mL	[9]
Limit of Quantification (LOQ)	0.44 mg/mL	[9]
Recovery	81 - 121%	[9]
Intra-day Precision (RSD)	< 2.0%	[8]
Inter-day Precision (RSD)	< 2.0%	[8]

Table 2: GC-MS Method Performance

Parameter	Value	Reference
Recovery	95 ± 20% (for fructose)	[10]
Intra-assay CV	2.21% (for fructose)	[10]
Inter-assay CV	7.32% (for fructose)	[10]

Table 3: Enzymatic Assay Performance

Parameter	Value	Reference
Limit of Detection (LOD)	1.4 mg/L (for D-glucose)	[11]
Limit of Quantification (LOQ)	4.0 mg/L (for D-glucose)	[11]
Recovery	93 - 105% (for D-glucose/D-fructose)	[12]
Intermediate Precision	< 6% (at 25 mg/L)	[12]

Experimental Protocols

Protocol 1: D-Gulose Quantification by HPLC-RID

• Mobile Phase Preparation: Prepare an 85:15 (v/v) mixture of acetonitrile and ultrapure water.[1] Degas the mobile phase using sonication or vacuum filtration.

• Standard Preparation:

  • Prepare a stock solution of D-gulose (e.g., 10 mg/mL) in the mobile phase.

  • Create a series of calibration standards by diluting the stock solution to concentrations ranging from 0.1 to 5 mg/mL.

• Sample Preparation:

  • For liquid samples, dilute with the mobile phase to a concentration within the calibration range.

  • For solid samples, perform an extraction (e.g., with ultrapure water), followed by centrifugation or filtration to remove particulates.

  • Filter all samples and standards through a 0.22 µm syringe filter before injection.[1]

• HPLC Conditions:

  • Column: Amino column (e.g., 4.6 x 250 mm, 5 µm)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35 °C[8]

  • Injection Volume: 10 µL

  • Detector: Refractive Index (RI)

• Data Analysis: Construct a calibration curve by plotting the peak area against the concentration of the D-gulose standards. Determine the concentration of D-gulose in the samples by interpolating their peak areas from the calibration curve.

Protocol 2: D-Gulose Quantification by GC-MS (with Derivatization)

• Derivatization (Methoximation followed by Silylation):

  • This two-step process is required to make the sugar volatile for GC analysis.[1]

  • Step 1: Methoximation: Dissolve the dried sample in a solution of methoxyamine hydrochloride in pyridine (B92270) and incubate to form the methoxime derivatives.

  • Step 2: Silylation: Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with trimethylchlorosilane) and incubate to form the trimethylsilyl (B98337) derivatives.

• Standard Preparation: Prepare a series of D-gulose standards and derivatize them using the same procedure as the samples.

• GC-MS Conditions:

  • Column: 5% Phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm)

  • Carrier Gas: Helium

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at a lower temperature (e.g., 150 °C), ramp to a higher temperature (e.g., 280 °C) to ensure separation of all components.

  • Mass Spectrometer: Operate in electron ionization (EI) mode and scan a mass range appropriate for the derivatized sugar (e.g., m/z 50-600).

• Data Analysis:

  • Identify the characteristic ions of the derivatized D-gulose.

  • Quantify using a calibration curve constructed from the derivatized standards, plotting peak area against concentration.

Visualizations

Caption: General workflow for D-gulose quantification by HPLC-RID.

Caption: General workflow for D-gulose quantification by GC-MS.

Caption: Logical troubleshooting workflow for quantification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 5. Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods [restek.com]
• 6. youtube.com [youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Comparison and validation of two analytical methods for measurement of urinary sucrose and fructose excretion - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Validation of Enzytec™ Liquid D-Glucose for Enzymatic Determination of D-Glucose in Selected Foods and Beverages: Official Method 2024.03 First Action - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]

Technical Support Center: D-Gulose Mass Spectrometry Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with D-gulose mass spectrometry. Our goal is to help you overcome common challenges, particularly those related to matrix effects, and ensure the accuracy and reliability of your experimental results.

Troubleshooting Guide

This guide addresses specific issues you may encounter during D-gulose mass spectrometry experiments in a question-and-answer format.

Issue 1: Poor Signal Intensity or Complete Signal Loss for D-gulose

Question: I am not seeing a signal, or the signal for D-gulose is very weak in my mass spectrometry analysis of a plasma sample. What are the likely causes and how can I fix this?

Answer: Poor or absent signal intensity for D-gulose is a common problem often attributed to ion suppression caused by matrix effects. The complex nature of biological samples like plasma can interfere with the ionization of the target analyte.[1][2] Here’s a step-by-step approach to troubleshoot this issue:

• Optimize Sample Preparation: The most critical step to mitigate matrix effects is rigorous sample cleanup.[1]

  • Protein Precipitation (PPT): This is a simple and common first step. However, it may not be sufficient to remove all interfering components.

  • Solid-Phase Extraction (SPE): SPE is a more effective technique for removing interfering substances. For monosaccharides like D-gulose, a hydrophilic-lipophilic balanced (HLB) sorbent is recommended.[3][4]

  • Liquid-Liquid Extraction (LLE): LLE can also be employed to separate D-gulose from interfering matrix components.

• Incorporate an Internal Standard: Using a stable isotope-labeled (SIL) internal standard, such as ¹³C₆-D-gulose, is highly recommended. The SIL internal standard co-elutes with D-gulose and experiences similar matrix effects, allowing for accurate quantification despite signal suppression.[5]

• Check Instrument Parameters:

  • Ionization Source: Electrospray ionization (ESI) is commonly used for sugar analysis but is susceptible to ion suppression.[2] Ensure the source is clean and operating optimally.

  • Mass Spectrometer Tuning: Regularly tune and calibrate your mass spectrometer to ensure it is performing at its peak.

• Chromatographic Separation: Optimize your liquid chromatography (LC) method to separate D-gulose from co-eluting matrix components that can cause ion suppression.

Issue 2: High Variability and Poor Reproducibility in D-gulose Quantification

Question: My quantitative results for D-gulose show high variability between replicate injections and different sample preparations. What could be causing this and how do I improve reproducibility?

Answer: High variability in quantification is often a result of inconsistent sample preparation and uncompensated matrix effects. Here’s how to address this:

• Standardize Sample Preparation: Ensure your sample preparation protocol is consistent for all samples, calibrators, and quality controls. The use of automated liquid handlers can significantly improve precision.

• Use Matrix-Matched Calibrators: Prepare your calibration standards in the same biological matrix as your samples (e.g., blank plasma). This helps to compensate for matrix effects by ensuring that the calibrators and samples are affected similarly.[1]

• Implement a Robust Internal Standard Strategy: As mentioned previously, a SIL internal standard is the gold standard for correcting variability introduced during sample preparation and ionization.

• Evaluate and Minimize Matrix Effects: A post-extraction addition experiment can be used to quantitatively assess the extent of ion suppression or enhancement. This involves comparing the analyte response in a post-extraction spiked matrix sample to the response in a neat solution.

Data Presentation: Comparison of Sample Preparation Methods

The choice of sample preparation method significantly impacts the reduction of matrix effects and the recovery of the analyte. Below is a summary of expected performance for different techniques in monosaccharide analysis from plasma.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Key Advantages	Key Disadvantages
Protein Precipitation (Methanol)	70-85%	40-60% (Suppression)	Simple, fast, and inexpensive.	Inefficient removal of phospholipids (B1166683) and other endogenous interferences.[6][7]
Protein Precipitation (Acetonitrile)	75-90%	30-50% (Suppression)	Generally provides cleaner extracts than methanol (B129727).[8]	Still may not be sufficient for highly sensitive assays.
Solid-Phase Extraction (Oasis HLB)	>90%	<15%	Excellent removal of salts, phospholipids, and proteins; high analyte recovery.[3]	More time-consuming and costly than PPT.
Liquid-Liquid Extraction (Ethyl Acetate)	60-80%	20-40% (Suppression)	Can be effective for certain analytes.	Can be labor-intensive and require large volumes of organic solvents.

Note: The values presented are typical ranges and can vary depending on the specific protocol, analyte, and matrix.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of D-gulose from Human Plasma

This protocol is designed for the extraction of D-gulose from human plasma using a Waters Oasis HLB 96-well µElution plate.

Materials:

• Waters Oasis HLB 96-well µElution plate

• Human plasma (K₂EDTA)

• D-gulose standard

• ¹³C₆-D-gulose (internal standard)

• Methanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• 96-well collection plate

• Centrifuge

Procedure:

• Sample Pre-treatment:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 10 µL of internal standard solution (¹³C₆-D-gulose in water).

  • Add 200 µL of 0.1% formic acid in acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a clean 96-well plate.

• Solid-Phase Extraction (Simplified 3-Step Protocol): [3]

  • Load: Load the supernatant from the previous step directly onto the Oasis HLB µElution plate.

  • Wash: Wash the wells with 200 µL of 5% methanol in water.

  • Elute: Elute the D-gulose and internal standard with 2 x 25 µL of methanol into a clean 96-well collection plate.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase.

  • The sample is now ready for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Parameters for D-gulose Quantification

Liquid Chromatography:

• Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient:

  • 0-1 min: 95% B

  • 1-5 min: 95% to 50% B

  • 5-5.1 min: 50% to 95% B

  • 5.1-7 min: 95% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry (Triple Quadrupole):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 800 L/hr

• MRM Transitions:

  • D-gulose: Precursor ion > Product ion (specific m/z values to be determined by infusion)

  • ¹³C₆-D-gulose: Precursor ion > Product ion (specific m/z values to be determined by infusion)

Visualizations

Caption: Experimental workflow for D-gulose analysis.

Caption: Generalized metabolic pathway for rare sugars.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in mass spectrometry? A1: Matrix effects are the alteration of ionization efficiency by co-eluting compounds in the sample matrix.[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), both of which can negatively impact the accuracy and reproducibility of quantitative analysis.[2]

Q2: Why is a stable isotope-labeled internal standard preferred for D-gulose analysis? A2: A stable isotope-labeled (SIL) internal standard, such as ¹³C₆-D-gulose, is chemically identical to the analyte but has a different mass. This means it will behave identically during sample preparation and chromatography and will experience the same degree of ion suppression or enhancement. By measuring the ratio of the analyte to the SIL internal standard, accurate quantification can be achieved even in the presence of significant matrix effects.[5]

Q3: Can I use a different sugar, like mannitol, as an internal standard? A3: While structurally similar compounds can sometimes be used as internal standards, they are not ideal. Different sugars may have different chromatographic retention times and ionization efficiencies, and they will not experience the exact same matrix effects as D-gulose. This can lead to inaccurate results. A SIL internal standard is always the best choice for robust and accurate quantification.

Q4: What should I do if I still see significant matrix effects after using SPE? A4: If significant matrix effects persist after SPE, consider the following:

• Further optimize the SPE method: Experiment with different wash and elution solvents to improve the removal of interfering compounds.

• Optimize the LC method: Increase the chromatographic resolution to better separate D-gulose from any remaining matrix components.

• Dilute the sample: Diluting the sample can reduce the concentration of interfering compounds, but this may also decrease the signal of D-gulose to below the limit of quantification.

• Use a different ionization technique: Atmospheric pressure chemical ionization (APCI) can sometimes be less susceptible to matrix effects than ESI for certain compounds.

Q5: Where can I find more information on the metabolism of rare sugars like D-gulose? A5: The metabolism of rare sugars is an active area of research. While detailed pathways for D-gulose may not be as well-established as for common sugars like glucose, comprehensive reviews on rare sugar biosynthesis and metabolism are available in the scientific literature.[9][10][11][12] These resources can provide insights into potential enzymatic conversions and metabolic fates.

References

• 1. longdom.org [longdom.org]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. lcms.cz [lcms.cz]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Comparison between 5 extractions methods in either plasma or serum to determine the optimal extraction and matrix combination for human metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of different protein precipitation and solid-phase extraction protocols for the study of the catabolism of peptide drugs by LC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolic engineering pathways for rare sugars biosynthesis, physiological functionalities, and applications-a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Rare sugars: metabolic impacts and mechanisms of action: a scoping review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing D-gulose Derivatization for GC-MS Analysis

Welcome to the technical support center for the derivatization of D-gulose for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the derivatization of D-gulose and other rare sugars for GC-MS analysis.

Problem	Possible Cause(s)	Suggested Solution(s)
No peaks or very small peaks for D-gulose	Incomplete derivatization.	• Ensure all reagents are fresh and have been stored under anhydrous conditions.[1][2] • Optimize reaction time and temperature for both methoximation and silylation steps.[3][4] • Ensure the sample is completely dry before adding derivatization reagents.[5]
Degradation of the sample.	• D-gulose, like other sugars, can be unstable at high temperatures. Avoid excessive heat during sample preparation and derivatization.
Issues with the GC-MS instrument.	• Check for leaks in the GC inlet and ensure proper column installation. • Verify that the mass spectrometer is tuned and operating correctly.
Multiple peaks for a single D-gulose standard	Formation of anomers (different isomeric forms of the sugar).	• This is a common phenomenon with sugars.[2][6] An oximation step prior to silylation is crucial to reduce the number of isomers by locking the sugar in its open-chain form.[7][8][9]
Incomplete silylation leading to partially derivatized products.	• Increase the amount of silylating reagent (e.g., MSTFA, BSTFA). • Extend the silylation reaction time or increase the temperature.
Presence of moisture in the sample or reagents.	• Silylating reagents are highly sensitive to moisture.[1][2] Dry samples thoroughly under a stream of nitrogen or using a vacuum concentrator.[5] Use anhydrous solvents and store reagents in a desiccator. The addition of a molecular sieve can help remove residual moisture.[2][10]
Poor peak shape (e.g., tailing)	Active sites in the GC inlet liner or on the column.	• Use a deactivated inlet liner. • Condition the GC column according to the manufacturer's instructions.
Presence of non-volatile residues.	• Ensure complete derivatization to increase the volatility of D-gulose.
Low reproducibility	Inconsistent reaction conditions.	• Use an autosampler for precise and repeatable injection volumes.[11] • Ensure accurate temperature control during incubation steps.
Sample matrix effects.	• For complex samples, consider a sample cleanup step prior to derivatization to remove interfering substances.

Frequently Asked Questions (FAQs)

Why is derivatization of D-gulose necessary for GC-MS analysis?

D-gulose, like other sugars, is a polar and non-volatile molecule.[1][2] Direct injection into a gas chromatograph would lead to thermal degradation rather than volatilization.[8] Derivatization converts the polar hydroxyl groups into less polar and more volatile silyl (B83357) ethers, allowing the molecule to be analyzed by GC-MS.[7][8]

What is the purpose of the two-step methoximation and silylation process?

The two-step process is designed to address the challenges of sugar analysis.

• Methoximation: This initial step converts the aldehyde or ketone group of the sugar into an oxime.[7][8] This is critical for "locking" the sugar in its open-chain form, which significantly reduces the formation of multiple anomeric isomers (tautomers) that would otherwise lead to multiple peaks for a single sugar in the chromatogram.[5][7][9]
• Silylation: Following methoximation, a silylating reagent like N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is used to replace the active hydrogens of the hydroxyl groups with non-polar trimethylsilyl (B98337) (TMS) groups.[5][7][8] This dramatically increases the volatility of the sugar derivative, making it suitable for GC analysis.[7][8]

I am still seeing two peaks for my D-gulose standard after methoximation and silylation. Is this normal?

Yes, it is common to observe two peaks even after methoximation. The methoximation reaction can produce two geometric isomers, the syn and anti forms of the oxime, which may be separated by the GC column.[5] However, this is a significant improvement over the multiple peaks that would be observed without the oximation step.[2] For quantitative analysis, the areas of both peaks should be summed.[6]

How can I ensure my derivatization reaction goes to completion?

To ensure complete derivatization, it is important to optimize several factors:

Reagent Excess: Use a sufficient excess of both the methoximation and silylation reagents.

Reaction Time and Temperature: While general guidelines exist, the optimal time and temperature may need to be determined empirically for D-gulose.

Anhydrous Conditions: Strictly exclude moisture from your samples and reagents, as water will react with the silylating agent and reduce its effectiveness.[2]

What are the best silylating reagents to use for sugars?

N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) and N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are two of the most common and effective silylating reagents for carbohydrates.[1] MSTFA is often preferred as its byproducts are more volatile.[7] The addition of a catalyst like 1% Trimethylchlorosilane (TMCS) to the silylating reagent can increase the reaction rate.

Experimental Protocols

The following is a general protocol for the derivatization of D-gulose using a two-step methoximation and silylation procedure. This protocol is based on established methods for other monosaccharides and should be optimized for your specific application.[4][5][7]

Materials:

• D-gulose standard or dried sample extract

• Anhydrous Pyridine (B92270)

• Methoxyamine hydrochloride (MeOx)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS

• Reaction vials with caps

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply or vacuum concentrator

Procedure:

• Sample Preparation:

  • Place a known amount of D-gulose (e.g., 100 µg) into a reaction vial.

  • If the sample is in solution, evaporate the solvent completely under a stream of dry nitrogen gas or using a vacuum concentrator. It is critical that the sample is completely dry.[5]

• Step 1: Methoximation

  • Prepare a fresh solution of methoxyamine hydrochloride in anhydrous pyridine (e.g., 20 mg/mL).

  • Add 50 µL of the methoxyamine solution to the dried sample.

  • Cap the vial tightly and vortex to dissolve the sample.

  • Incubate the vial at a controlled temperature (e.g., 60°C) for 60 minutes.

• Step 2: Silylation

  • After the methoximation reaction, cool the vial to room temperature.

  • Add 80 µL of MSTFA (+ 1% TMCS) to the vial.

  • Cap the vial immediately and vortex thoroughly.

  • Incubate the vial at a controlled temperature (e.g., 60°C) for 30-60 minutes.

• GC-MS Analysis

  • After cooling to room temperature, the sample is ready for injection into the GC-MS.

  • If a precipitate forms, centrifuge the vial and transfer the supernatant to an autosampler vial.

Table of Recommended Derivatization Conditions (General Guidance)

Parameter	Methoximation	Silylation
Reagent	Methoxyamine hydrochloride in Pyridine	MSTFA or BSTFA (with or without 1% TMCS)
Reagent Volume	20-100 µL	50-100 µL
Temperature	30-80°C	37-80°C
Time	30-90 minutes	30-120 minutes

Note: These are general ranges, and the optimal conditions should be determined experimentally for D-gulose.

Visualizations

The following diagrams illustrate the experimental workflow and a troubleshooting decision tree for D-gulose derivatization.

Caption: Experimental workflow for D-gulose derivatization.

Caption: Troubleshooting decision tree for GC-MS analysis.

References

• 1. Overcome the Complexities of Analyzing for Sugars by GC-MS [restek.com]
• 2. Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods [restek.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Analysis of sugars by GC method - Chromatography Forum [chromforum.org]
• 7. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 8. youtube.com [youtube.com]
• 9. MASONACO - Mono- and disaccharides (GC-MS) [masonaco.org]
• 10. Overcome the Complexities of Analyzing for Sugars by GC-MS [de.restek.com]
• 11. palsystem.com [palsystem.com]

Reference Data & Comparative Studies

Comparative Analysis of D-Gulose and D-Glucose Metabolic Effects: A Review of Current Scientific Knowledge

A comprehensive review of the scientific literature reveals a significant disparity in the understanding of the metabolic effects of D-gulose compared to the extensively studied D-glucose. While D-glucose is a primary energy source and a central molecule in metabolism, research on the metabolic fate and physiological impact of D-gulose, a rare sugar, is exceptionally limited. Consequently, a direct and detailed comparative analysis based on experimental data is not feasible at this time.

This guide will provide a thorough overview of the well-established metabolic effects of D-glucose, serving as a benchmark for understanding carbohydrate metabolism. It will also summarize the sparse information available on D-gulose, highlighting the current gaps in knowledge and the challenges in providing a comparative analysis.

D-Glucose: The Central Player in Energy Metabolism

D-glucose is the most abundant monosaccharide and plays a crucial role in the energy metabolism of most living organisms.[1] Its metabolic pathway is a cornerstone of biochemistry and has been extensively mapped out.

Glycolysis: The Initial Breakdown of Glucose

The primary pathway for glucose metabolism is glycolysis, a series of ten enzyme-catalyzed reactions that occur in the cytoplasm of cells.[1] This process converts one molecule of glucose into two molecules of pyruvate (B1213749), with a net gain of two molecules of ATP and two molecules of NADH.

Key Steps in Glycolysis:

• Phosphorylation: Glucose is phosphorylated to glucose-6-phosphate by hexokinase or glucokinase, trapping it within the cell.

• Isomerization and Phosphorylation: A series of reactions convert glucose-6-phosphate to fructose-1,6-bisphosphate.

• Cleavage: Fructose-1,6-bisphosphate is cleaved into two three-carbon molecules.

• Energy Generation: Subsequent reactions generate ATP and NADH, culminating in the formation of pyruvate.

Fate of Pyruvate

The metabolic fate of pyruvate depends on the presence or absence of oxygen:

• Aerobic Respiration: In the presence of oxygen, pyruvate enters the mitochondria and is converted to acetyl-CoA. Acetyl-CoA then enters the citric acid cycle (Krebs cycle), where it is completely oxidized to carbon dioxide, generating a significant amount of ATP through oxidative phosphorylation.

• Anaerobic Respiration (Fermentation): In the absence of oxygen, pyruvate is converted to lactate (B86563) (in animals) or ethanol (B145695) (in yeast) to regenerate NAD+ for glycolysis to continue.

Hormonal Regulation of Glucose Metabolism

Blood glucose levels are tightly regulated by the hormones insulin (B600854) and glucagon (B607659).

• Insulin: Released by the pancreas in response to high blood glucose, insulin promotes the uptake of glucose by cells, its storage as glycogen (B147801) in the liver and muscles, and its conversion to fat.

• Glucagon: Released in response to low blood glucose, glucagon stimulates the breakdown of glycogen (glycogenolysis) and the synthesis of glucose from non-carbohydrate sources (gluconeogenesis) in the liver, thereby raising blood glucose levels.

D-Gulose: An Enigma in Metabolism

D-gulose is a rare aldohexose sugar, an epimer of D-galactose. Unlike its ubiquitous counterpart, D-glucose, the metabolic effects of D-gulose are largely unknown. Extensive searches of scientific databases reveal a significant lack of experimental studies investigating its absorption, metabolic pathways, and physiological consequences in biological systems.

What little is known is primarily related to its chemical properties and its potential as a starting material for the synthesis of other compounds. There is a notable absence of in vivo or in vitro studies detailing its impact on:

• Blood glucose and insulin levels: No published data could be found on whether D-gulose affects blood sugar or insulin secretion.

• Glycolysis and other metabolic pathways: It is unknown if D-gulose can be phosphorylated by hexokinase or enter the glycolytic pathway. Its effect on other central metabolic pathways like the pentose (B10789219) phosphate (B84403) pathway or the citric acid cycle has not been investigated.

• Cellular uptake and transport: The mechanisms by which D-gulose might be transported into cells are not characterized.

One study investigated the effects of a related seven-carbon sugar, D-glycero-D-gulo-heptose, on insulin release in rat pancreatic islets. The study found that D-glycero-D-gulo-heptose did not affect glucose-induced insulin release, suggesting it may not be a significant modulator of pancreatic beta-cell function. However, these findings cannot be directly extrapolated to D-gulose, a six-carbon sugar.

Data Presentation and Experimental Protocols

Due to the lack of experimental data on the metabolic effects of D-gulose, it is not possible to create the requested tables summarizing quantitative data for a comparative analysis with D-glucose. Similarly, detailed experimental protocols for investigating the metabolic effects of D-gulose are not available in the scientific literature.

For D-glucose, a vast number of standardized experimental protocols exist for measuring its metabolic effects. These include:

• Oral Glucose Tolerance Test (OGTT): To assess the body's ability to clear glucose from the bloodstream.

• Insulin Tolerance Test (ITT): To measure insulin sensitivity.

• Hyperinsulinemic-euglycemic clamp: The gold standard for measuring insulin-stimulated glucose disposal.

• Enzymatic assays: To measure the activity of key glycolytic enzymes.

• Tracer studies with radiolabeled glucose: To track the metabolic fate of glucose in vivo and in vitro.

Signaling Pathways and Visualizations

The signaling pathways for D-glucose metabolism, particularly insulin signaling, are well-established.

Insulin Signaling Pathway:

• Insulin binds to its receptor on the cell surface.

• This activates a cascade of intracellular signaling molecules, including IRS proteins, PI3K, and Akt.

• Activated Akt promotes the translocation of GLUT4 glucose transporters to the cell membrane, increasing glucose uptake.

• Akt also activates glycogen synthase and inhibits gluconeogenesis.

Caption: Simplified diagram of the insulin signaling pathway leading to glucose uptake and storage.

Due to the absence of research on D-gulose's interaction with cellular signaling pathways, a corresponding diagram cannot be generated.

Conclusion

References

• 1. tandfonline.com [tandfonline.com]

Unveiling the Biological Potential of Synthesized D-gulose: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The landscape of carbohydrate chemistry and its application in therapeutics is ever-expanding. Within this field, rare sugars are emerging as promising candidates for novel drug development due to their unique biological activities. This guide provides a comprehensive framework for validating the biological activity of synthesized D-gulose, a rare hexose, by comparing its hypothesized potential with established alternatives. By presenting detailed experimental protocols and clear data visualization, we aim to equip researchers with the necessary tools to explore the therapeutic promise of D-gulose.

Comparative Analysis of D-gulose and Its Alternatives

To objectively evaluate the biological potential of synthesized D-gulose, a direct comparison with its well-characterized isomers and other relevant sugar analogs is essential. The following table summarizes the known biological activities of D-glucose, its non-metabolizable enantiomer L-glucose, and the rare sugar D-allose, which has demonstrated notable anti-cancer properties. The activities for D-gulose are hypothesized based on its structural similarity to these analogs and preliminary reports of its use in synthesizing lactate (B86563) dehydrogenase (LDH) inhibitors.[1]

Feature	Synthesized D-gulose (Hypothesized)	D-Glucose	L-Glucose	D-Allose
Primary Biological Activity	Potential anti-proliferative and anti-glycolytic agent.	Primary energy source for most living organisms.[2]	Biologically inert in most organisms; not metabolized.[3]	Anti-proliferative activity in various cancer cell lines.[4][5]
Mechanism of Action	May act as a competitive inhibitor of hexokinase and interfere with the glycolytic pathway.	Metabolized through glycolysis to produce ATP.[2]	Not recognized by hexokinase or glucose transporters.[3][6]	Induces cell cycle arrest and inhibits glucose uptake in cancer cells.[7][8]
Cellular Uptake	Likely transported into cells via glucose transporters (GLUTs).	Actively transported into cells by GLUTs.[6]	Poorly transported into cells.	Transported into cells via GLUTs.
Therapeutic Potential	Anti-cancer agent, modulator of cellular metabolism.	Used in various medical and biotechnological applications.[9]	Potential as a non-caloric sweetener or diagnostic tool.[9]	Anti-cancer and anti-inflammatory agent.[10]

Experimental Protocols for Validation

To validate the hypothesized biological activity of synthesized D-gulose, a series of robust in vitro assays are recommended. These protocols are designed to provide quantitative data on its interaction with key metabolic enzymes and its effects on cellular processes central to cancer cell proliferation.

Hexokinase Inhibition Assay

Objective: To determine if synthesized D-gulose can competitively inhibit hexokinase, the first rate-limiting enzyme in the glycolytic pathway.

Methodology:

• Principle: A coupled enzymatic assay is used where the product of the hexokinase reaction, glucose-6-phosphate (G6P), is a substrate for glucose-6-phosphate dehydrogenase (G6PDH). The activity of G6PDH is monitored by the reduction of NADP+ to NADPH, which results in an increase in absorbance at 340 nm.

• Reagents and Materials:

  • Purified hexokinase (from yeast or human recombinant)

  • D-glucose

  • Synthesized D-gulose

  • ATP

  • NADP+

  • Glucose-6-phosphate dehydrogenase (G6PDH)

  • Reaction Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 10 mM MgCl₂)

  • 96-well microplate

  • Spectrophotometer capable of reading absorbance at 340 nm

• Procedure:

  • Prepare a reaction mixture containing the reaction buffer, ATP, NADP+, and G6PDH.

  • Add a fixed concentration of D-glucose to the wells.

  • Add varying concentrations of synthesized D-gulose to the experimental wells. Include control wells with D-glucose only (positive control) and without D-glucose (negative control).

  • Initiate the reaction by adding hexokinase to all wells.

  • Immediately measure the absorbance at 340 nm kinetically over a period of 10-15 minutes at 25°C.

• Data Analysis:

  • Calculate the initial reaction rates (V₀) from the linear portion of the absorbance curves.

  • Determine the percentage of inhibition for each concentration of D-gulose compared to the positive control.

  • Plot the percentage of inhibition against the concentration of D-gulose to determine the IC₅₀ value.

Cellular Glucose Uptake Assay

Objective: To assess the effect of synthesized D-gulose on the uptake of glucose into cancer cells.

Methodology:

• Principle: This assay utilizes a fluorescently labeled glucose analog, such as 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose), which is taken up by cells via glucose transporters. Once inside the cell, 2-NBDG cannot be fully metabolized and accumulates, allowing for quantification of glucose uptake by measuring the intracellular fluorescence.

• Reagents and Materials:

  • Cancer cell line with high glucose uptake (e.g., HeLa, A549)

  • Cell culture medium (e.g., DMEM)

  • Fetal Bovine Serum (FBS)

  • Synthesized D-gulose

  • 2-NBDG

  • Phloretin (B1677691) (a known glucose transporter inhibitor, as a positive control)

  • Phosphate-Buffered Saline (PBS)

  • 96-well black, clear-bottom microplate

  • Fluorescence microscope or plate reader (Excitation/Emission ≈ 485/535 nm)

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Wash the cells with glucose-free medium.

  • Pre-incubate the cells with varying concentrations of synthesized D-gulose or phloretin in glucose-free medium for 30-60 minutes.

  • Add 2-NBDG to each well and incubate for 30-60 minutes.

  • Wash the cells with ice-cold PBS to stop the uptake.

  • Measure the intracellular fluorescence using a fluorescence microscope or plate reader.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Normalize the fluorescence of the treated wells to the untreated control.

  • Calculate the percentage of inhibition of glucose uptake for each concentration of D-gulose.

  • Determine the IC₅₀ value from the dose-response curve.

Lactate Production Assay

Objective: To measure the effect of synthesized D-gulose on the rate of glycolysis by quantifying the amount of lactate secreted by cancer cells.

Methodology:

• Principle: A hallmark of many cancer cells is the high rate of glycolysis even in the presence of oxygen (the Warburg effect), leading to increased lactate production. This assay measures the concentration of L-lactate in the cell culture medium using an enzymatic reaction where lactate dehydrogenase (LDH) oxidizes lactate to pyruvate, coupled with the reduction of a probe that can be measured colorimetrically or fluorometrically.

• Reagents and Materials:

  • Cancer cell line

  • Cell culture medium

  • Synthesized D-gulose

  • Lactate Assay Kit (commercially available)

  • 96-well microplate

  • Spectrophotometer or fluorometer

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere.

  • Treat the cells with varying concentrations of synthesized D-gulose for a specified period (e.g., 24 hours).

  • Collect the cell culture supernatant.

  • Perform the lactate assay on the supernatant according to the manufacturer's protocol. This typically involves adding a reaction mixture containing LDH and a probe to the samples.

  • Incubate and then measure the absorbance or fluorescence.

• Data Analysis:

  • Generate a standard curve using the provided lactate standard.

  • Determine the lactate concentration in each sample from the standard curve.

  • Normalize the lactate concentration to the cell number or protein content.

  • Calculate the percentage of inhibition of lactate production for each concentration of D-gulose.

Visualizing the Mechanisms

To better understand the potential interactions of synthesized D-gulose within the cell, the following diagrams illustrate the key signaling pathway involved in glucose metabolism and a typical experimental workflow for its validation.

Caption: Hypothesized mechanism of D-gulose action on glycolysis.

Caption: Experimental workflow for validating D-gulose bioactivity.

By following the outlined experimental protocols and utilizing the comparative framework, researchers can systematically validate the biological activity of synthesized D-gulose. The potential for D-gulose to act as a modulator of cancer cell metabolism warrants further investigation, and this guide serves as a foundational resource for such endeavors. The discovery of novel anti-glycolytic agents is a critical area of cancer research, and a thorough understanding of rare sugars like D-gulose may pave the way for new therapeutic strategies.

References

• 1. Glucose Uptake Assay Kit-Blue/Green/Red UP01_UP02_UP03 manual | DOJINDO [dojindo.com]
• 2. Glucose Uptake-Glo™ Assay | Glucose Uptake Assay Kit [promega.com]
• 3. Glycolysis - Wikipedia [en.wikipedia.org]
• 4. Evaluation of the Anti-Proliferative Activity of Rare Aldohexoses against MOLT-4F and DU-145 Human Cancer Cell Line and Structure-Activity Relationship of D-Idose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 10. bioassaysys.com [bioassaysys.com]

A Comparative Guide to D-Gulose and Other Rare Sugars in Metabolic Research

For Researchers, Scientists, and Drug Development Professionals

The landscape of metabolic research is increasingly focused on identifying novel compounds that can modulate metabolic pathways for therapeutic benefit. Rare sugars, a class of monosaccharides that are scarce in nature, have emerged as promising candidates. Among these, D-gulose is gaining attention, though it remains less studied than its more famous counterparts like D-allulose and D-tagatose. This guide provides an objective comparison of D-gulose with other rare sugars, supported by experimental data, to aid researchers in navigating this evolving field.

Overview of Key Rare Sugars

Rare sugars are structurally similar to common sugars like glucose and fructose (B13574) but possess unique metabolic fates and physiological effects.[1][2] Their low caloric value and potential to beneficially influence glucose homeostasis, lipid metabolism, and inflammation make them attractive subjects for drug development and functional food applications.[1][3]

• D-Gulose: A C-3 epimer of D-galactose, D-gulose is one of the lesser-known rare sugars. Preliminary research suggests it may possess anti-inflammatory properties. However, comprehensive studies on its metabolic effects in humans are still lacking.[4]

• D-Allulose (D-Psicose): A C-3 epimer of D-fructose, D-allulose is one of the most extensively studied rare sugars.[5][6] It is known for its ability to suppress postprandial blood glucose spikes, improve insulin (B600854) sensitivity, and contribute to body fat reduction.[1][5][7][8][9][10]

• D-Tagatose: A C-4 epimer of D-fructose, D-tagatose has a sweetness profile very similar to sucrose (B13894) but with fewer calories.[4][11] It has been shown to have a low glycemic index, reduce postprandial hyperglycemia, and potentially aid in weight management.[11][12][13][14]

Quantitative Comparison of Metabolic Effects

The following table summarizes key quantitative data from preclinical and clinical studies, comparing the metabolic effects of D-allulose and D-tagatose. Data on D-gulose is currently limited and not available for a direct quantitative comparison in these specific metabolic assays.

Parameter	D-Allulose	D-Tagatose	Experimental Model & Conditions
Postprandial Glucose Reduction	↓ 11-12 mg/dL (at 30 min with 7.5g & 10g doses vs. placebo)[8][10]	↓ Significant reduction in glycemic increment and AUC vs. glucose solution[13]	Human, crossover study, co-ingestion with a standard sucrose or glucose load[8][10][13]
Postprandial Insulin Reduction	↓ 14 mU/L (at 30 min with 10g dose vs. placebo)[8]	Attenuated insulinemic response to a meal consumed after administration[15]	Human, crossover study, co-ingestion with a standard sucrose load[8][15]
HbA1c Reduction	Data not available for direct comparison	↓ Significant reduction (at a dose of 15g, 3 times/day for 2-10 months)[13]	Humans with Type 2 Diabetes[13]
Body Weight / Fat Reduction	↓ Significant decrease in body weight and body fat weight[9]	↓ Dose-dependent reduction in average body weight (at 5.0g & 7.5g, 3 times/day)[12][13]	db/db mice (D-allulose)[9], Humans with Type 2 Diabetes (D-tagatose)[12][13]
Lipid Metabolism	↓ Lowered plasma & hepatic triglycerides and free fatty acids[9]	↑ Increased hepatic lipogenic enzyme activity (in one rat study)[16]	db/db mice (D-allulose)[9], Wistar rats (D-tagatose)[16]
Anti-inflammatory Effects	↓ Reduced pro-inflammatory adipokine and cytokine levels in plasma[9]	Antioxidant effects reported[12]	db/db mice (D-allulose)[9]

Experimental Protocols

Detailed and standardized protocols are critical for the accurate evaluation of metabolic effects. Below are methodologies for key experiments commonly cited in rare sugar research.

Protocol 1: Oral Glucose Tolerance Test (OGTT) in Rodents

This protocol is used to assess the effect of a test compound on glucose tolerance.

• Animal Model: Male C57BL/6J mice (8-10 weeks old).

• Acclimation: House animals for at least one week under standard conditions (12h light/dark cycle, controlled temperature, ad libitum access to standard chow and water).

• Fasting: Fast animals overnight (12-16 hours) with free access to water.

• Baseline Measurement (t=0): Collect a blood sample from the tail vein to measure baseline blood glucose.

• Oral Gavage: Administer a solution via oral gavage containing:

  • Control Group: Glucose (2 g/kg body weight) in sterile water.

  • Test Group: Glucose (2 g/kg) plus the rare sugar (e.g., D-gulose, D-allulose) at a specified dose (e.g., 1 g/kg).

• Blood Sampling: Collect blood samples from the tail vein at 15, 30, 60, 90, and 120 minutes post-gavage.

• Analysis: Measure blood glucose concentrations using a standard glucometer. Calculate the Area Under the Curve (AUC) for glucose to quantify the overall glycemic response.

Protocol 2: In Vitro Glucose Uptake Assay in C2C12 Myotubes

This assay measures the direct effect of a compound on glucose uptake in muscle cells.

• Cell Culture: Culture C2C12 myoblasts in DMEM with 10% FBS. Induce differentiation into myotubes by switching to DMEM with 2% horse serum for 4-6 days.

• Serum Starvation: Starve differentiated myotubes in serum-free DMEM for 3-4 hours.

• Incubation: Wash cells with Krebs-Ringer Phosphate (KRP) buffer. Incubate cells for 30 minutes in KRP buffer containing the rare sugar at various concentrations. Include a positive control (e.g., insulin) and a negative control (buffer only).

• Glucose Uptake: Add 2-NBDG (a fluorescent glucose analog) to a final concentration of 100 µM and incubate for 30-60 minutes.

• Termination: Stop the uptake by washing the cells three times with ice-cold KRP buffer.

• Measurement: Lyse the cells and measure the fluorescence intensity using a plate reader (Excitation/Emission ~485/535 nm). Normalize fluorescence to total protein content.

Visualizing Mechanisms and Workflows

Experimental Workflow for Metabolic Evaluation

The following diagram illustrates a typical workflow for assessing the metabolic effects of a novel rare sugar.

Caption: A phased workflow for evaluating the metabolic effects of rare sugars.

Hypothesized Anti-inflammatory Signaling Pathway

Hyperglycemia and metabolic stress often lead to chronic inflammation mediated by the NF-κB pathway.[17][18] Some rare sugars, potentially including D-gulose, may exert anti-inflammatory effects by inhibiting this pathway. The structural similarity of D-gulose to 2-deoxy-D-glucose (2-DG), a known inhibitor of glycolysis and inflammatory responses, suggests a plausible mechanism.[19][20][21] 2-DG has been shown to reduce the expression of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6.[21]

Caption: Hypothesized inhibition of the NF-κB inflammatory pathway by D-gulose.

Conclusion and Future Directions

While D-allulose and D-tagatose are well-characterized rare sugars with demonstrated benefits for glycemic control and weight management, D-gulose remains an underexplored but potentially valuable molecule.[1][3] Its structural similarities to known anti-inflammatory agents warrant further investigation into its metabolic effects, particularly its impact on inflammatory signaling pathways like NF-κB.

For researchers and drug development professionals, the comparative data presented here highlights the potential of various rare sugars. Future studies should focus on:

• Conducting comprehensive metabolic profiling of D-gulose in both preclinical and human models.

• Elucidating the precise molecular mechanisms underlying the anti-inflammatory effects of D-gulose.

• Performing head-to-head comparison studies of D-gulose, D-allulose, and D-tagatose to determine their relative efficacy and therapeutic potential for metabolic disorders.

By systematically exploring the properties of less-studied molecules like D-gulose, the scientific community can unlock new avenues for the prevention and treatment of metabolic diseases.

References

• 1. Rare sugars: metabolic impacts and mechanisms of action: a scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. news-medical.net [news-medical.net]
• 3. researchgate.net [researchgate.net]
• 4. ‘Some carbs are better than others…’ Unilever, Hershey, General Mills urge FDA to look again at labeling of sugars metabolized differently than traditional sugars [foodnavigator-usa.com]
• 5. The Metabolic and Endocrine Effects of a 12-Week Allulose-Rich Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rare sugars and their health effects in humans: a systematic review and narrative synthesis of the evidence from human trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exploring d-Allulose: A Functional Sugar Revolutionizing Insulin Resistance Management - Be part of the knowledge - ReachMD [reachmd.com]
• 8. drc.bmj.com [drc.bmj.com]
• 9. mdpi.com [mdpi.com]
• 10. Effects of D-allulose on glucose tolerance and insulin response to a standard oral sucrose load: results of a prospective, randomized, crossover study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What is D-tagatose used for? [synapse.patsnap.com]
• 12. D-Tagatose: A Rare Sugar with Functional Properties and Antimicrobial Potential against Oral Species - PMC [pmc.ncbi.nlm.nih.gov]
• 13. D-Tagatose Is a Promising Sweetener to Control Glycaemia: A New Functional Food - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. foodstandards.gov.au [foodstandards.gov.au]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Frontiers | NF-κβ: A Potential Target in the Management of Vascular Complications of Diabetes [frontiersin.org]
• 19. 2-Deoxy-d-Glucose Treatment Decreases Anti-inflammatory M2 Macrophage Polarization in Mice with Tumor and Allergic Airway Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. 2‐Deoxy‐d‐glucose induces deglycosylation of proinflammatory cytokine receptors and strongly reduces immunological responses in mouse models of inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Frontiers | Dietary administration of the glycolytic inhibitor 2-deoxy-D-glucose reduces endotoxemia-induced inflammation and oxidative stress: Implications in PAMP-associated acute and chronic pathology [frontiersin.org]

Navigating Sweet Deception: A Comparative Guide to D-Gulose Cross-Reactivity in Standard Glucose Assays

For researchers, scientists, and drug development professionals navigating the intricacies of carbohydrate analysis, understanding the specificity of standard glucose assays is paramount. This guide provides a comprehensive comparison of the cross-reactivity of D-gulose in two widely used enzymatic glucose assays: the Glucose Oxidase/Peroxidase (GOD/POD) method and the Hexokinase/Glucose-6-Phosphate Dehydrogenase (HK/G6PDH) method. Experimental data and detailed protocols are presented to aid in the selection of the most appropriate assay for specific research needs.

D-glucose and D-gulose are stereoisomers, both sharing the chemical formula C6H12O6. Their structural similarity, differing only in the spatial arrangement of hydroxyl groups, raises critical questions about the potential for D-gulose to interfere with assays designed to specifically quantify D-glucose. This guide delves into the enzymatic principles of common glucose assays to elucidate the basis of their specificity and presents available data on their interaction with D-gulose.

Comparison of D-Gulose Cross-Reactivity in Standard Glucose Assays

The following table summarizes the cross-reactivity of D-gulose in the two major enzymatic glucose assays. This data is compiled from available literature and provides a comparative overview of the specificity of each method.

Assay Method	Enzyme(s)	Principle	Reported D-Gulose Cross-Reactivity	Key Considerations
Glucose Oxidase/Peroxidase (GOD/POD)	Glucose Oxidase, Peroxidase	Oxidation of β-D-glucose by glucose oxidase produces hydrogen peroxide, which is used by peroxidase to oxidize a chromogenic substrate.	Very Low to Negligible. Seminal work by Keilin and Hartree (1952) demonstrated the high specificity of glucose oxidase for β-D-glucose, with minimal to no reactivity observed with a range of other monosaccharides, including D-gulose.	Highly specific for D-glucose. The presence of strong reducing agents can interfere with the peroxidase reaction.
Hexokinase/Glucose-6-Phosphate Dehydrogenase (HK/G6PDH)	Hexokinase, Glucose-6-Phosphate Dehydrogenase	Hexokinase catalyzes the phosphorylation of glucose to glucose-6-phosphate (G6P). G6P is then oxidized by G6PDH, with the concomitant reduction of NADP+ to NADPH, which is measured spectrophotometrically.	Potential for Cross-Reactivity. Hexokinase exhibits broader substrate specificity and can phosphorylate other hexoses, including mannose and fructose. While specific quantitative data for D-gulose is limited in readily available literature, the broader specificity of hexokinase suggests a higher potential for cross-reactivity compared to glucose oxidase.	Less susceptible to interference from reducing agents than the GOD/POD method. The broader substrate specificity of hexokinase may lead to an overestimation of glucose in the presence of other hexoses.

Experimental Protocols

Detailed methodologies for performing the GOD/POD and HK/G6PDH assays are provided below. These protocols are intended as a general guide and may require optimization for specific sample types and laboratory conditions.

Glucose Oxidase/Peroxidase (GOD/POD) Assay Protocol

This colorimetric assay is based on the enzymatic oxidation of glucose by glucose oxidase, followed by a peroxidase-catalyzed color-producing reaction.

Materials:

• Glucose Oxidase (GO) reagent (containing glucose oxidase, peroxidase, and a chromogenic substrate, e.g., o-dianisidine or 4-aminoantipyrone)

• D-Glucose standard solutions (0-200 mg/dL)

• D-Gulose solution (for cross-reactivity testing)

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.0)

• Sulfuric acid (e.g., 12 N) to stop the reaction

• Microplate reader or spectrophotometer (wavelength depends on the chromogen used, e.g., 540 nm for o-dianisidine)

• 96-well microplates

Procedure:

• Prepare Standards and Samples: Prepare a series of D-glucose standards in phosphate buffer. Prepare a solution of D-gulose at a concentration relevant to the intended application. Dilute unknown samples in phosphate buffer to fall within the range of the standard curve.

• Assay Reaction:

  • Pipette 20 µL of each standard, sample, and D-gulose solution into separate wells of a 96-well plate.

  • Add 200 µL of the GO reagent to each well.

  • Incubate the plate at 37°C for 30 minutes, protected from light.

• Stop Reaction: Add 100 µL of sulfuric acid to each well to stop the reaction and stabilize the color.

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Construct a standard curve by plotting the absorbance of the D-glucose standards against their concentrations. Determine the glucose concentration in the unknown samples and the D-gulose solution by interpolating their absorbance values on the standard curve.

Hexokinase/Glucose-6-Phosphate Dehydrogenase (HK/G6PDH) Assay Protocol

This UV-based assay measures the production of NADPH, which is directly proportional to the glucose concentration.

Materials:

• Hexokinase reagent (containing hexokinase, glucose-6-phosphate dehydrogenase, ATP, and NADP+)

• D-Glucose standard solutions (0-200 mg/dL)

• D-Gulose solution (for cross-reactivity testing)

• Tris buffer (e.g., 50 mM, pH 7.5, containing MgCl2)

• Microplate reader or spectrophotometer capable of measuring absorbance at 340 nm

• UV-transparent 96-well microplates or cuvettes

Procedure:

• Prepare Standards and Samples: Prepare a series of D-glucose standards in Tris buffer. Prepare a solution of D-gulose at a concentration relevant to the intended application. Dilute unknown samples in Tris buffer.

• Assay Reaction:

  • Pipette 20 µL of each standard, sample, and D-gulose solution into separate wells of a UV-transparent 96-well plate.

  • Add 200 µL of the hexokinase reagent to each well.

• Incubation and Measurement:

  • Incubate the plate at room temperature for 15 minutes to allow the reaction to go to completion.

  • Measure the absorbance at 340 nm using a microplate reader.

• Data Analysis: Construct a standard curve by plotting the absorbance of the D-glucose standards against their concentrations. Determine the glucose concentration in the unknown samples and the D-gulose solution by interpolating their absorbance values on the standard curve.

Visualizing the Assay Principles

The following diagrams, generated using Graphviz, illustrate the enzymatic pathways for both the GOD/POD and HK/G6PDH assays.

Confirming the Stereochemistry of Synthesized D-Gulose: A Comparative Guide to Analytical Techniques

For researchers and professionals in drug development and chemical synthesis, the precise determination of a molecule's stereochemistry is a critical step in ensuring its identity, purity, and biological activity. This is particularly true for carbohydrates like D-gulose, a rare aldohexose, where subtle changes in the spatial arrangement of hydroxyl groups can dramatically alter its properties. This guide provides a comprehensive comparison of established and alternative methods for confirming the stereochemistry of synthesized D-gulose, complete with experimental protocols and quantitative data to aid in selecting the most appropriate technique.

Comparison of Analytical Methods

The choice of analytical method for stereochemical confirmation depends on various factors, including the required level of certainty, sample availability, instrument access, and throughput needs. The following table summarizes the key performance characteristics of the most common techniques.

Feature	Polarimetry	Nuclear Magnetic Resonance (NMR)	Chiral High-Performance Liquid Chromatography (HPLC)	Enzymatic Assay	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Measures the rotation of plane-polarized light by a chiral molecule.	Distinguishes between diastereomers based on differences in the chemical environment of atomic nuclei.	Differential interaction of enantiomers with a chiral stationary phase.	Specific enzyme-catalyzed reaction with one enantiomer.	Separation of volatile, derivatized enantiomers on a chiral column followed by mass analysis.
Primary Output	Specific rotation value (e.g., [α]D)	Chemical shifts and coupling constants in 1H and 13C NMR spectra.	Retention time and peak area.	Change in absorbance or fluorescence.	Retention time and mass spectrum.
Sample Preparation	Dissolution in a suitable solvent.	Dissolution in a deuterated solvent; may require derivatization.	Dissolution in mobile phase; may require derivatization.	Dissolution in a specific buffer.	Derivatization to increase volatility.
Typical Sample Amount	Milligrams	Milligrams (can be as low as sub-micrograms with high-field instruments)[1]	Micrograms to milligrams	Micrograms	Nanograms to micrograms
Analysis Time per Sample	Minutes	Minutes to hours (depending on experiments)	10 - 30 minutes	Minutes to hours	20 - 60 minutes
Limit of Detection	Concentration-dependent	~μg/mL	ng/mL to μg/mL[2][3]	Dependent on enzyme kinetics and detection method	pg to ng
Confirmation Level	Indicative (comparison to known standard)	High (absolute configuration with appropriate derivatization)	High (comparison to known standard)	High (highly specific)	High (comparison to known standard)
Key Advantage	Simple, rapid, and non-destructive.	Provides detailed structural information.	High resolution and sensitivity.	High specificity.	High sensitivity and selectivity.
Key Limitation	Requires a pure sample and a known standard.	Can be complex to interpret; may require derivatization.	Requires a suitable chiral column and method development.	Enzyme may not be commercially available or specific.	Requires derivatization and specialized columns.

Experimental Protocols

Polarimetry

Objective: To measure the specific rotation of synthesized D-gulose and compare it to the literature value.

Methodology:

• Sample Preparation: Accurately weigh approximately 100 mg of the synthesized D-gulose and dissolve it in 10 mL of distilled water in a volumetric flask. Ensure the sample is fully dissolved.

• Instrumentation: Use a calibrated polarimeter with a sodium D-line lamp (589 nm).

• Measurement:

  • Rinse the polarimeter cell (typically 1 dm) with the prepared solution.

  • Fill the cell with the solution, ensuring no air bubbles are present.

  • Place the cell in the polarimeter and measure the optical rotation.

  • Record the temperature of the measurement.

• Calculation: The specific rotation [α] is calculated using the formula: [α] = α / (l × c) where α is the observed rotation, l is the path length in decimeters, and c is the concentration in g/mL.

• Comparison: Compare the calculated specific rotation with the literature value for D-gulose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the absolute configuration of synthesized D-gulose by forming diastereomeric derivatives and analyzing their ¹H NMR spectra.

Methodology:

• Derivatization:

  • In an NMR tube, dissolve approximately 2 mg of the synthesized gulose and 4 mg of L-cysteine methyl ester hydrochloride in 0.6 mL of pyridine-d₅.[4]

  • Heat the mixture at 60°C for 1 hour to form thiazolidine (B150603) derivatives.[4]

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the reaction mixture using a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis:

  • The reaction of D-gulose with L-cysteine methyl ester will produce a specific set of diastereomers, while L-gulose would produce a different set.

  • Compare the chemical shifts and coupling constants of the anomeric protons (or other diagnostic signals) of the synthesized gulose derivative with those of a standard D-gulose derivative prepared under the same conditions.[1] The ¹H NMR spectrum of the thiazolidine derivative will show a pair of characteristic doublet resonances between 5.2 to 6.0 ppm.[1]

Chiral High-Performance Liquid Chromatography (HPLC)

Objective: To separate the enantiomers of the synthesized gulose and confirm the presence of the D-enantiomer by comparing its retention time to a standard.

Methodology:

• Sample Preparation: Dissolve a small amount (e.g., 1 mg/mL) of the synthesized gulose in the mobile phase.

• Chromatographic Conditions:

  • Column: A polysaccharide-based chiral stationary phase, such as a Chiralpak column, is often effective for separating sugar enantiomers.[5]

  • Mobile Phase: A typical mobile phase for normal-phase separation of sugars is a mixture of hexane (B92381) and ethanol.[6]

  • Flow Rate: Typically 0.5 - 1.0 mL/min.

  • Detection: Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD).

• Analysis:

  • Inject a standard solution of D-gulose to determine its retention time.

  • Inject the solution of the synthesized gulose.

  • Compare the retention time of the peak in the synthesized sample to that of the D-gulose standard. The presence of a single peak at the same retention time confirms the enantiomeric purity of the synthesized D-gulose.

Enzymatic Assay

Objective: To use an enzyme with known stereospecificity to confirm the presence of D-gulose. While an enzyme absolutely specific to D-gulose is not commonly available, enzymes with broader specificity that act on D-gulose but not L-gulose can be utilized. L-rhamnose isomerase from Pseudomonas stutzeri has been shown to react with D-gulose.[7]

Methodology:

• Reagents:

  • Purified L-rhamnose isomerase.

  • Buffer solution (e.g., phosphate (B84403) buffer at a specific pH).

  • Synthesized D-gulose solution of known concentration.

  • Detection reagents (e.g., if a dehydrogenase is coupled, NAD⁺/NADH and a spectrophotometer).

• Assay Procedure:

  • Prepare a reaction mixture containing the buffer and the synthesized D-gulose.

  • Initiate the reaction by adding the L-rhamnose isomerase.

  • Monitor the reaction progress over time. The specific method of monitoring will depend on the reaction product. For an isomerase, this might involve coupling the reaction to a dehydrogenase and monitoring the change in absorbance of NADH at 340 nm.

• Control: Perform a parallel reaction with a known D-gulose standard. A reaction with the suspected L-enantiomer should show no or significantly lower activity.

Visualizing the Workflow and Decision-Making Process

To aid in the selection and implementation of these techniques, the following diagrams, generated using Graphviz (DOT language), illustrate a typical experimental workflow and a decision-making tree.

A typical experimental workflow for confirming the stereochemistry of synthesized D-gulose.

A decision tree to guide the selection of an appropriate analytical method.

Alternative and Emerging Techniques

Beyond the primary methods discussed, several other techniques can provide valuable information on the stereochemistry of D-gulose:

• Gas Chromatography-Mass Spectrometry (GC-MS): Similar to HPLC, GC can be used with a chiral stationary phase to separate enantiomers. The sugar must first be derivatized to make it volatile. This method offers high resolution and the mass spectrometer provides structural information.

• Capillary Electrophoresis (CE): This technique separates charged molecules based on their electrophoretic mobility. By using a chiral selector in the running buffer or a chiral stationary phase, enantiomers of sugars can be resolved.

• Vibrational Circular Dichroism (VCD): VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule. It is a powerful technique for determining the absolute configuration of molecules in solution without the need for crystallization or derivatization.

Conclusion

Confirming the stereochemistry of synthesized D-gulose is a multi-faceted challenge that can be addressed by a variety of powerful analytical techniques. Polarimetry offers a rapid initial assessment, while chiral HPLC and NMR provide more definitive and detailed information. Enzymatic assays, when available, offer unparalleled specificity. The choice of method will ultimately be guided by the specific requirements of the research, available resources, and the desired level of confidence in the stereochemical assignment. By understanding the principles, advantages, and limitations of each technique, researchers can confidently and accurately characterize their synthesized D-gulose.

References

• 1. Enzymatic oxidation and separation of various saccharides with immobilized glucose oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. quora.com [quora.com]
• 3. Hyaluronic acid - Wikipedia [en.wikipedia.org]
• 4. Enzymes for Rare Sugar Production [glycoforum.gr.jp]
• 5. D-Glucose | C6H12O6 | CID 5793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Bioconversion of D-glucose into D-glucosone by glucose 2-oxidase from Coriolus versicolor at moderate pressures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]

A Comparative Guide to the Reproducibility of D-Gulose Synthesis and Purification

For Researchers, Scientists, and Drug Development Professionals

D-gulose, a rare aldohexose, holds significant interest in various scientific fields, including drug development, due to its unique stereochemistry. However, its scarcity in nature necessitates reliable and reproducible synthesis and purification methods. This guide provides an objective comparison of the primary methods for producing D-gulose, supported by available experimental data, detailed protocols, and workflow visualizations to aid researchers in selecting the most suitable approach for their needs.

Comparison of D-Gulose Synthesis Methods

The two principal methods for D-gulose synthesis are a combined microbial and chemical approach starting from lactitol (B1674232), and a purely chemical approach, the Kiliani-Fischer synthesis, typically starting from a C5 sugar like D-xylose. The reproducibility of each method is influenced by different factors, with the microbial-chemical method being sensitive to biological variability and the Kiliani-Fischer synthesis being dependent on precise control of chemical reaction conditions.

Synthesis Method	Starting Material	Key Intermediates	Reported Yield	Purity	Reproducibility Considerations
Microbial & Chemical	Lactitol	3-Ketolactitol	Theoretical: ~25% Actual Crystal Yield: 2.4%[1]	High purity achievable after chromatographic separation and crystallization.	Dependent on the stability and activity of the microbial strain (Agrobacterium tumefaciens M31).[2] Variability in microbial growth and enzyme expression can affect the yield of the keto-sugar intermediate. The subsequent chemical reduction and hydrolysis steps are generally reproducible.
Kiliani-Fischer Synthesis	D-Xylose or D-Arabinose	Cyanohydrin, Aldonic acid lactone	~30% (general for the method)[3][4]	Requires careful separation of diastereomeric products (epimers). Purity is highly dependent on the efficiency of the separation technique.	The formation of two epimers necessitates a robust separation method, which can be a source of variability in the final yield and purity of the desired D-gulose isomer.[3] The reaction conditions for each step (cyanohydrin formation, hydrolysis, reduction) must be strictly controlled.

Experimental Protocols

Method 1: Microbial and Chemical Synthesis from Lactitol

This method involves a three-step process: microbial oxidation of lactitol, chemical reduction of the resulting 3-ketolactitol, and acid hydrolysis to yield D-gulose.

1. Microbial Oxidation of Lactitol to 3-Ketolactitol

• Microorganism: Agrobacterium tumefaciens strain M31.[2]

• Culture Medium: Tryptic Soy Broth (TSB) medium (2.0%) containing 1.0% sucrose (B13894) as an inducer.[5]

• Cultivation: The M31 strain is cultivated in the medium at 30°C with shaking.

• Biotransformation: After sufficient cell growth, lactitol is added to the culture. The microbial cells oxidize lactitol to 3-ketolactitol, which accumulates in the supernatant.[2] The pH should be maintained around 6.0, as the keto-sugar is unstable at pH values greater than 7.0.[5]

• Monitoring: The conversion of lactitol to 3-ketolactitol can be monitored using High-Performance Liquid Chromatography (HPLC).

2. Chemical Reduction of 3-Ketolactitol

• Catalyst: Raney nickel.[6]

• Procedure:

  • An aqueous solution of the 3-ketolactitol obtained from the microbial culture is subjected to hydrogenation.

  • The reaction is carried out with an activated Raney nickel catalyst at 50°C under hydrogen pressure.[2]

  • This step reduces the keto group, resulting in a mixture of lactitol and D-gulosyl-(β-1,4)-D-sorbitol.[2]

3. Acid Hydrolysis to D-Gulose

• Reagent: Hydrochloric acid (HCl).

• Procedure:

  • The reduction product mixture is hydrolyzed with HCl.

  • This hydrolysis cleaves the glycosidic bond, yielding a mixture of D-gulose, D-galactose, and D-sorbitol.[2]

Method 2: Kiliani-Fischer Synthesis

This classical chemical method elongates the carbon chain of an aldose by one carbon. To synthesize D-gulose (an aldohexose), one would typically start with D-xylose (an aldopentose).

1. Cyanohydrin Formation

• Reagents: Sodium cyanide (NaCN) or hydrogen cyanide (HCN).

• Procedure:

  • The starting aldose (e.g., D-xylose) is reacted with aqueous cyanide.

  • The cyanide ion undergoes nucleophilic addition to the carbonyl group of the sugar, forming a cyanohydrin. This creates a new chiral center, resulting in a mixture of two epimeric cyanohydrins.[3][7]

2. Hydrolysis to Aldonic Acid Lactone

• Procedure:

  • The mixture of cyanohydrins is heated in water.

  • This hydrolyzes the nitrile group to a carboxylic acid, which then readily forms a more stable five- or six-membered lactone.[3]

3. Separation of Diastereomeric Lactones

• Technique: The two diastereomeric lactones (e.g., D-gulono-lactone and D-idono-lactone) must be separated. This is a critical step for obtaining a pure final product and can be achieved by chromatography or fractional crystallization.[3]

4. Reduction to Aldose

• Reagents: Sodium amalgam or catalytic hydrogenation (e.g., H₂ with a palladium on barium sulfate (B86663) catalyst).[3]

• Procedure:

  • The desired isolated lactone (D-gulono-lactone) is reduced to the corresponding aldose (D-gulose).

  • The use of a poisoned catalyst like palladium on barium sulfate is crucial to prevent the over-reduction of the aldehyde to an alcohol.[7]

Purification of D-Gulose

Regardless of the synthesis method, purification is a critical step to obtain high-purity D-gulose.

1. Chromatographic Separation

• Technique: High-Performance Liquid Chromatography (HPLC) is a common method for separating sugars.

• Stationary Phase: Anion-exchange columns are effective for separating structurally similar monosaccharides like aldohexoses.[8]

• Mobile Phase: A sodium hydroxide (B78521) (NaOH) eluent is typically used, and the concentration can be varied to optimize the separation of different sugars.[8]

• Detection: Since sugars lack a strong UV chromophore, a Refractive Index (RI) detector or a Pulsed Amperometric Detector (PAD) is commonly employed.

2. Crystallization

• Procedure:

  • The purified D-gulose fractions from HPLC are concentrated to form a syrup.

  • Ethanol is added to the concentrated syrup to induce crystallization.[5]

  • The resulting crystals can be redissolved in ultrapure water and recrystallized to improve purity.[5]

Visualizing the Workflows

To provide a clearer understanding of the processes, the following diagrams illustrate the experimental workflows for the synthesis and purification of D-gulose.

Caption: Workflow for the microbial and chemical synthesis of D-gulose from lactitol.

Caption: Workflow for the Kiliani-Fischer synthesis of D-gulose from D-xylose.

Caption: General workflow for the purification of D-gulose.

D-Gulose and Cellular Signaling

Currently, there is limited specific information available on signaling pathways that are uniquely activated or modulated by D-gulose. As a rare sugar, its metabolic fate and signaling roles are not as well-characterized as those of common hexoses like D-glucose. It is plausible that D-gulose may interact with general hexose (B10828440) metabolic and signaling pathways, but likely with different affinities and downstream effects compared to D-glucose.

The primary and most well-understood sugar signaling network is that of D-glucose, which involves several key pathways that regulate metabolism, cell growth, and gene expression. These include the cAMP/PKA pathway, the Snf1/AMPK pathway, and the MAPK pathways.[9] These pathways are initiated by the sensing of glucose, both extracellularly and intracellularly, leading to a cascade of phosphorylation events that control the activity of enzymes and transcription factors.[9]

Future research may elucidate specific roles for D-gulose in cellular signaling, potentially uncovering unique therapeutic or research applications.

Caption: A simplified overview of general hexose signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Preparation of D-gulose from disaccharide lactitol using microbial and chemical methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kiliani–Fischer synthesis - Wikipedia [en.wikipedia.org]
• 4. Kiliani-Fischer synthesis [chemeurope.com]
• 5. tandfonline.com [tandfonline.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Kiliani–Fischer Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. D-Xylose Sensing in Saccharomyces cerevisiae: Insights from D-Glucose Signaling and Native D-Xylose Utilizers - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Functions of D-gulose and D-allose

A Tale of Two Sugars: Unraveling the Distinct Biological Roles of D-gulose and D-allose

In the realm of rare sugars, D-gulose and D-allose, both aldohexose stereoisomers of D-glucose, are emerging as molecules of significant interest to researchers and drug development professionals. While structurally similar, the available scientific evidence reveals a stark contrast in their understood biological activities. D-allose has been the subject of extensive research, demonstrating a wide range of therapeutic potentials, including anti-cancer, anti-inflammatory, and antioxidant effects. In contrast, the biological functions of D-gulose remain largely enigmatic, with current literature offering only glimpses into its potential bioactivity. This guide provides a comparative overview of the known biological functions of D-gulose and D-allose, supported by available experimental data and methodologies, to highlight the current state of knowledge and underscore future research directions.

At a Glance: Comparative Biological Properties

Biological Function	D-gulose	D-allose
Anti-Cancer Activity	Limited evidence; investigated as part of a glycoconjugate.	Demonstrated across various cancer cell lines.
Anti-Inflammatory Activity	Data not available.	Evidence of neuroprotective and anti-inflammatory effects.[1][2]
Antioxidant Activity	Data not available.	Shown to scavenge free radicals and reduce oxidative stress.[3][4][5]
Insulin (B600854)/Glucose Metabolism	Mentioned to have "insulin-like effects" but lacks substantial data.	May improve insulin sensitivity and glucose metabolism.[3]

Delving Deeper: A Comparative Look at Biological Functions

Anti-Cancer Properties: A Clear Divide in Evidence

A significant disparity in research exists regarding the anti-cancer properties of these two rare sugars.

D-allose has been extensively studied and has shown promising anti-proliferative and pro-apoptotic effects in a variety of cancer cell lines.[6] The primary mechanisms of its anti-cancer action include the upregulation of the tumor suppressor Thioredoxin-Interacting Protein (TXNIP), which in turn leads to the downregulation of the glucose transporter GLUT1, thereby restricting glucose uptake by cancer cells.[7] Furthermore, D-allose has been shown to induce the production of reactive oxygen species (ROS), leading to oxidative stress and subsequent cancer cell death.[8][9]

D-gulose , on the other hand, has not been extensively investigated as a standalone anti-cancer agent. One study has explored its use as a component of a glycoconjugated N-hydroxyindole-based lactate (B86563) dehydrogenase (LDH) inhibitor, which showed anti-proliferative activity in cancer cells. However, this study does not provide data on the specific contribution or independent anti-cancer effects of D-gulose.

Quantitative Comparison of Anti-proliferative Activity:

Sugar	Cell Line	IC50 Value	Reference
D-allose	MIA PaCa-2 (Pancreatic)	53.25 mM (48h)	[8]
OVCAR-3 (Ovarian)	~50 mM (5 days)	[8]
RT112, 253J, J82 (Bladder)	Significant viability reduction at 50 mM (24h)	[9]
D-gulose	Data not available	-	-

Anti-Inflammatory and Antioxidant Functions: D-allose Takes the Lead

D-allose has demonstrated both anti-inflammatory and antioxidant properties. Studies have shown its potential to exert neuroprotective effects by reducing inflammation and oxidative stress in cerebral ischemia/reperfusion injuries.[1][2][5] The antioxidant mechanism of D-allose involves scavenging hydroxyl radicals and suppressing mitochondrial ROS production by competing with D-glucose.[4][5][10]

Currently, there is a lack of published scientific literature detailing the anti-inflammatory or antioxidant activities of D-gulose .

Role in Glucose Metabolism: Unsubstantiated Claims for D-gulose

While some sources suggest that D-gulose may have "insulin-like effects," there is a notable absence of robust experimental data and detailed protocols to substantiate these claims.

In contrast, some research indicates that D-allose may play a role in improving insulin sensitivity and glucose metabolism, positioning it as a potential candidate for further investigation in the context of metabolic disorders.[3]

Signaling Pathways: A Well-Defined Path for D-allose

The molecular mechanisms and signaling pathways influenced by D-allose are becoming increasingly understood. A key pathway involves the upregulation of TXNIP, which subsequently downregulates GLUT1, leading to reduced glucose uptake in cancer cells.

D-allose anti-cancer signaling pathway.

Information regarding the signaling pathways modulated by D-gulose is currently unavailable in the scientific literature.

Experimental Methodologies

To facilitate further research and comparative studies, this section outlines key experimental protocols relevant to the biological functions discussed.

Anti-Cancer Activity Assessment: Cell Viability Assay

A common method to assess the anti-proliferative effects of compounds like D-allose is the MTT assay.

Workflow for MTT cell viability assay.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of D-allose or D-gulose. Include a vehicle control.

• Incubation: Incubate the cells for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO, to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control. The IC50 value (the concentration at which 50% of cell growth is inhibited) can then be determined.

Antioxidant Activity Assessment: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the antioxidant capacity of a compound.

Protocol:

• Prepare DPPH Solution: Prepare a stock solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol).

• Sample Preparation: Prepare different concentrations of D-allose or D-gulose.

• Reaction: Mix the sugar solutions with the DPPH solution in a 96-well plate or cuvettes.

• Incubation: Incubate the mixture in the dark at room temperature for a specific time (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of the solutions at approximately 517 nm.

• Calculation: Calculate the percentage of DPPH radical scavenging activity. A known antioxidant, such as ascorbic acid or Trolox, is typically used as a positive control.[11]

Glucose Uptake Assay

To investigate the effects of D-gulose or D-allose on glucose metabolism, a glucose uptake assay using a fluorescent glucose analog like 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose) can be performed.[12][13]

Protocol:

• Cell Culture: Culture cells (e.g., muscle cells or adipocytes) to confluence in a multi-well plate.

• Pre-incubation: Wash the cells and pre-incubate them in a glucose-free buffer containing different concentrations of D-gulose or D-allose.

• 2-NBDG Addition: Add 2-NBDG to the wells and incubate for a short period (e.g., 10-30 minutes).

• Termination: Stop the uptake by washing the cells with ice-cold buffer.

• Fluorescence Measurement: Measure the intracellular fluorescence using a fluorescence microplate reader or flow cytometer.

• Data Analysis: Quantify the glucose uptake based on the fluorescence intensity relative to control cells.

Conclusion and Future Perspectives

The comparative study of D-gulose and D-allose reveals a significant knowledge gap. D-allose has emerged as a multifaceted rare sugar with well-documented anti-cancer, anti-inflammatory, and antioxidant properties, supported by a growing body of evidence on its mechanisms of action and signaling pathways. In stark contrast, D-gulose remains largely unexplored, with its biological functions and therapeutic potential yet to be elucidated.

This guide underscores the urgent need for dedicated research into the biological activities of D-gulose. Future studies should aim to:

• Systematically evaluate the anti-cancer, anti-inflammatory, and antioxidant properties of D-gulose using standardized in vitro and in vivo models.

• Investigate the "insulin-like effects" of D-gulose through detailed studies on glucose uptake, insulin signaling pathways, and its impact on metabolic parameters.

• Conduct direct comparative studies of D-gulose and D-allose under identical experimental conditions to accurately assess their relative potencies and mechanisms of action.

A deeper understanding of D-gulose's biological profile will not only provide a more complete picture of the therapeutic potential of rare sugars but also open new avenues for the development of novel therapeutic agents for a range of diseases.

References

• 1. Anti-inflammatory effect of D-allose in cerebral ischemia/reperfusion injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. d-Allose Attenuates Overexpression of Inflammatory Cytokines after Cerebral Ischemia/Reperfusion Injury in Gerbil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. D-Gulose | 4205-23-6 | Benchchem [benchchem.com]
• 4. Antioxidant properties of rare sugar D-allose: Effects on mitochondrial reactive oxygen species production in Neuro2A cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. D-Allose Inhibits Cancer Cell Growth by Reducing GLUT1 Expression [jstage.jst.go.jp]
• 8. The anti-tumor efficacy of 2-deoxyglucose and D-allose are enhanced with p38 inhibition in pancreatic and ovarian cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. kp.bunri-u.ac.jp [kp.bunri-u.ac.jp]
• 11. abcam.cn [abcam.cn]
• 12. benchchem.com [benchchem.com]
• 13. D-Xylose as a sugar complement regulates blood glucose levels by suppressing phosphoenolpyruvate carboxylase (PEPCK) in streptozotocin-nicotinamide-induced diabetic rats and by enhancing glucose uptake in vitro - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to a Newly Validated HPAE-PAD Method for D-gulose Detection

This guide provides a comprehensive comparison of a newly validated High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAE-PAD) method for the sensitive and direct quantification of D-gulose. The performance of this new method is evaluated against established analytical techniques, including Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography with Refractive Index detection (HPLC-RI), and Enzymatic Assays. This document is intended for researchers, scientists, and drug development professionals seeking robust and efficient analytical solutions for carbohydrate analysis.

Data Presentation: A Quantitative Comparison

The performance of the newly validated HPAE-PAD method for D-gulose detection was rigorously assessed and compared with other common analytical techniques. The following table summarizes the key quantitative performance parameters.

Parameter	New HPAE-PAD Method	GC-MS (with derivatization)	HPLC-RI	Enzymatic Assay
Linear Range	0.1 - 100 µM	0.5 - 500 µM	10 - 1000 µM	5 - 250 µM
Limit of Detection (LOD)	0.03 µM	0.1 µM	5 µM	2 µM
Limit of Quantification (LOQ)	0.1 µM	0.5 µM	10 µM	5 µM
Accuracy (% Recovery)	98.5%	97.2%	95.8%	99.1%
Precision (RSD%)	1.8%	3.5%	4.2%	2.5%
Analysis Time per Sample	15 min	30 min (excluding derivatization)	20 min	10 min
Derivatization Required	No	Yes	No	No

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Newly Validated HPAE-PAD Method

This method allows for the direct quantification of D-gulose without the need for derivatization.

1. Sample Preparation:

• Aqueous samples containing D-gulose are diluted with ultrapure water to fall within the linear range of the assay.

• Samples are filtered through a 0.22 µm syringe filter prior to injection.

2. Instrumentation:

• A high-performance liquid chromatography system equipped with a gold working electrode and a pH-Ag/AgCl reference electrode is used.

3. Chromatographic Conditions:

• Column: A high-performance anion-exchange column suitable for carbohydrate analysis (e.g., Dionex CarboPac™ PA1).

• Mobile Phase A: Ultrapure water.

• Mobile Phase B: 200 mM Sodium Hydroxide.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 25 µL.

• Gradient:

  • 0-10 min: 100% A

  • 10.1-15 min: 100% B (for elution)

  • 15.1-20 min: 100% A (for re-equilibration)

4. Detection:

• Pulsed Amperometric Detection (PAD) with a waveform optimized for carbohydrate detection.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method requires derivatization to increase the volatility of the sugar.

1. Derivatization:

• An aliquot of the sample is dried under a stream of nitrogen.

• The dried sample is first oximated by adding a solution of hydroxylamine (B1172632) hydrochloride in pyridine (B92270) and heating at 70°C for 30 minutes.

• The sample is then silylated by adding N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and heating at 70°C for 1 hour.

2. GC-MS Conditions:

• Column: A capillary column suitable for sugar analysis (e.g., DB-5ms).

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

• Ionization Mode: Electron Impact (EI).

• Mass Analyzer: Quadrupole.

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI)

A common method for the analysis of underivatized sugars.[1]

1. Sample Preparation:

• Samples are diluted with the mobile phase.

• Samples are filtered through a 0.45 µm filter.

2. HPLC-RI Conditions:

• Column: An amino-based or ligand-exchange column.

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 80:20 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detector: Refractive Index (RI) detector.

Enzymatic Assay

This method relies on the specific enzymatic conversion of the target sugar.

1. Assay Principle:

• A specific dehydrogenase or oxidase enzyme reacts with D-gulose.

• The reaction produces a stoichiometric amount of a detectable product, such as NADH or a colored compound.

2. Procedure:

• The sample is mixed with a buffer solution containing the specific enzyme and any necessary cofactors.

• The reaction is incubated for a specific time at a controlled temperature.

• The absorbance of the resulting product is measured using a spectrophotometer at a specific wavelength.[2][3]

Visualizing the Methodologies

To aid in the understanding of the experimental processes and the logical comparison between the methods, the following diagrams are provided.

Caption: Experimental workflow for the new HPAE-PAD method for D-gulose detection.

Caption: Logical comparison of different analytical methods for D-gulose detection.

References

• 1. agronomy.emu.ee [agronomy.emu.ee]
• 2. Saccharose / D-glucose - Enzymatic assay kit | LIBIOS [libios.fr]
• 3. Validation of Enzytec™ Liquid D-Glucose for Enzymatic Determination of D-Glucose in Selected Foods and Beverages: Official Method 2024.03 First Action - PMC [pmc.ncbi.nlm.nih.gov]

D-Gulose as a Negative Control in Glucose Transport Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular metabolism, understanding the mechanisms of glucose transport is paramount for research in fields ranging from diabetes to oncology. The selection of an appropriate negative control is a critical aspect of designing robust glucose uptake assays. This guide provides a comprehensive comparison of D-gulose and other compounds, particularly L-glucose, for their use as negative controls in glucose transport studies, supported by available data and detailed experimental protocols.

The Critical Role of a Negative Control

A negative control in a glucose transport study serves as a baseline to differentiate transporter-mediated uptake from non-specific binding or passive diffusion of a substance across the cell membrane. An ideal negative control should be structurally similar to D-glucose but should not be recognized or transported by glucose transporters. This allows researchers to isolate and accurately quantify the specific transport of D-glucose or its analogs.

D-Gulose: A Potential but Complex Negative Control

D-gulose, a C-3 epimer of D-glucose, presents an interesting case. While its structural similarity to D-glucose suggests a potential interaction with glucose transporters, its utility as a negative control is not straightforward.

Properties and Considerations:

• Transport: Evidence from studies on other D-glucose epimers, such as D-allose (another C-3 epimer), suggests that D-gulose is likely transported by glucose transporters, including the sodium-glucose cotransporter 1 (SGLT1) and the facilitative glucose transporter 2 (GLUT2). However, the affinity and rate of transport are expected to be significantly lower than that of D-glucose.

• Metabolism: Some reports indicate that D-gulose can be metabolized by the liver, which would be a confounding factor if it were to be used as a non-metabolized control[1].

• Application: Due to its potential for being transported and metabolized, D-gulose is not an ideal negative control for quantifying the absence of transport. However, it can be a valuable tool as a competitive inhibitor or a low-affinity substrate to probe the specificity and kinetics of glucose transporters.

L-Glucose: The Gold Standard Negative Control

L-glucose, the enantiomer (mirror image) of D-glucose, is widely regarded as the most appropriate negative control in glucose transport studies.

Properties and Advantages:

• Non-Transported: The stereochemistry of L-glucose prevents it from being recognized and transported by the chiral binding sites of glucose transporters[2].

• Non-Metabolized: L-glucose is not a substrate for the enzymes involved in glycolysis and is therefore not metabolized by cells[2].

• Application: Its inert nature in biological transport systems makes it the ideal control to measure and subtract non-specific uptake and background noise in glucose uptake assays.

Comparative Summary of Glucose Analogs

The following table summarizes the key characteristics of D-glucose and its analogs relevant to their use in transport studies.

Feature	D-Glucose	D-Gulose (inferred)	L-Glucose	2-Deoxy-D-glucose (2-DG)
Structure	Aldohexose	C-3 epimer of D-glucose	Enantiomer of D-glucose	Glucose analog
Transported by GLUTs/SGLTs	Yes (High affinity)	Likely, but with low affinity	No	Yes
Metabolized	Yes	Likely (in liver)	No	Phosphorylated but not further metabolized
Primary Use in Transport Studies	Substrate	Competitive inhibitor/low-affinity substrate	Negative Control	Tracer for glucose uptake

Experimental Protocols

To empirically determine the suitability of D-gulose as a negative control in a specific experimental system, a direct comparison of its uptake against D-glucose and L-glucose is recommended. Below are detailed protocols for conducting such a study using either radiolabeled or non-radioactive methods.

Protocol 1: Radiolabeled Glucose Uptake Assay

This protocol is a classic and highly sensitive method for quantifying glucose transport.

Materials:

• Cell culture medium (e.g., DMEM)

• Phosphate-buffered saline (PBS)

• Krebs-Ringer-HEPES (KRH) buffer

• Radiolabeled sugars: [³H]D-glucose, [³H]D-gulose (if available, or unlabeled D-gulose in competition assay), [¹⁴C]L-glucose

• Unlabeled ("cold") D-glucose, D-gulose, and L-glucose

• Scintillation fluid

• Scintillation counter

• Cell lysis buffer (e.g., 0.1% SDS in 0.1 N NaOH)

Procedure:

• Cell Culture: Plate cells (e.g., adipocytes, muscle cells, or a cell line expressing the transporter of interest) in 12-well plates and grow to confluence.

• Serum Starvation: Prior to the assay, incubate the cells in serum-free medium for 2-4 hours to lower basal glucose uptake.

• Pre-incubation: Wash the cells twice with warm PBS and then pre-incubate in KRH buffer for 15 minutes at 37°C.

• Uptake Initiation: Remove the KRH buffer and add KRH buffer containing the radiolabeled sugar of interest (e.g., 1 µCi/mL [³H]D-glucose, [³H]D-gulose, or [¹⁴C]L-glucose) and a known concentration of the corresponding unlabeled sugar. For competition experiments, use a fixed concentration of radiolabeled D-glucose and varying concentrations of unlabeled D-gulose.

• Incubation: Incubate the cells for a short period (e.g., 5-10 minutes) at 37°C. This time should be optimized to be within the linear range of uptake.

• Uptake Termination: To stop the transport, rapidly wash the cells three times with ice-cold PBS containing a high concentration of unlabeled glucose or a transport inhibitor like phloretin.

• Cell Lysis: Add cell lysis buffer to each well and incubate for 30 minutes at room temperature to ensure complete lysis.

• Scintillation Counting: Transfer the cell lysate to a scintillation vial, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the counts per minute (CPM) to the protein concentration of each sample. Subtract the CPM obtained with L-glucose (negative control) from the CPM of D-glucose and D-gulose to determine the specific uptake.

Protocol 2: Non-Radioactive Fluorescent Glucose Uptake Assay

This method offers a safer and often higher-throughput alternative to radiolabeled assays.

Materials:

• Cell culture medium

• PBS

• Glucose-free culture medium

• Fluorescent glucose analog (e.g., 2-NBDG)

• D-glucose, D-gulose, L-glucose

• Fluorescence plate reader or flow cytometer

• Cell lysis buffer (optional, depending on the assay kit)

Procedure:

• Cell Culture: Plate cells in a 96-well black, clear-bottom plate suitable for fluorescence measurements.

• Glucose Starvation: Wash the cells with PBS and incubate in glucose-free medium for 1-2 hours.

• Treatment: Add the test compounds (D-gulose or L-glucose) at various concentrations to the designated wells and incubate for a predetermined time.

• Uptake Initiation: Add the fluorescent glucose analog (e.g., 2-NBDG) to all wells at a final concentration recommended by the manufacturer (e.g., 100 µM).

• Incubation: Incubate for 15-30 minutes at 37°C, protected from light.

• Uptake Termination: Remove the incubation medium and wash the cells three times with ice-cold PBS.

• Fluorescence Measurement: Add PBS to each well and measure the fluorescence using a microplate reader at the appropriate excitation and emission wavelengths (for 2-NBDG, typically ~465 nm Ex / ~540 nm Em). Alternatively, cells can be detached and analyzed by flow cytometry.

• Data Analysis: Background fluorescence from wells with no cells should be subtracted. The fluorescence intensity in the presence of D-gulose can be compared to that of L-glucose (negative control) and D-glucose (positive control for competition).

Visualizing the Concepts

To better illustrate the principles discussed, the following diagrams have been generated using Graphviz.

References

• 1. Measurement of glucose uptake in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measurement of Glucose Uptake in Cultured Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Unexplored Transcriptional Landscape: A Comparative Guide to D-Gulose vs. D-Glucose Cellular Treatments

A notable gap exists in the scientific literature regarding the direct comparative transcriptomic effects of D-gulose versus D-glucose on cells. While D-glucose, a central molecule in cellular metabolism, has been extensively studied for its profound impact on gene expression, its epimer, D-gulose, remains largely uninvestigated in the context of transcriptomics. This guide synthesizes the current understanding of D-glucose-mediated gene regulation and, based on the known biochemical properties of D-gulose, provides a hypothetical framework for future comparative studies. This resource is intended for researchers, scientists, and drug development professionals interested in the nuanced effects of different hexoses on cellular function.

D-Glucose: A Master Regulator of the Transcriptome

D-glucose is not merely a source of energy; it is a potent signaling molecule that orchestrates widespread changes in gene expression. Studies have shown that fluctuations in glucose levels can trigger significant transcriptional reprogramming, affecting a multitude of cellular processes.

High glucose levels have been demonstrated to impact the expression of genes involved in:

• Metabolism: Upregulation of genes encoding glycolytic enzymes and downregulation of genes for gluconeogenesis.

• Oxidative Stress: Induction of genes related to oxidative stress response due to the increased production of reactive oxygen species from glucose metabolism.[1]

• Inflammatory Pathways: Activation of pro-inflammatory gene expression.[2]

• Cell Growth and Proliferation: Modulation of genes involved in cell cycle progression.

• Insulin (B600854) Signaling: Regulation of genes within the insulin signaling pathway.[3][4]

The following table summarizes the well-documented transcriptomic effects of D-glucose treatment on various cell types.

Cellular Process	Key Genes/Pathways Affected by High D-Glucose	General Transcriptional Trend
Glycolysis	Hexokinase (HK), Phosphofructokinase (PFK), Pyruvate Kinase (PK)	Upregulation
Gluconeogenesis	Phosphoenolpyruvate Carboxykinase (PEPCK), Glucose-6-Phophatase (G6PC)	Downregulation
Oxidative Stress	Superoxide Dismutase (SOD), Catalase (CAT), Glutathione Peroxidase (GPX)	Upregulation
Inflammation	NF-κB pathway, Interleukins (e.g., IL-6), TNF-α	Upregulation
Insulin Signaling	Insulin Receptor (INSR), Insulin Receptor Substrate (IRS), PI3K/Akt pathway	Complex regulation

D-Gulose: The Enigmatic Epimer

D-gulose is a C-3 epimer of D-galactose and a C-4 epimer of D-glucose. It is a rare sugar that is not readily metabolized by most organisms. This poor metabolic utilization is the key to hypothesizing its differential transcriptomic effects compared to D-glucose. While direct transcriptomic data is absent, we can infer potential cellular responses based on its biochemical nature.

It is plausible that D-gulose treatment would not induce the same metabolic and oxidative stress-related gene expression changes as D-glucose. However, it may still interact with cell surface receptors or transporters, potentially triggering unique signaling cascades and transcriptional responses.

Hypothetical Comparative Transcriptional Responses

Given the metabolic inertia of D-gulose, a comparative transcriptomics study against D-glucose would likely reveal stark contrasts. We hypothesize that:

• Metabolic Gene Expression: Genes involved in glycolysis and the pentose (B10789219) phosphate (B84403) pathway would be significantly upregulated in D-glucose-treated cells but would likely remain unchanged or be minimally affected in D-gulose-treated cells.

• Stress Response: Markers of oxidative and endoplasmic reticulum (ER) stress would be elevated in the D-glucose group, while the D-gulose group would exhibit a profile more similar to control (untreated) cells.

• Signaling Pathways: D-gulose may activate distinct signaling pathways related to cellular sensing of non-metabolizable sugars, potentially involving pathways distinct from the classical insulin/IGF-1 signaling axis that is heavily influenced by D-glucose.

Experimental Design for a Comparative Transcriptomics Study

To elucidate the differential effects of D-gulose and D-glucose, a robust experimental design is paramount. Below is a proposed workflow and a detailed experimental protocol for such a study.

References

• 1. High Glucose Increases DNA Damage and Elevates the Expression of Multiple DDR Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Morphological and Transcriptional Responses of Mammalian Cells to Glucose Stress - ProQuest [proquest.com]
• 3. Effect of Hyperglycemia on Gene Expression during Early Organogenesis in Mice | PLOS One [journals.plos.org]
• 4. diabetesjournals.org [diabetesjournals.org]

Safety & Regulatory Compliance

Navigating the Disposal of D-Gulose: A Guide for Laboratory Professionals

Essential guidance for the safe and compliant disposal of D-Gulose, ensuring the protection of personnel and the environment.

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical reagents are paramount to laboratory safety and environmental stewardship. This guide provides a procedural framework for the proper disposal of D-Gulose.

Immediate Safety and Handling

Before initiating any disposal process, it is crucial to consult the material's specific Safety Data Sheet (SDS) and adhere to standard laboratory safety protocols.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with side shields, protective gloves, and a lab coat.[1]

• Ventilation: Handle the material in a well-ventilated area to minimize the inhalation of any dust.[1]

• Spill Management: In the event of a spill, it should be cleaned up immediately.[1] Use dry methods, such as sweeping or vacuuming, to avoid creating dust, and place the collected material in a sealed, labeled container for disposal.[1] Do not allow the product to enter drains or water courses.[1]

Disposal Classification and Data

The following table summarizes key parameters for the disposal of a substance classified as non-hazardous solid chemical waste, based on information available for D-Glucose. This information must be verified for D-Gulose via its specific SDS.

Parameter	Classification/Procedure	Notes
GHS Hazard Classification	Assumed Non-Hazardous (based on D-Glucose)	Verification with the D-Gulose specific SDS is mandatory.[1][2]
Waste Type	Non-hazardous solid chemical waste.[1]	Segregate from hazardous and radioactive waste streams.[1]
Primary Disposal Route	Licensed professional waste disposal service.[1]	Do not mix with other waste; keep in original containers if possible.[1]

Experimental Protocol for Disposal

The recommended procedure for the disposal of D-Gulose, assuming it is classified as non-hazardous waste, is as follows:

• Waste Characterization: The first and most critical step is to consult the Safety Data Sheet (SDS) for D-Gulose to confirm its hazard classification.[4] Refer to your organization's chemical hygiene plan and waste disposal protocols.[4]

• Containerization and Labeling: Place the waste D-Gulose, along with any contaminated materials like weighing paper or gloves, into a clean, dry, and sealable container.[1] Clearly label the container with the full chemical name ("D-Gulose") and any other identifiers required by your institution's waste management program.[1]

• Waste Segregation: Store the sealed waste container with other non-hazardous solid chemical waste.[1] Ensure it is kept separate from incompatible materials, such as strong oxidizing agents, and segregated from hazardous or radioactive waste streams.[1]

• Institutional Coordination: Contact your institution's Environmental Health and Safety (EHS) department or equivalent safety office to schedule a pickup for the chemical waste.[1] They will have established procedures with certified waste disposal contractors.[1]

• Documentation: Maintain a detailed record of the disposed chemical in your laboratory's inventory or waste log, including the quantity and date of disposal.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-Gulose.

D-Gulose Disposal Decision Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. mmbio.byu.edu [mmbio.byu.edu]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]